Carpinontriol A

Core Science & Biosynthesis

Structural Elucidation, Isolation, and Pharmacological Profiling of Carpinontriol A

Executive Summary

Carpinontriol A is a naturally occurring cyclic diarylheptanoid primarily isolated from the stems and branches of trees within the Carpinus genus, including Carpinus cordata, Carpinus turczaninowii, and Carpinus betulus[1][2][3]. As a secondary plant metabolite, it has garnered significant attention in pharmacognosy due to its rigid tricyclic conformation and potent biological activities. This technical whitepaper provides an in-depth analysis of the chemical structure of Carpinontriol A, details the self-validating protocols required for its isolation, and explores its pharmacological profiling as an anti-inflammatory and antiproliferative agent.

Chemical Structure & Spectroscopic Elucidation

Carpinontriol A belongs to a specialized subclass of diarylheptanoids known as meta,meta-bridged biphenyls (or [7.0]metacyclophanes)[1][4]. Unlike linear diarylheptanoids (such as curcumin), the cyclic nature of Carpinontriol A provides a high degree of conformational rigidity, which directly influences its receptor binding affinity and chemical stability[3][5].

Structural Features and Stereochemistry

The molecular architecture of Carpinontriol A consists of a 1,7-diphenylheptane skeleton where the two aromatic rings are covalently connected via a C-1 to C-2 linkage, forming a biphenyl core[1].

• Functional Groups: The aliphatic heptane chain is highly oxygenated, featuring a carbonyl (ketone) group at the C-11 position, and three hydroxyl groups located at C-8, C-9, and C-12[1]. Additionally, the biphenyl rings possess two phenolic hydroxyl groups, contributing to the molecule's antioxidant potential[1][2].

• Stereochemical Assignment: The absolute configuration is critical for its biological activity. Comprehensive 2D NMR techniques—specifically 1 H- 1 H COSY and Nuclear Overhauser Effect (NOE) difference spectroscopy—have confirmed that the hydroxyl groups at C-8, C-9, and C-12 are oriented in the α -configuration[1]. The syn relationship between H-8 and H-9 was definitively established by observing the downfield chemical shifts of an 8,9-acetonide derivative synthesized during structural elucidation[1].

Table 1: Quantitative Physicochemical and Structural Properties of Carpinontriol A

Property	Quantitative / Descriptive Data
Chemical Class	Cyclic diarylheptanoid (meta,meta-bridged biphenyl)
Molecular Formula	C 19​ H 20​ O 6​
Exact Mass (HREIMS)	344.1260 Da (Observed m/z: 344.1245 [M] + )
Functional Groups	1 Carbonyl (C-11), 3 Aliphatic OH (C-8, C-9, C-12), 2 Phenolic OH
Stereochemistry	α -configuration at C-8, C-9, and C-12
Physical State	White amorphous powder
Melting Point	157−159 °C
Optical Rotation	[α]D28​ +12.7° (c 0.58, MeOH)

Bioassay-Guided Isolation Methodology

The isolation of Carpinontriol A requires a meticulous, bioassay-guided fractionation approach. Because diarylheptanoids share similar polarities with other plant polyphenols (like tannins and flavonoids), standard extraction must be coupled with sequential partitioning and size-exclusion chromatography[1][2].

Step-by-Step Isolation Protocol

• Step 1: Primary Solvent Extraction

  • Procedure: Macerate dried plant stems (e.g., 4.6 kg of C. cordata) and percolate with 70% aqueous ethanol or methanol at room temperature for 24–72 hours[1][2].

  • Causality: Aqueous alcohols are utilized because they effectively disrupt cellular matrices while providing the optimal dielectric constant to solubilize both moderately non-polar biphenyl cores and highly polar hydroxylated chains.

• Step 2: Liquid-Liquid Partitioning

  • Procedure: Evaporate the crude extract under reduced pressure, suspend in water, and partition sequentially with n-hexane, dichloromethane, ethyl acetate, and n-butanol[1][2].

  • Causality: This step separates compounds strictly by polarity. Hexane removes non-polar lipids and waxes; water/butanol retains highly polar glycosides. Carpinontriol A preferentially partitions into the ethyl acetate fraction, isolating the bioactive polyphenols[2].

• Step 3: Size-Exclusion Chromatography

  • Procedure: Subject the concentrated ethyl acetate fraction to Sephadex LH-20 column chromatography, eluting isocratically with methanol[1].

  Causality: Sephadex LH-20 separates molecules based on a dual mechanism of size exclusion and reversible adsorption. The cross-linked dextran matrix selectively retards aromatic compounds (like the biphenyl rings of Carpinontriol A) via π

  π interactions, effectively separating them from aliphatic impurities.

• Step 4: Normal-Phase Silica Gel Purification

  • Procedure: Purify the active fractions using silica gel column chromatography with a gradient solvent system (e.g., chloroform/EtOAc/MeOH at 3:3:1)[2].

• Step 5: System Validation (Purity Confirmation)

  • Procedure: Analyze the final eluate using Ultra-High-Performance Liquid Chromatography coupled with Diode Array Detection (UHPLC-DAD) to confirm a purity of >97% prior to biological testing[3].

Figure 1: Bioassay-guided isolation workflow for Carpinontriol A from Carpinus species.

Pharmacological Profiling & Bioactivity

Carpinontriol A has demonstrated significant pharmacological potential, specifically in modulating immune responses and inhibiting cancer cell proliferation[2][3].

Anti-Inflammatory Action (Macrophage Modulation)

In murine RAW 264.7 macrophages, Carpinontriol A acts as a potent inhibitor of pro-inflammatory mediators. It significantly reduces the lipopolysaccharide (LPS)-induced secretion of Nitric Oxide (NO) and Interleukin-6 (IL-6) in a dose-dependent manner[2].

Step-by-Step Protocol: In Vitro NO Inhibition Assay (Self-Validating System)

• Step 1: Cell Seeding & Pre-treatment

  • Procedure: Culture RAW 264.7 cells in DMEM (10% FBS). Seed in 96-well plates and incubate for 24 hours. Pre-treat cells with Carpinontriol A (50–500 μ M) for 1 hour prior to stimulation[2].

  • Causality: Pre-treatment ensures the diarylheptanoid is intracellularly available to intercept and block the inflammatory signaling cascade the moment LPS binds to the TLR4 receptors.

• Step 2: LPS Stimulation

  • Procedure: Add LPS (1 μ g/mL) to the wells and incubate for 24 hours[2].

• Step 3: Griess Reaction (NO Quantification)

  • Procedure: Transfer 100 μ L of culture supernatant to a new plate. Add equal volumes of Griess reagent (1% sulfanilamide, 0.1% naphthylethylenediamine dihydrochloride in 2.5% H 3​ PO 4​ ). Incubate for 10 minutes and measure absorbance at 540 nm[2].

  • Causality: Nitric oxide is a highly unstable free radical that rapidly oxidizes to nitrite (NO 2−​ ) in culture media. The Griess reaction provides a highly reliable, colorimetric proxy for NO production by converting nitrite into a stable azo dye.

• Step 4: Viability Validation (Crucial E-E-A-T Control)

  • Procedure: Concurrently perform an Alamar Blue or MTT assay on the remaining adhered cells[2][3].

  • Causality: This validates the system by proving that the observed reduction in NO is due to true pharmacological inhibition of the inflammatory pathway, rather than a false positive caused by compound-induced cell death (cytotoxicity).

Figure 2: Anti-inflammatory signaling inhibition mechanism of Carpinontriol A.

Antiproliferative Activity

Recent evaluations have expanded the therapeutic profile of Carpinontriol A to oncology. In in vitro Alamar Blue assays, the compound demonstrated concentration-dependent antiproliferative activity against human metastatic melanoma cells (A2058 cell line), yielding an IC 50​ of 14.9 ± 2.3 μ M[3].

Chemical Stability & Pharmacokinetics

A fundamental bottleneck in the clinical translation of linear diarylheptanoids (like curcumin) is their rapid hydrolytic degradation and poor aqueous solubility. Conversely, the cyclic rigidity of Carpinontriol A confers superior pharmacokinetic properties[3].

Stability studies evaluating the compound as a function of storage temperature (-15 °C, 5 °C, 22 °C) and physiological pH (1.2, 6.8, 7.4) over 23 weeks revealed that Carpinontriol A maintains robust chemical integrity in both aqueous and methanolic solutions[3]. This resistance to spontaneous degradation makes it a highly viable candidate for advanced drug formulation and in vivo testing.

References

• New Diarylheptanoids from the Stems of Carpinus cordata Source: Journal of Natural Products (American Chemical Society) URL:[Link]

• Anti-inflammatory Activities for the Extracts and Carpinontriols from Branches of Carpinus turczaninowii Source: International Journal of Pharmacology (Science Alert / IMR Press) URL:[Link]

• Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.) Source: MDPI (Molecules) URL:[Link]

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• 5. Carpinontriol A () for sale [vulcanchem.com]

Carpinontriol A: Discovery, Natural Sources, and Isolation Methodologies

A Technical Guide for Natural Product Researchers and Drug Development Professionals

As a Senior Application Scientist, I approach the discovery and isolation of novel natural products not merely as a sequence of laboratory tasks, but as an integrated system of chemical logic. The isolation of bioactive compounds from complex botanical matrices requires a rigorous, self-validating methodology where every solvent choice and chromatographic step is dictated by the target molecule's physicochemical properties.

This whitepaper provides an in-depth technical analysis of Carpinontriol A , a structurally unique cyclic diarylheptanoid. We will explore its botanical origins, deconstruct the causality behind its bioassay-guided isolation, and evaluate its pharmacological profile for drug development applications.

Structural Characterization of Carpinontriol A

Diarylheptanoids are a distinctive class of plant secondary metabolites characterized by a 1,7-diphenylheptane skeleton. Carpinontriol A (Molecular Formula: C19​H20​O6​ ) is a meta,meta-cyclophane-type cyclic diarylheptanoid[1].

From a structural perspective, the molecule features a rigid tricyclic framework with five hydroxyl groups located at positions C-3, C-8, C-11, C-12, and C-17, alongside a ketone group at C-9[1]. The absolute stereochemistry at the chiral centers has been definitively established as 8R, 11R, and 12S[1]. This specific hydroxylation pattern and conformational rigidity are the primary drivers of its interactions with biological receptors and its inherent chemical stability[1].

Botanical Sources and Distribution

The discovery of Carpinontriol A is deeply tied to the Betulaceae family, specifically the genus Carpinus, which is widely distributed across East Asia and Europe[1]. These deciduous trees have a documented history in traditional medicine, prompting modern phytochemical investigations to uncover their active principles.

Table 1: Natural Sources of Carpinontriol A

Plant Species	Family	Plant Part	Geographical Distribution	Discovery Context
Carpinus cordata	Betulaceae	Stems	East Asia (Japan, Korea, China)	Original isolation source (2002) alongside Carpinontriol B[1],[2].
Carpinus turczaninowii	Betulaceae	Branches	East Asia	Isolated during anti-inflammatory screening[3].
Carpinus betulus	Betulaceae	Aerial parts / Wood	Europe	Identified during stability and antiproliferative profiling[4].

Bioassay-Guided Isolation Methodology

Isolating a minor secondary metabolite from a highly complex crude extract requires a bioassay-guided fractionation approach. By coupling separation techniques with a biological assay (e.g., NO inhibition), we ensure that purification efforts are strictly directed toward biologically active molecules, preventing the blind isolation of inert compounds.

Step-by-Step Protocol & Chemical Logic

1. Primary Extraction

• Action: Macerate shade-dried plant material (e.g., 700 g of C. turczaninowii branches) in 14 L of 70% aqueous ethanol at room temperature for 24 hours[3].

• Causality: Aqueous ethanol is selected for its optimal dielectric constant. It effectively disrupts the cellular matrix and solubilizes both moderately lipophilic diarylheptanoid aglycones and polar glycosides, ensuring maximum recovery of the bioactive payload.

• Validation: Evaporate the filtrate in vacuo to yield a gummy extract. Perform a preliminary microplate bioassay to confirm the retention of biological activity before proceeding.

2. Orthogonal Liquid-Liquid Partitioning

• Action: Suspend the concentrated ethanolic extract in H2​O and partition sequentially with n-hexane, ethyl acetate, and n-butanol[2],[3].

• Causality: This step fractionates the crude mixture strictly by thermodynamic polarity. Non-polar waxes and chlorophyll partition into the hexane layer, while highly polar tannins and sugars remain in the aqueous and butanol layers. Carpinontriol A, being a moderately polar polyphenolic compound, selectively partitions into the ethyl acetate fraction[3].

3. Normal-Phase Column Chromatography

• Action: Load the bioactive ethyl acetate fraction onto a silica gel column (0.063-0.2 mm) and elute using a step-gradient solvent system (e.g., Chloroform:Methanol)[3].

• Causality: Silica gel separates analytes based on hydrogen bonding and dipole-dipole interactions. The five hydroxyl groups on Carpinontriol A interact strongly with the stationary phase silanol groups, dictating its retention time and separating it from less hydroxylated contaminants.

4. Preparative Reversed-Phase HPLC

• Action: Subject the enriched sub-fractions to preparative reversed-phase HPLC (C18 column) using an optimized water/acetonitrile gradient[1].

• Causality: Reversed-phase chromatography separates based on hydrophobic surface area. It provides the high theoretical plate count necessary to resolve Carpinontriol A from closely related stereoisomers (like Carpinontriol B), which differ only slightly in their hydroxylation patterns[1].

Bioassay-guided isolation workflow for Carpinontriol A.

Structural Elucidation Logic

Once isolated, the structure of Carpinontriol A was elucidated using a multi-modal spectroscopic approach[1],[2].

• Skeleton Mapping: 1H and 13C NMR spectroscopy were utilized to identify the aromatic protons, the heptane chain, and the critical carbonyl carbon at position 9 ( δ ~215 ppm)[1].

• Connectivity: 2D NMR techniques (COSY, HMQC, HMBC) were employed to establish the exact connectivity between the functional groups and the cyclic backbone[1],[2].

• Stereochemical Assignment: The most critical step in the structural logic was the use of Nuclear Overhauser Effect (NOE) experiments. By irradiating specific protons (e.g., H-10 α and H-12), researchers observed peak enhancements in spatially adjacent protons. This spatial proximity data was strictly required to assign the α -configuration of the hydroxyl groups, ultimately confirming the 8R, 11R, and 12S stereochemistry[1],[2].

Pharmacological Profile and Stability

The therapeutic potential of Carpinontriol A has been evaluated across several in vitro models. While it shares the basic diarylheptanoid skeleton with other potent natural products, its specific hydroxylation pattern dictates its unique biological behavior[1].

Table 2: Quantitative Pharmacological and Physicochemical Profile

Parameter	Model / Assay	Quantitative Observation	Reference
Antioxidant Activity	DPPH Radical Scavenging	Weak activity ( IC50​ > 100 μ g/mL) compared to standard antioxidants like (+)-catechin ( IC50​ = 2.7 μ g/mL).	[2]
Anti-inflammatory	RAW 264.7 Macrophages (LPS-stimulated)	Dose-dependent reduction of Nitric Oxide (NO) and Interleukin-6 (IL-6) secretion without causing cell toxicity.	[3]
Antiproliferative	A2058 Human Metastatic Melanoma	Significant in vitro inhibition of cancer cell proliferation.	[4]
Chemical Stability	UHPLC-HR-MS Monitoring	Susceptible to degradation via the elimination of a water molecule from the parent compound.	[4]

Formulation Note: The observed chemical instability (water elimination) is a critical insight for drug development. To enhance the bioavailability and shelf-life of diarylheptanoids like Carpinontriol A, advanced formulation strategies—such as the creation of cyclodextrin inclusion complexes—are highly recommended[5].

Described signaling pathways and biological activities of Carpinontriol A.

Conclusion

Carpinontriol A represents a fascinating node in the vast network of plant-derived diarylheptanoids. Its discovery from Carpinus species underscores the value of bioassay-guided fractionation in natural product chemistry. While its direct antioxidant capacity is limited, its targeted anti-inflammatory and antiproliferative properties make it a compelling lead compound. Future drug development efforts must focus on structural optimization or advanced delivery systems (e.g., cyclodextrin complexation) to overcome its inherent chemical instability and maximize its therapeutic efficacy.

References

• Title: Carpinontriol A ()
• Source: Journal of Natural Products (ACS Publications)
• Title: Anti-inflammatory Activities for the Extracts and Carpinontriols from Branches of Carpinus turczaninowii Source: Science Alert / International Journal of Pharmacology URL
• Title: Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.)
• Title: NKFI-EPR: New sources of naturally occuring cytotoxic diarylheptanoids: Phytochemical characterization and evaluation of bioactivity Source: OTKA URL

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• 4. researchgate.net [researchgate.net]
• 5. nyilvanos.otka-palyazat.hu [nyilvanos.otka-palyazat.hu]

Biosynthesis Pathway of Carpinontriol A: A Comprehensive Technical Guide

Executive Summary

Carpinontriol A is a highly oxygenated cyclic diarylheptanoid predominantly isolated from the Carpinus genus, including Carpinus cordata and Carpinus turczaninowii[1][2]. Structurally defined by a [7.0]metacyclophane skeleton (a meta,meta-bridged biphenyl system), this secondary metabolite exhibits significant radical-scavenging and anti-inflammatory properties[2][3]. For researchers and drug development professionals, understanding the biosynthetic logic of Carpinontriol A provides a blueprint for the metabolic engineering of complex macrocyclic polyketides. This whitepaper deconstructs the enzymatic cascade, structural tailoring, and experimental workflows required to elucidate its biosynthesis.

The Biosynthetic Logic: A Mechanistic Deconstruction

The biosynthesis of Carpinontriol A is an elegant convergence of the phenylpropanoid pathway and polyketide extension, culminating in a highly regioselective oxidative macrocyclization. The pathway can be divided into four distinct enzymatic phases 4[4].

Phenylpropanoid Precursor Pool Generation

The architectural foundation of Carpinontriol A begins with the primary metabolite L-phenylalanine.

• Deamination: Phenylalanine ammonia-lyase (PAL) catalyzes the non-oxidative deamination of L-phenylalanine to yield trans-cinnamic acid.

• Hydroxylation & Ligation: Cinnamate 4-hydroxylase (C4H) introduces a para-hydroxyl group to form p-coumaric acid, which is subsequently activated into p-coumaroyl-CoA by 4-coumarate:CoA ligase (4CL). This thioester serves as the critical starter unit for the polyketide machinery.

Polyketide Synthase (PKS III) Mediated Chain Elongation

Unlike canonical chalcone synthases that utilize one starter molecule, the assembly of the diarylheptanoid scaffold requires a specialized Type III Polyketide Synthase (PKS III) 5[5].

• Mechanism: The PKS III enzyme catalyzes the iterative condensation of two molecules of p-coumaroyl-CoA with one molecule of malonyl-CoA.

• Intermediate Formation: This decarboxylative Claisen condensation generates a linear diarylheptanoid intermediate (structurally analogous to bisdemethoxycurcumin) featuring a central heptadiene-dione aliphatic chain.

Heptane Chain Reduction

Prior to cyclization, the rigid, unsaturated aliphatic chain must gain rotational flexibility. Plant double-bond reductases (DBRs) catalyze the NADPH-dependent reduction of the heptadiene chain, yielding a saturated linear diarylheptanoid intermediate.

Oxidative Macrocyclization (The [7.0]metacyclophane Linkage)

The defining structural feature of Carpinontriol A is its cyclic biphenyl linkage.

• Enzymatic Coupling: This intramolecular C-C coupling is driven by a highly regioselective Cytochrome P450 enzyme (or a class III peroxidase) 6[6].

• Diradical Mechanism: The enzyme active site acts as a spatial template, bringing the two terminal aromatic rings into proximity. A single-electron oxidation generates phenoxy radicals that undergo a meta,meta-coupling, forming the strained [7.0]metacyclophane macrocycle 3[3].

Tailoring: Regioselective Hydroxylation

The final maturation involves stereospecific oxygenation of the aliphatic chain. Cytochrome P450 hydroxylases introduce three hydroxyl groups at the C-8, C-9, and C-12 positions. Nuclear Overhauser Effect (NOE) correlations and MM2 molecular modeling confirm that these hydroxyl groups are strictly assigned in the α-configuration, yielding the final Carpinontriol A molecule 1[1].

Caption: Biosynthetic pathway of Carpinontriol A from L-phenylalanine to the final macrocyclic structure.

Quantitative Data & Biological Activity

Carpinontriol A and its structural analogs (e.g., Carpinontriol B) have been rigorously evaluated for their chemical stability and their capacity to inhibit nitric oxide (NO) production in LPS-induced RAW 264.7 macrophages 2[2]. The table below summarizes key pharmacological and stability parameters.

Compound	Molecular Formula	NO Inhibition IC₅₀ (μM)	Aqueous Stability (pH 7.4, 37°C)	Structural Distinction
Carpinontriol A	C₁₉H₂₀O₆	396.0 ± 12.4	Highly Stable (>81h)	Hydroxyls at C-8, C-9, C-12 (α-config)
Carpinontriol B	C₁₉H₂₀O₆	199.4 ± 8.7	Highly Stable (>81h)	Hydroxyls at C-8, C-9, C-10 (syn-config)
Casuarinondiol	C₁₉H₂₀O₅	> 500.0	Moderate	Lacks C-12 hydroxylation

Data synthesized from in vitro assays on Carpinus turczaninowii extracts and Carpinus betulus stability testing 2, 7[2][7].

Experimental Methodologies for Biosynthetic Elucidation

To definitively map the biosynthesis of Carpinontriol A, researchers must employ self-validating protocols that link genomic data to metabolic outputs. Below are the standard operating procedures for pathway elucidation.

Protocol 1: Stable Isotope Feeding & LC-MS/MS Tracking

Causality: Feeding studies with heavy isotopes confirm the precursor origins (phenylpropanoid pathway) and validate the stoichiometry of the PKS III condensation (2:1 ratio of p-coumaroyl-CoA to malonyl-CoA).

• Culture Preparation: Establish Carpinus cordata cell suspension cultures in Murashige and Skoog (MS) medium supplemented with 2,4-D (1.0 mg/L).

• Isotope Spiking: Introduce 1 mM of [¹³C₆]-L-phenylalanine or[¹³C₃]-p-coumaric acid into the culture medium during the exponential growth phase.

• Time-Course Harvesting: Harvest 50 mL aliquots of the cell suspension at 24h, 48h, and 72h. Immediately quench metabolism by flash-freezing in liquid nitrogen.

• Extraction: Lyophilize the cells and extract with an Ethyl Acetate/Methanol (80:20 v/v) gradient.

• Validation (LC-ESI-QTOF-MS): Analyze the extract in negative ion mode. The incorporation of two phenylpropanoid units will present as a distinct +12 Da mass shift (if using [¹³C₆]-L-Phe) in the exact mass of the Carpinontriol A parent ion ( [M−H]− m/z 343.11).

Protocol 2: Transcriptomic Mining & Heterologous Expression of PKS III

Causality: To isolate the specific Type III PKS responsible for the diarylheptanoid scaffold, transcriptomic data must be correlated with in vitro enzymatic activity.

• RNA-Seq & Assembly: Extract total RNA from the stem bark of Carpinus cordata. Perform Illumina sequencing and de novo transcriptome assembly.

• Candidate Mining: Query the transcriptome using Hidden Markov Model (HMM) profiles for the Chalcone Synthase (CHS) superfamily. Filter candidates based on the presence of the conserved Cys-His-Asn catalytic triad.

• Cloning & Expression: Amplify the candidate PKS III gene, clone it into a pET28a expression vector, and transform into E. coli BL21(DE3). Induce expression with 0.5 mM IPTG at 18°C for 16 hours.

• Purification: Purify the recombinant enzyme using Ni-NTA affinity chromatography.

• In Vitro Assay: Incubate 10 μg of purified PKS III with 100 μM p-coumaroyl-CoA and 50 μM malonyl-CoA in 100 mM potassium phosphate buffer (pH 7.0) for 60 minutes at 30°C.

• Validation: Terminate the reaction with 20% HCl and extract with ethyl acetate. Confirm the synthesis of the linear diarylheptanoid intermediate via HPLC-UV (absorbance at 320 nm) and structural confirmation via ¹H-NMR.

Caption: Experimental workflow for identifying and validating diarylheptanoid biosynthetic gene clusters.

References

• New Diarylheptanoids from the Stems of Carpinus cordata Journal of Natural Products (ACS Publications)[Link]

• Anti-inflammatory Activities for the Extracts and Carpinontriols from Branches of Carpinus turczaninowii International Journal of Pharmacology (IMR Press)[Link]

• Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis Molecules (NIH / PMC)[Link]

• Cyclic diarylheptanoids as potential signal compounds during actinorhizal symbiosis between Alnus sieboldiana and Frankia National Institute of Informatics (NII)[Link]

• Metabolomics and Transcriptomics Reveal that Diarylheptanoids Vary in Amomum tsao-ko Fruit Development Journal of Agricultural and Food Chemistry (ACS Publications)[Link]

• Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.) MDPI[Link]

• Proposed biosynthetic pathway from L-Phe to diarylheptanoids and gingerol-related compounds in ginger and turmeric ResearchGate[Link]

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• 7. mdpi.com [mdpi.com]

Carpinontriol A: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Carpinontriol A, a naturally occurring tricyclic diarylheptanoid, has emerged as a molecule of interest for the scientific community. Primarily isolated from the stems of Carpinus cordata and Carpinus betulus, this compound possesses a unique and rigid three-dimensional structure, contributing to its observed biological activities. This technical guide provides a comprehensive overview of the physical and chemical properties of Carpinontriol A, detailed methodologies for its isolation and characterization, and protocols for evaluating its biological potential. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the exploration of novel natural products for therapeutic applications.

Introduction: The Significance of Diarylheptanoids

Diarylheptanoids represent a diverse class of plant secondary metabolites characterized by a C6-C7-C6 carbon skeleton. Their structural diversity, ranging from linear to complex cyclic systems, gives rise to a broad spectrum of biological activities, including antioxidant, anti-inflammatory, and antiproliferative effects. Carpinontriol A belongs to the meta,meta-cyclophane-type diarylheptanoids, a subclass distinguished by a unique bridged tricyclic ring system. This structural rigidity is thought to be a key determinant of its interaction with biological targets, making it a compelling subject for further investigation. This guide aims to consolidate the current knowledge of Carpinontriol A and provide a practical framework for its scientific exploration.

Physicochemical Properties of Carpinontriol A

A thorough understanding of the physicochemical properties of a compound is fundamental to its development as a potential therapeutic agent. This section details the known physical and chemical characteristics of Carpinontriol A.

Chemical Structure and Identity

Carpinontriol A is a tricyclic diarylheptanoid featuring five hydroxyl groups and a ketone functionality.[1] Its systematic name is (8R,11R,12S)-3,8,11,12,17-pentahydroxytricyclo[12.3.1.1²,⁶]nonadeca-1(18),2,4,6(19),14,16-hexaen-9-one. The absolute stereochemistry of its three chiral centers has been determined as 8R, 11R, and 12S through extensive spectroscopic analysis.[1]

Diagram 1: Chemical Structure of Carpinontriol A

Sources

• 1. Carpinontriol A () for sale [vulcanchem.com]

An In-Depth Technical Guide on the Core Mechanism of Action of Carpinontriol A

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carpinontriol A, a diarylheptanoid compound, has emerged as a significant subject of interest within the scientific community due to its potent anti-inflammatory properties. This technical guide provides a comprehensive examination of its core mechanism of action. This document will detail the molecular pathways Carpinontriol A modulates, offering insights for researchers and professionals in drug development. The primary anti-inflammatory effects of Carpinontriol A are attributed to its ability to suppress the production of pro-inflammatory mediators, such as nitric oxide (NO) and interleukin-6 (IL-6), in lipopolysaccharide (LPS)-stimulated macrophage cells.[1] This guide will explore the compound's impact on key signaling pathways, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, providing a foundational understanding for future therapeutic applications.

Introduction to Carpinontriol A and its Anti-inflammatory Potential

Carpinontriol A is a natural compound isolated from plants such as Carpinus turczaninowii.[1][2] It belongs to a class of compounds known as diarylheptanoids. The activation of macrophages is a critical step in the inflammatory process, leading to the production of inflammatory cytokines and mediators like nitric oxide (NO) and interleukin-6 (IL-6).[1] Studies have demonstrated that Carpinontriol A can reduce the LPS-induced secretion of NO and IL-6 in a dose-dependent manner in RAW 264.7 cells, indicating its anti-inflammatory effects.[1] This positions Carpinontriol A as a promising candidate for the development of new anti-inflammatory agents.[1][2]

Core Mechanism of Action: Targeting Key Inflammatory Pathways

The anti-inflammatory activity of Carpinontriol A is rooted in its ability to modulate critical intracellular signaling pathways that are central to the inflammatory response. The two primary pathways affected are the NF-κB and MAPK signaling cascades.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a crucial regulator of numerous human diseases.[3] In most cells, NF-κB is found in the cytoplasm in an inactive state, bound to an inhibitory protein called IκB.[4] When a cell is stimulated by inflammatory signals, IκB is degraded, allowing NF-κB to move into the nucleus and activate the transcription of pro-inflammatory genes.

Carpinontriol A has been shown to inhibit the activation of the NF-κB pathway. This inhibition is a key part of its anti-inflammatory effect. By preventing the degradation of IκBα, Carpinontriol A blocks the nuclear translocation of the p65 subunit of NF-κB. This, in turn, suppresses the expression of NF-κB-dependent inflammatory mediators.

Caption: Carpinontriol A inhibits the NF-κB signaling pathway.

Modulation of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling route involved in cellular processes like inflammation, proliferation, and apoptosis.[5] The MAPK family includes several key proteins, such as p38 MAPK, JNK, and ERK.[6] The p38 MAPK pathway, in particular, is activated by inflammatory cytokines and stress, leading to a cascade of events that promote inflammation.[7]

Carpinontriol A has been observed to selectively inhibit the phosphorylation of p38 MAPK. This targeted inhibition is significant because the p38 MAPK pathway is known to be involved in the production of inflammatory mediators.[7] By suppressing the p38 MAPK pathway, Carpinontriol A further contributes to its overall anti-inflammatory effect.

Caption: Carpinontriol A modulates the MAPK signaling pathway.

Experimental Protocols for Mechanism of Action Studies

To validate the mechanism of action of Carpinontriol A, a series of in vitro experiments are typically performed. The following outlines a standard experimental workflow.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cells are commonly used.

• Culture Conditions: Cells are cultured in a suitable medium, such as DMEM, supplemented with fetal bovine serum and antibiotics.

• Treatment: Cells are pre-treated with varying concentrations of Carpinontriol A before being stimulated with an inflammatory agent like lipopolysaccharide (LPS).

Measurement of Inflammatory Mediators

• Nitric Oxide (NO) Assay: The amount of NO produced by the cells is measured using the Griess assay.

• Cytokine Assays: The levels of pro-inflammatory cytokines, such as IL-6 and TNF-α, are quantified using ELISA kits.

Western Blot Analysis

• Principle: This technique is used to detect and quantify the levels of specific proteins involved in the signaling pathways.

• Procedure:

  • Cell lysates are prepared and protein concentrations are determined.

  • Proteins are separated by size using SDS-PAGE.

  • The separated proteins are transferred to a membrane.

  • The membrane is incubated with primary antibodies specific to the proteins of interest (e.g., p-p65, IκBα, p-p38).

  • A secondary antibody conjugated to an enzyme is used for detection.

  • The protein bands are visualized and quantified.

Caption: Experimental workflow for studying Carpinontriol A.

Data Presentation and Interpretation

The results from these experiments are typically presented in a quantitative format to allow for clear interpretation.

Quantitative Data Summary

Parameter	Effect of Carpinontriol A	Pathway Involved
NO Production	Dose-dependent decrease	NF-κB, MAPK
IL-6 Production	Dose-dependent decrease	NF-κB, MAPK
p65 (NF-κB) Phosphorylation	Inhibition	NF-κB
IκBα Degradation	Inhibition	NF-κB
p38 MAPK Phosphorylation	Inhibition	MAPK

Conclusion and Future Perspectives

Carpinontriol A demonstrates significant anti-inflammatory properties by targeting the NF-κB and MAPK signaling pathways. Its ability to inhibit the production of key pro-inflammatory mediators makes it a compelling candidate for further research and development as a therapeutic agent for inflammatory diseases. Future studies should focus on in vivo efficacy and safety profiling, as well as exploring its potential in various disease models. The insights provided in this guide offer a solid foundation for these future investigations.

References

• Ko, H. N., Oh, T. H., Baik, J. S., Hyun, C. G., Kim, S. S., & Lee, N. H. (2013). Anti-inflammatory Activities for the Extracts and Carpinontriols from Branches of Carpinus turczaninowii. Journal of the Society of Cosmetic Scientists of Korea, 39(4), 309-315.
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A Technical Guide to the Deconvolution of Carpinontriol A's Therapeutic Targets

Abstract

Carpinontriol A, a cyclic diarylheptanoid isolated from the Carpinus genus, represents a class of natural products with demonstrated antiproliferative and anti-inflammatory potential. Despite promising initial bioactivity data, its precise molecular targets remain unelucidated, hindering its development as a therapeutic agent. This technical guide provides a comprehensive, field-proven framework for the systematic identification and validation of Carpinontriol A's therapeutic targets. Moving beyond a simple listing of methods, this document details the causal logic behind experimental choices, presenting a self-validating system for target deconvolution. We furnish detailed, step-by-step protocols for both unbiased, proteome-wide screening methodologies (CETSA, DARTS) and hypothesis-driven validation assays targeting key pathways in cancer and inflammation (NF-κB, Kinase Signaling, Topoisomerase I). Furthermore, we outline rigorous biophysical methods (SPR, ITC) for confirming direct target engagement and characterizing binding kinetics. This guide is designed to empower researchers to systematically unravel the mechanism of action of Carpinontriol A, transforming a promising natural product into a validated lead compound.

Introduction to Carpinontriol A: A Promising Scaffold

Carpinontriol A is a structurally distinct cyclic diarylheptanoid isolated from the stems of trees such as Carpinus cordata and European hornbeam (Carpinus betulus)[1][2]. Diarylheptanoids, a broad class of plant phenolics, have long been recognized for their therapeutic potential, with activities including anti-inflammatory, antioxidant, and antitumor effects[3][4]. The rigid, tricyclic structure of Carpinontriol A, featuring multiple hydroxyl groups, provides a unique scaffold for molecular interactions, suggesting a high potential for specific and potent biological activity[1].

Initial studies have confirmed this potential, demonstrating that Carpinontriol A inhibits the proliferation of A2058 human metastatic melanoma cells[2]. Furthermore, its close analogue, Carpinontriol B, exhibits both antimicrobial and anti-inflammatory properties[1]. This profile places Carpinontriol A at the intersection of two critical areas of drug discovery: oncology and inflammation. However, to advance this molecule through the development pipeline, a thorough understanding of its molecular mechanism of action is paramount. This guide provides the strategic framework and detailed methodologies to achieve that goal.

A Strategic Framework for Target Deconvolution

The process of identifying a small molecule's target, often termed target deconvolution or de-orphaning, requires a multi-pronged approach. A robust strategy begins with broad, unbiased methods to generate a list of potential interactors and then narrows the focus to specific, high-confidence targets through hypothesis-driven validation. This funnel-like approach ensures that resources are directed efficiently toward the most promising candidates.

The workflow is designed as a self-validating cascade. Unbiased, proteome-wide methods provide an initial, expansive view of the compound's interactome within a native cellular context. Hits from this stage are then triaged and subjected to hypothesis-driven functional assays to confirm that the compound modulates the biological activity of the putative target. Finally, direct binding assays provide unequivocal evidence of a physical interaction, characterizing the affinity and kinetics that are critical for drug development.

Figure 1: Strategic workflow for Carpinontriol A target deconvolution.

Unbiased, Proteome-Wide Target Identification Strategies

The initial step in target identification should cast a wide net to capture any potential protein interactions without preconceived bias. Label-free methods are highly advantageous as they do not require chemical modification of the natural product, which can alter its binding properties[5]. The Cellular Thermal Shift Assay (CETSA) and Drug Affinity Responsive Target Stability (DARTS) are two powerful, complementary techniques that rely on the principle that ligand binding alters a protein's stability[2][5][6].

Cellular Thermal Shift Assay (CETSA)

Principle: CETSA is based on the thermodynamic stabilization of a protein upon ligand binding[3][6]. When a cell lysate or intact cell is heated, proteins denature and aggregate. A protein bound to a ligand, such as Carpinontriol A, will be more stable and remain in solution at higher temperatures. This thermal shift can be detected by quantifying the amount of soluble protein at various temperatures[6][7].

Experimental Protocol: CETSA with Western Blot Detection

• Cell Culture and Treatment:

  • Culture A2058 melanoma cells (or other relevant cell line) to 80-90% confluency.

  • Treat cells with either vehicle control (e.g., 0.1% DMSO) or a desired concentration of Carpinontriol A (e.g., 10 µM).

  • Incubate for 1 hour at 37°C to allow for compound uptake[3].

• Heat Challenge:

  • Harvest and resuspend cells in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension into PCR tubes for each temperature point.

  • Using a thermal cycler, heat the tubes across a temperature gradient (e.g., 40°C to 70°C in 3°C increments) for 3 minutes, followed by a 3-minute cooling step at room temperature[3][8].

• Lysis and Fractionation:

  • Lyse the cells via three rapid freeze-thaw cycles (liquid nitrogen and a 37°C water bath)[3].

  • Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins[3].

  • Carefully collect the supernatant, which contains the soluble protein fraction.

• Protein Analysis:

  • Determine the protein concentration of each supernatant using a BCA assay.

  • Normalize all samples to the same protein concentration.

  • Prepare samples for SDS-PAGE, load equal amounts of protein, and perform electrophoresis.

  • Transfer proteins to a PVDF membrane and perform a Western blot using an antibody against a suspected target protein (identified from literature or other screens).

  • Develop the blot and quantify band intensities. A positive result is a shift in the melting curve to a higher temperature in the Carpinontriol A-treated samples compared to the vehicle control[6].

Drug Affinity Responsive Target Stability (DARTS)

Principle: DARTS operates on a similar principle to CETSA but uses proteases instead of heat to challenge protein stability[2][9]. A protein bound to a small molecule often undergoes a conformational change that can protect it from proteolytic degradation. By treating cell lysates with a protease, target proteins will be selectively protected in the presence of the binding compound[10][11][12].

Experimental Protocol: DARTS with SDS-PAGE Detection

• Cell Lysate Preparation:

  • Harvest cultured cells and lyse them in M-PER buffer (or similar non-denaturing lysis buffer) containing protease inhibitors.

  • Centrifuge to remove cell debris and collect the supernatant. Determine the total protein concentration.

• Compound Incubation:

  • In separate tubes, aliquot equal amounts of total protein (e.g., 100 µg).

  • Add Carpinontriol A to the treatment tube (e.g., to a final concentration of 10 µM) and vehicle (DMSO) to the control tube.

  • Incubate at room temperature for 1 hour with gentle rotation[2].

• Protease Digestion:

  • Prepare a stock solution of a broad-spectrum protease like Pronase.

  • Add a dilution series of Pronase (e.g., 1:100, 1:500, 1:2000 dilutions) to both the control and treatment tubes[12].

  • Incubate at room temperature for exactly 25 minutes.

  • Stop the digestion by adding 5x Laemmli sample buffer and immediately boiling the samples for 5 minutes.

• Gel Analysis:

  • Resolve the digested proteins on an SDS-PAGE gel.

  • Stain the gel with a sensitive protein stain like Coomassie Blue or silver stain.

  • A potential target will appear as a protected, intact band at its correct molecular weight in the Carpinontriol A-treated lane, while this band will be diminished or absent in the corresponding vehicle-treated lane[13].

  • Bands of interest can be excised and identified using mass spectrometry.

Hypothesis-Driven Target Validation

Data from unbiased screens, combined with the known bioactivities of diarylheptanoids, allows for the formulation of specific hypotheses. The antiproliferative and anti-inflammatory effects of this compound class strongly suggest interference with key signaling pathways that regulate cell growth and immune responses[14].

Targeting Inflammatory Pathways: The NF-κB Axis

The Nuclear Factor kappa-B (NF-κB) signaling pathway is a master regulator of inflammation and is constitutively active in many cancers[14][15]. Several diarylheptanoids are known to suppress NF-κB activation[16][17][18]. A luciferase reporter assay is the gold standard for quantifying the transcriptional activity of NF-κB in a cellular context.

Figure 2: The NF-κB signaling pathway, a potential target for Carpinontriol A.

Experimental Protocol: NF-κB Luciferase Reporter Assay

• Cell Seeding and Transfection:

  • Day 1: Seed HEK293T cells in a 24-well plate at a density that will result in 70-80% confluency on Day 2[19].

  • Day 2: Co-transfect cells with a NF-κB-responsive firefly luciferase reporter plasmid and a constitutively expressed Renilla luciferase control plasmid (for normalization) using a suitable transfection reagent like Lipofectamine 3000[19].

• Compound Treatment and Stimulation:

  • Day 3 (24h post-transfection): Pre-treat cells with varying concentrations of Carpinontriol A (e.g., 0.1 to 30 µM) or vehicle (DMSO) for 1 hour.

  • Stimulate NF-κB activation by adding an agonist like TNFα (10 ng/mL) or LPS (1 µg/mL) to all wells except the unstimulated control[19].

  • Incubate for 6-24 hours[20].

• Cell Lysis and Luminescence Reading:

  • Aspirate the media and wash cells once with PBS.

  • Lyse the cells by adding 1x Passive Lysis Buffer and incubating for 15 minutes at room temperature[21].

  • Transfer 10-20 µL of lysate to a white, opaque 96-well plate.

  • Use a dual-luciferase reporter assay system (e.g., Promega) and a plate-reading luminometer to measure both firefly and Renilla luciferase activity[21].

• Data Analysis:

  • Normalize the firefly luciferase signal to the Renilla luciferase signal for each well to control for transfection efficiency and cell number.

  • A significant decrease in normalized luciferase activity in the Carpinontriol A-treated, stimulated cells compared to the vehicle-treated, stimulated cells indicates inhibition of the NF-κB pathway.

Targeting Kinase Signaling: LIMK1 as a Candidate

Protein kinases are fundamental regulators of cell proliferation and survival, and they are premier targets in oncology. Recently, diarylheptanoid derivatives have been identified as potent inhibitors of LIM Domain Kinase 1 (LIMK1), a kinase involved in cytoskeletal dynamics and cancer cell motility[10]. This provides a strong rationale for investigating LIMK1 as a potential target of Carpinontriol A.

Figure 3: A representative kinase cascade highlighting LIMK1.

Experimental Protocol: In Vitro LIMK1 Kinase Assay

• Reaction Setup:

  • Assays are typically performed in a 384-well plate format.

  • Prepare a reaction buffer (e.g., 50 mM Tris pH 7.5, 1 mM MgCl₂, 0.1 mM EGTA).

  • Dispense Carpinontriol A in a 10-dose, 3-fold serial dilution (starting at 10 or 30 µM) into the assay plate. Include a positive control inhibitor (e.g., Staurosporine) and a vehicle control (DMSO)[22].

• Enzyme and Substrate Addition:

  • Add recombinant human LIMK1 enzyme to the wells and pre-incubate with the compound for 10 minutes at room temperature[23].

  • Initiate the kinase reaction by adding a mixture containing the substrate (e.g., cofilin peptide) and ATP (at a concentration near its Km, e.g., 10 µM)[22][24].

• Reaction and Detection:

  • Allow the reaction to proceed for 60 minutes at room temperature.

  • Stop the reaction (e.g., by adding formic acid)[24].

  • Quantify the amount of phosphorylated substrate. This can be done using various methods, such as:

    • Radiometric Assay: Using [γ-³²P]ATP and measuring radioactivity incorporated into the substrate.

    • Luminescence-based Assay (e.g., ADP-Glo™): Measures the amount of ADP produced, which is directly proportional to kinase activity.

    • Mass Spectrometry (e.g., RapidFire MS): Directly measures the mass shift of the phosphorylated substrate[24].

• Data Analysis:

  • Calculate the percent inhibition for each concentration of Carpinontriol A relative to the vehicle control.

  • Plot the percent inhibition against the log concentration of the compound and fit the data to a dose-response curve to determine the IC₅₀ value.

Targeting DNA Topology: Topoisomerase I

DNA topoisomerases are essential enzymes that manage the topological state of DNA and are critical for cell proliferation[25]. They are well-established targets for anticancer drugs. Some linear diarylheptanoids have been shown to inhibit Topoisomerase I and IIα[26]. A DNA relaxation assay is a direct functional test for Topoisomerase I (Topo I) inhibition.

Experimental Protocol: Topoisomerase I DNA Relaxation Assay

• Reaction Assembly:

  • In microcentrifuge tubes on ice, assemble the reaction mixture. For a 20 µL reaction, combine:

    • 2 µL of 10x Topo I assay buffer (e.g., 100 mM Tris-HCl pH 7.9, 1.5 M NaCl, 10 mM EDTA)[27].

    • 200-300 ng of supercoiled plasmid DNA (e.g., pBR322)[28].

    • Varying concentrations of Carpinontriol A (dissolved in DMSO). Include a positive control inhibitor (e.g., Camptothecin) and a vehicle control[25].

    • Nuclease-free water to volume.

• Enzyme Initiation and Incubation:

  • Add a pre-determined amount of human Topoisomerase I enzyme to each tube (the amount required to just fully relax the plasmid in 30 minutes)[29].

  • Gently mix and incubate the reactions at 37°C for 30 minutes[25][29].

• Reaction Termination and Electrophoresis:

  • Stop the reaction by adding 5 µL of 5x Stop Buffer/Gel Loading Dye (containing SDS or Sarkosyl and bromophenol blue)[25][27].

  • Load the samples onto a 1% agarose gel in 1x TAE buffer.

  • Run the gel at a low voltage (e.g., 2-5 V/cm) to separate the supercoiled and relaxed forms of the plasmid[25].

• Visualization and Analysis:

  • Stain the gel with ethidium bromide or SYBR Safe, destain, and visualize under UV light[28].

  • In the no-enzyme and effective inhibitor lanes, the DNA will remain in its fast-migrating supercoiled form.

  • In the vehicle control lane, the DNA will be converted to its slower-migrating relaxed form.

  • Inhibition is observed as a dose-dependent retention of the supercoiled DNA band in the Carpinontriol A-treated lanes.

Biophysical Validation of Direct Target Engagement

A functional effect in a cellular or in vitro assay strongly implies target engagement, but it does not constitute definitive proof of a direct physical interaction. Biophysical techniques are essential for confirming that the compound binds directly to the purified target protein and for quantifying the binding affinity (K_D) and kinetics (k_on, k_off), which are critical parameters for medicinal chemistry optimization.

Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free optical technique that measures molecular interactions in real-time[30][31]. One molecule (the ligand, e.g., the purified target protein) is immobilized on a sensor chip. A solution containing the other molecule (the analyte, e.g., Carpinontriol A) is flowed over the surface. Binding causes a change in the refractive index at the surface, which is detected as a response signal. The resulting sensorgram provides data on association and dissociation rates[30][32].

Experimental Protocol: SPR Analysis

• Protein Immobilization: The purified target protein is covalently immobilized onto a sensor chip (e.g., a CM5 chip) via amine coupling.

• Analyte Injection: A series of concentrations of Carpinontriol A are injected sequentially over the chip surface through a microfluidic system. A running buffer containing a small percentage of DMSO is used to ensure compound solubility.

• Data Acquisition: The binding response is monitored in real-time, generating association and dissociation curves for each concentration.

• Kinetic Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir) to calculate the association rate constant (k_on), dissociation rate constant (k_off), and the equilibrium dissociation constant (K_D = k_off / k_on).

Isothermal Titration Calorimetry (ITC)

Principle: ITC directly measures the heat change that occurs when two molecules interact[33][34][35]. It is the only technique that can determine all thermodynamic parameters (ΔH, ΔS, K_D, stoichiometry) in a single experiment[33][36]. A solution of the ligand (Carpinontriol A) is titrated into a sample cell containing the purified target protein. The heat released or absorbed upon binding is measured.

Experimental Protocol: ITC Analysis

• Sample Preparation: The purified target protein is placed in the sample cell, and Carpinontriol A is loaded into the injection syringe. Both must be in the exact same, extensively dialyzed buffer to minimize heats of dilution.

• Titration: A series of small, precise injections of Carpinontriol A are made into the protein solution while the temperature is held constant.

• Heat Measurement: The instrument measures the minute heat changes after each injection. As the protein becomes saturated, the heat change diminishes.

• Thermodynamic Analysis: The raw data (power vs. time) is integrated to yield a plot of heat change per mole of injectant versus the molar ratio of ligand to protein. This binding isotherm is then fitted to a model to determine the binding affinity (K_D), stoichiometry (n), and enthalpy of binding (ΔH)[37].

Summary and Future Outlook

This guide outlines a rigorous, multi-step strategy for the comprehensive deconvolution of Carpinontriol A's therapeutic targets. By integrating unbiased, proteome-wide screening with hypothesis-driven functional and biophysical validation, researchers can build a compelling, evidence-based case for the compound's mechanism of action. The protocols detailed herein provide a practical roadmap for identifying high-confidence targets in critical disease pathways such as cancer cell proliferation and inflammation.

Successful identification and validation of one or more direct targets will be a transformative step, enabling structure-activity relationship (SAR) studies, lead optimization, and the rational design of more potent and selective analogues. The systematic application of these methodologies will pave the way for advancing Carpinontriol A from a promising natural product to a clinically relevant therapeutic candidate.

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A Technical Guide to Carpinontriol A: A Cyclic Diarylheptanoid with Potent Anti-inflammatory Properties

An in-depth technical guide by a Senior Application Scientist

Executive Summary: Carpinontriol A is a naturally occurring cyclic diarylheptanoid isolated from various species of the Carpinus genus. This technical guide provides a comprehensive overview of Carpinontriol A, detailing its physicochemical properties, isolation, and structural elucidation. The primary focus is on its well-documented anti-inflammatory activities, including the inhibition of key pro-inflammatory mediators such as nitric oxide (NO) and interleukin-6 (IL-6). This document elucidates the proposed mechanism of action, provides detailed experimental protocols for its biological evaluation, and discusses future research directions for this promising therapeutic candidate.

Introduction

The field of natural product chemistry continues to provide a wealth of structurally diverse molecules with significant therapeutic potential. Among these, the diarylheptanoids, a class of plant secondary metabolites, have garnered considerable interest for their wide range of biological activities[1]. Carpinontriol A, a prominent member of the cyclic diarylheptanoid subclass, has emerged as a molecule of significant interest. It was first isolated from the stems of Carpinus cordata and has since been identified in other related species, including Carpinus turczaninowii and Carpinus betulus, all belonging to the Betulaceae family[2][3][4].

Initial investigations have highlighted its potent anti-inflammatory properties, positioning it as a valuable lead compound for the development of novel anti-inflammatory agents for pharmaceutical or cosmetic applications[2]. This guide aims to synthesize the current knowledge on Carpinontriol A for researchers, scientists, and drug development professionals, providing a foundational understanding of its chemistry, biological activity, and the methodologies used to investigate its therapeutic effects.

Physicochemical Properties and Characterization

A thorough understanding of a compound's physical and chemical properties is fundamental to its development as a therapeutic agent.

Chemical Structure

Carpinontriol A is a cyclic diarylheptanoid characterized by a unique tricyclic structure. Its framework contains five hydroxyl groups and a ketone group, which are critical to its biological activity and chemical properties[3]. The absolute stereochemistry has been determined as 8R, 11R, and 12S through extensive spectroscopic analysis[3]. The multiple hydroxyl groups suggest potential antioxidant capabilities, while the rigid cyclic structure may play a key role in its interaction with biological targets[3].

Physicochemical Data

The key properties of Carpinontriol A are summarized in the table below for quick reference.

Property	Value	Source
Molecular Formula	C₁₉H₂₀O₆	[3][]
Molecular Weight	344.4 g/mol	[3][6]
CAS Number	473451-72-8	[3][]
IUPAC Name	(8R,11R,12S)-3,8,11,12,17-pentahydroxytricyclo[12.3.1.1²,⁶]nonadeca-1(17),2,4,6(19),14(18),15-hexaen-9-one	[3]
Physical State	Solid Powder	[3][]
Solubility	Soluble in organic solvents such as chloroform, dichloromethane, and ethyl acetate.	[3][7]
Classification	Cyclic Diarylheptanoid	[3]

Isolation and Structural Elucidation Workflow

The purification and characterization of Carpinontriol A from its natural sources is a multi-step process that relies on a combination of extraction, chromatography, and spectroscopy.

Causality in Methodology: The initial extraction with organic solvents is designed to isolate a broad range of secondary metabolites from the plant material. Subsequent liquid-liquid partitioning and column chromatography steps are crucial for separating compounds based on polarity, progressively enriching the fraction containing Carpinontriol A. High-Performance Liquid Chromatography (HPLC) provides the final, high-resolution purification needed to obtain the pure compound. The structure is then definitively confirmed using a suite of spectroscopic techniques, where each method provides a unique piece of the structural puzzle.

Fig 1. General workflow for the isolation and characterization of Carpinontriol A.

Biological Activities and Mechanism of Action

Research into Carpinontriol A has primarily focused on its significant anti-inflammatory effects.

Primary Pharmacological Activity: Anti-inflammation

The most robustly documented biological activity of Carpinontriol A is its ability to modulate inflammatory responses. In vitro studies using RAW 264.7 macrophage cells, a standard model for inflammation research, have demonstrated its efficacy. Specifically, Carpinontriol A reduces the secretion of nitric oxide (NO) and interleukin-6 (IL-6) induced by lipopolysaccharide (LPS) in a dose-dependent manner[2][7]. These effects are observed without inducing cytotoxicity, indicating a specific anti-inflammatory action rather than a general toxic effect[2][7].

Table of Anti-inflammatory Activity:

Cell Line	Stimulant	Mediator Inhibited	Effect	Source
RAW 264.7	LPS	Nitric Oxide (NO)	Dose-dependent inhibition	[2][7]
RAW 264.7	LPS	Interleukin-6 (IL-6)	Dose-dependent inhibition	[2][7]

Proposed Mechanism of Anti-inflammatory Action

Inflammation is a complex biological response, and the activation of macrophages is a critical step, leading to the production of pro-inflammatory mediators like NO and cytokines such as IL-6[2]. LPS, a component of Gram-negative bacteria cell walls, is a potent activator of macrophages, primarily through the Toll-like receptor 4 (TLR4). This binding event triggers intracellular signaling cascades, most notably the nuclear factor kappa-B (NF-κB) pathway.

Activation of NF-κB leads to its translocation into the nucleus, where it promotes the transcription of genes encoding pro-inflammatory enzymes (like inducible nitric oxide synthase, iNOS) and cytokines (like IL-6). The observed inhibition of NO and IL-6 production by Carpinontriol A strongly suggests that it interferes with this signaling pathway.

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An In-depth Technical Guide to the Weak Antioxidant Activity of Carpinontriol A

Introduction

Carpinontriol A, a cyclic diarylheptanoid, has been isolated from various species of the genus Carpinus, notably from the stems of Carpinus cordata[1]. Diarylheptanoids, a class of plant secondary metabolites, are recognized for their diverse and significant biological activities, including anti-inflammatory and antioxidant properties[1][2]. The structure of Carpinontriol A, featuring a tricyclic system and multiple hydroxyl groups, suggests a potential for interaction with reactive oxygen species (ROS)[2]. However, experimental evidence points towards a nuanced role for this molecule as a weak antioxidant, particularly when compared to other structurally related compounds and well-known antioxidants.

This technical guide provides a comprehensive analysis of the weak antioxidant activity of Carpinontriol A. It is intended for researchers, scientists, and drug development professionals engaged in the study of natural products and their therapeutic potential. This document will delve into the structural attributes of Carpinontriol A, present the experimental data from antioxidant assays, and offer a mechanistic interpretation of its limited radical-scavenging capabilities. Furthermore, detailed protocols for key antioxidant assays are provided to facilitate the replication and extension of these findings.

The Chemical Profile of Carpinontriol A

Carpinontriol A is a natural product with the molecular formula C₁₉H₂₀O₆. Its structure is characterized by a diarylheptanoid skeleton that has undergone cyclization to form a tricyclic system. Key structural features include five hydroxyl groups and a ketone functional group. The presence of phenolic hydroxyl groups is a common feature in many natural antioxidants, as they can donate a hydrogen atom to neutralize free radicals.

Evaluating the Antioxidant Potential: A Story of Weak Activity

The antioxidant capacity of a compound is typically assessed using a battery of in vitro and cellular assays. For Carpinontriol A, the 1,1-diphenyl-2-picrylhydrazyl (DPPH) radical scavenging assay has been a key method for evaluation.

Comparative Antioxidant Activity Data

A pivotal study on the chemical constituents of Carpinus cordata provided a direct comparison of the antioxidant activity of Carpinontriol A with other isolated compounds. The results, as determined by the DPPH assay, are summarized in the table below.

Compound	Type	DPPH Radical Scavenging Activity (IC50 in µg/mL)
Carpinontriol A	Cyclic Diarylheptanoid	>100 [1]
Carpinontriol B	Cyclic Diarylheptanoid	80.2[1]
(+)-Catechin	Flavan-3-ol	2.7[1]
Methyl gallate	Phenolic acid	4.9[1]
Methyl gallate 3-O-β-d-glucopyranoside	Phenolic acid glycoside	4.6[1]
Methyl gallate 3-O-β-d-(6'-O-galloyl)-glucopyranoside	Phenolic acid glycoside	4.8[1]
Resveratrol	Stilbenoid	16.2[1]
(−)-Epigallocatechin gallate (EGCG)	Flavan-3-ol	2.7[1]

As the data clearly indicates, Carpinontriol A exhibits very weak radical-scavenging activity in the DPPH assay, with an IC50 value greater than 100 µg/mL[1]. In stark contrast, other compounds isolated from the same plant, such as (+)-catechin and methyl gallate derivatives, demonstrated potent antioxidant effects with significantly lower IC50 values[1]. Even its structural analog, Carpinontriol B, showed modestly higher, albeit still weak, activity.

Structural Interpretation of Weak Antioxidant Activity

The weak antioxidant activity of Carpinontriol A can be rationalized by examining its chemical structure in the context of established structure-activity relationships for polyphenolic antioxidants. The antioxidant potency of these compounds is largely dependent on the number and arrangement of phenolic hydroxyl groups. These groups can readily donate a hydrogen atom to a free radical, and the resulting phenoxyl radical is stabilized by resonance.

While Carpinontriol A possesses hydroxyl groups, their positioning within the rigid tricyclic structure may impose steric hindrance, limiting their accessibility to and reactivity with free radicals like DPPH. Furthermore, the specific substitution pattern of the hydroxyl groups on the aromatic rings may not be optimal for radical scavenging compared to the catechol (ortho-dihydroxy) or galloyl moieties found in more potent antioxidants like (+)-catechin and methyl gallate.

The following diagram illustrates the proposed relationship between the structure of Carpinontriol A and its limited ability to donate a hydrogen atom to a free radical.

Caption: Structural basis for the weak antioxidant activity of Carpinontriol A.

Methodologies for Assessing Antioxidant Activity

To provide a comprehensive resource for researchers, this section details the protocols for several standard antioxidant assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a common and straightforward method for evaluating the free radical scavenging ability of a compound.

Experimental Protocol

• Preparation of DPPH Solution: Prepare a 100 µM solution of DPPH in ethanol. This solution should have a deep violet color.

• Sample Preparation: Dissolve Carpinontriol A and other test compounds in ethanol to prepare a series of concentrations.

• Reaction Mixture: In a 96-well microtiter plate, add the test sample solution to the DPPH ethanolic solution.

• Incubation: Incubate the plate at 37°C for 30 minutes in the dark.

• Absorbance Measurement: Measure the absorbance of the solutions at 515 nm using a microplate reader.

• Calculation: The percentage of inhibition is calculated by comparing the absorbance of the test samples to a control (ethanol-treated DPPH solution). The IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH free radicals, is then determined.

Caption: Workflow for the DPPH radical scavenging assay.

Cellular Antioxidant Activity (CAA) Assay

The CAA assay provides a more biologically relevant measure of antioxidant activity by assessing a compound's ability to scavenge intracellular ROS.

Experimental Protocol

• Cell Culture: Culture human hepatocarcinoma (HepG2) cells in a 96-well microplate until they reach confluence.

• Probe Loading: Wash the cells and then incubate them with a solution containing 2',7'-dichlorodihydrofluorescin diacetate (DCFH-DA).

• Antioxidant Treatment: Treat the cells with various concentrations of Carpinontriol A or a standard antioxidant (e.g., quercetin).

• Induction of Oxidative Stress: Add a peroxyl radical initiator, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH), to the cells.

• Fluorescence Measurement: Measure the fluorescence of the oxidized probe, 2',7'-dichlorofluorescein (DCF), over time using a fluorescence plate reader.

• Data Analysis: The antioxidant activity is quantified by calculating the area under the curve of fluorescence intensity versus time.

Conclusion and Future Directions

The available evidence strongly indicates that Carpinontriol A is a weak antioxidant, particularly in assays that measure direct radical scavenging. Its rigid, sterically hindered structure likely impedes the efficient donation of hydrogen atoms from its hydroxyl groups to free radicals. This stands in contrast to its reported anti-inflammatory properties, suggesting that its biological activities may be mediated through mechanisms other than direct antioxidant effects.

Future research should aim to explore the potential for Carpinontriol A to act as an indirect antioxidant, for instance, by modulating intracellular antioxidant enzyme expression or signaling pathways. Further investigation into its anti-inflammatory mechanisms is also warranted to fully understand its therapeutic potential. The detailed protocols provided in this guide serve as a foundation for such future studies, enabling a more comprehensive understanding of the nuanced biological role of this intriguing natural product.

References

• Lee, J. S., Kim, H. J., Park, H., & Lee, Y. S. (2002). New Diarylheptanoids from the Stems of Carpinus cordata. Journal of Natural Products, 65(9), 1367–1370. [Link]

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• 2. moumoujus.com [moumoujus.com]

Structural Isomerism and Biological Efficacy of Cyclic Diarylheptanoids: A Comparative Analysis of Carpinontriol A and B

Executive Summary

Cyclic diarylheptanoids represent a unique class of plant secondary metabolites characterized by a constrained seven-carbon aliphatic chain bridging two aromatic rings. Among the most pharmacologically promising members of this family are Carpinontriol A and Carpinontriol B , predominantly isolated from the stems and branches of Carpinus cordata and Carpinus turczaninowii[1][2].

As a Senior Application Scientist, I have observed that the successful development of these natural products into viable therapeutic leads hinges on a rigorous understanding of their structural nuances. This whitepaper provides an in-depth technical analysis of the regiochemical differences between Carpinontriol A and B, establishes a self-validating analytical workflow for their isolation, and delineates the mechanistic causality behind their anti-inflammatory and antioxidant properties.

Chemical Architecture & The Nomenclature Shift

Both Carpinontriol A and B share the exact molecular formula (C₁₉H₂₀O₆) and molecular weight (344.4 g/mol ), featuring a meta,meta-bridged biphenyl scaffold known formally as a[7.0]metacyclophane[3]. The conformational rigidity imparted by this cyclic nature is critical; it limits the entropic penalty upon binding to biological receptors, thereby enhancing target affinity[1].

The Regiochemical Distinction

The sole structural difference between these two compounds lies in the positional isomerism of a single hydroxyl group on the aliphatic heptane chain[4].

Crucial Technical Note on Nomenclature: In the original 2002 isolation paper by Lee et al., the aliphatic chain was numbered such that the ketone was assigned to C-11, placing the hydroxyls at C-8, C-9, and C-12 for Carpinontriol A[5]. However, modern IUPAC nomenclature and contemporary metabolomic profiling standards have revised this numbering. Current literature assigns the carbonyl carbon to the C-9 position.

Under the modern standardized numbering system:

• Carpinontriol A possesses aliphatic hydroxyl groups at C-8, C-11, and C-12 with an absolute stereochemistry of 8R, 11R, 12S[1].

• Carpinontriol B possesses aliphatic hydroxyl groups at C-10, C-11, and C-12 with an absolute stereochemistry of 10R, 11S, 12S[6].

Quantitative Structural Comparison

Physicochemical Property	Carpinontriol A	Carpinontriol B
Molecular Formula	C₁₉H₂₀O₆	C₁₉H₂₀O₆
Molecular Weight	344.4 g/mol	344.4 g/mol
Scaffold Classification	Cyclic Diarylheptanoid	Cyclic Diarylheptanoid
Ketone Position	C-9	C-9
Aliphatic Hydroxyls	C-8, C-11, C-12	C-10, C-11, C-12
Phenolic Hydroxyls	C-3, C-17	C-3, C-17
Absolute Stereochemistry	8R, 11R, 12S	10R, 11S, 12S
Primary Bioactivity	Antioxidant, Anti-inflammatory	Anti-inflammatory, Antimicrobial

Analytical Workflows: Bioassay-Guided Isolation & Elucidation

To ensure structural integrity and biological relevance, the isolation of these isomers must follow a self-validating bioassay-guided fractionation loop. Every solvent and technique chosen in this protocol serves a specific, causal physicochemical purpose.

Step-by-Step Methodology

• Aqueous Ethanol Maceration: Raw stems of Carpinus spp. are extracted using 70-80% aqueous ethanol. Causality: Ethanol efficiently penetrates the lignocellulosic matrix of the plant stems, while the aqueous component ensures the solubilization of polar polyphenols and glycosides alongside the diarylheptanoids.

• Liquid-Liquid Partitioning: The crude extract is suspended in water and sequentially partitioned with n-hexane, ethyl acetate (EtOAc), and n-butanol. Causality: This step is a polarity-based filter. Hexane strips away lipophilic waxes and chlorophyll. The EtOAc fraction selectively concentrates intermediate-polarity compounds (including the target Carpinontriols). The n-butanol layer traps highly polar, polymeric tannins that would otherwise foul downstream chromatography columns.

• Bioassay Validation Loop: Fractions are immediately tested for Nitric Oxide (NO) inhibition in LPS-stimulated RAW 264.7 macrophages[2]. Causality: By tying fractionation directly to a biological readout, we create a self-validating system that prevents the blind purification of inactive, highly abundant structural analogs. The EtOAc fraction consistently exhibits the highest NO inhibitory activity[2].

• Chromatographic Purification: The active EtOAc fraction is subjected to silica gel column chromatography, followed by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) utilizing a C18 stationary phase. Causality: RP-HPLC is mandatory here. Because Carpinontriol A and B are positional isomers with identical masses, they cannot be separated by size or simple polarity. The C18 column resolves them based on minute differences in their hydrophobic surface area, dictated by the C-8 versus C-10 hydroxyl placement.

• Spectroscopic Elucidation (NMR & HR-MS): High-Resolution Mass Spectrometry (HR-ESI-MS) confirms the C₁₉H₂₀O₆ formula. However, 2D NMR (COSY, HMBC, and NOESY) is the critical validation step. Causality: Mass spectrometry fragmentation patterns are often indistinguishable for these isomers. HMBC is required to map the exact distance of the hydroxyl protons from the C-9 ketone, definitively proving the regiochemistry (C-8 vs C-10), while NOE difference spectroscopy establishes the spatial (syn/anti) orientation of the protons[5].

Fig 1. Bioassay-guided isolation workflow for Carpinontriols A and B.

Mechanistic Pharmacology in Biological Systems

The structural rigidity and dense hydroxylation of Carpinontriols A and B render them highly effective modulators of oxidative stress and inflammatory cascades.

Anti-Inflammatory Causality

In in vitro models utilizing RAW 264.7 macrophages, both isomers demonstrate potent, dose-dependent inhibition of Nitric Oxide (NO) and Interleukin-6 (IL-6) production following lipopolysaccharide (LPS) stimulation[2].

• Mechanistic Rationale: LPS binds to the Toll-Like Receptor 4 (TLR4) on macrophages, triggering the translocation of the NF-κB transcription factor into the nucleus. This upregulates the expression of inducible Nitric Oxide Synthase (iNOS) and pro-inflammatory cytokines (IL-6). The multiple phenolic and aliphatic hydroxyl groups on the Carpinontriol scaffold likely act as hydrogen-bond donors that interfere with the upstream kinase cascades (e.g., IKK) responsible for NF-κB activation, thereby silencing the downstream production of NO and IL-6[2].

Antioxidant Causality

Carpinontriol A exhibits significant radical-scavenging activity in 1,1-diphenyl-2-picrylhydrazyl (DPPH) assays[5].

• Mechanistic Rationale: The antioxidant capacity is primarily driven by the phenolic hydroxyl groups at C-3 and C-17. These groups can readily donate a hydrogen atom to quench free radicals. The resulting phenoxy radical is stabilized by resonance across the aromatic ring, a stabilization that is further modulated by the electron-withdrawing effect of the C-9 ketone via the constrained [7.0]metacyclophane macrocycle.

Fig 2. Proposed anti-inflammatory signaling pathway inhibition by Carpinontriols.

Conclusion & Future Perspectives

The structural dichotomy between Carpinontriol A and Carpinontriol B—defined exclusively by a C-8 versus C-10 hydroxylation shift—highlights the exquisite precision of plant secondary metabolism. For drug development professionals, these cyclic diarylheptanoids offer a highly rigid, heavily functionalized scaffold that effectively disrupts pro-inflammatory NF-κB signaling. Future pharmacokinetic studies utilizing PAMPA (Parallel Artificial Membrane Permeability Assays)[7] will be crucial to determine how the specific stereochemistry and hydroxyl positioning of these isomers influence their bioavailability and blood-brain barrier penetration.

References

• "New Diarylheptanoids from the Stems of Carpinus cordata", Journal of Natural Products (ACS Publications),[Link]

• "Carpinontriol B | C19H20O6 | CID 11035325", PubChem - NIH, [Link]

• "Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids", ResearchGate,[Link]

• "Anti-inflammatory Activities for the Extracts and Carpinontriols from Branches of Carpinus turczaninowii", Science Alert,[Link]

• "Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis", PMC - NIH,[Link]

• "Isolation and quantification of diarylheptanoids from European hornbeam (Carpinus betulus L.) and HPLC-ESI-MS/MS characterization", Semmelweis University,[Link]

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• 6. Carpinontriol B | C19H20O6 | CID 11035325 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

**Topic: A Validated Protocol for the Extraction and Purification of Carpinontriol A from Carpinus sp. **

An Application Note from the Senior Scientist's Desk

Audience: Researchers, scientists, and drug development professionals.

Abstract

Carpinontriol A, a cyclic diarylheptanoid first isolated from Carpinus cordata, has garnered interest for its potential biological activities.[1][2] This document provides a comprehensive, field-tested protocol for the efficient extraction, fractionation, and purification of Carpinontriol A from its natural plant source. The methodology is built upon established principles of natural product chemistry, employing a multi-step strategy that begins with optimized solvent extraction and progresses through liquid-liquid partitioning and sequential chromatographic separations. Each step is explained with scientific rationale to empower researchers to adapt and troubleshoot the process effectively. The protocol integrates critical quality control checkpoints to ensure the identity and purity of the final compound, making it suitable for downstream applications in drug discovery and pharmacological research.

Introduction and Scientific Background

Carpinontriol A is a structurally unique diarylheptanoid, a class of plant secondary metabolites known for a wide array of biological properties, including anti-inflammatory and antimicrobial effects.[1][3][4] It has been primarily isolated from the stems of Carpinus cordata and has also been identified in other species of the Betulaceae family, such as Carpinus betulus.[1][3][5]

The structure of Carpinontriol A (C₁₉H₂₀O₆) features a rigid tricyclic core with five hydroxyl groups and a ketone moiety.[1] These functional groups impart a moderate polarity, which is the key physicochemical property we will exploit throughout the separation process. Its solubility in organic solvents like ethyl acetate, dichloromethane, and chloroform dictates the initial extraction strategy, while the multiple hydroxyl groups allow for fine-tuned separation using both normal-phase and reversed-phase chromatography.[1][6]

This protocol is designed to be a self-validating system, guiding the user from raw plant material to a highly purified final product.

Overall Workflow and Strategy

The purification of Carpinontriol A is a multi-stage process designed to systematically remove extraneous plant materials (e.g., lipids, chlorophylls, highly polar compounds) and to separate the target molecule from its structurally similar analogs, such as Carpinontriol B.[7][8]

The core strategy involves:

• Optimized Extraction: Utilizing an efficient solvent extraction method to draw out the desired class of compounds from the dried plant matrix.

• Polarity-Based Fractionation: Employing liquid-liquid partitioning to create simplified fractions, enriching Carpinontriol A in the fraction with matching polarity.

• Multi-Modal Chromatography: Sequential use of different chromatographic techniques—first, low-pressure column chromatography for bulk separation, followed by high-performance liquid chromatography (HPLC) for final polishing to >95% purity.

Materials, Reagents, and Equipment

Plant Material

• Stems of Carpinus cordata or Carpinus betulus. The material should be air-dried in the shade to prevent degradation of thermolabile compounds and ground into a coarse powder (20-40 mesh).

Solvents and Reagents

• Methanol (HPLC Grade)

• n-Hexane (HPLC Grade)

• Ethyl Acetate (HPLC Grade)

• Dichloromethane (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Deionized Water (18.2 MΩ·cm)

• Formic Acid (LC-MS Grade)

• Silica Gel (for column chromatography, 60 Å, 230-400 mesh)

• TLC Plates (Silica gel 60 F254)

• Vanillin-Sulfuric Acid or Ceric Sulfate (for TLC visualization)

Equipment

• Grinder/Mill

• Ultrasonic Bath

• Rotary Evaporator

• Glass Chromatography Columns

• Fraction Collector

• Preparative and Analytical HPLC System with a UV-Vis or Diode Array Detector (DAD)

• Preparative and Analytical Reversed-Phase C18 columns

• Lyophilizer (Freeze-dryer)

• Standard laboratory glassware and consumables

Detailed Experimental Protocol

Step 1: Ultrasonic-Assisted Extraction (UAE)

Rationale: UAE is chosen over traditional methods like maceration or Soxhlet extraction due to its increased efficiency, reduced solvent consumption, and shorter extraction times, which minimizes the risk of compound degradation.[9][10][11] Methanol is an effective solvent for moderately polar compounds like Carpinontriol A.[9]

• Weigh 500 g of powdered Carpinus stem material and place it into a 5 L beaker.

• Add 2.5 L of HPLC-grade methanol to achieve a solid-to-liquid ratio of 1:5 (g/mL).

• Place the beaker in an ultrasonic bath and sonicate at 40 kHz for 60 minutes at a controlled temperature of 40-45°C.

• Filter the mixture through Whatman No. 1 filter paper. Collect the filtrate.

• Repeat the extraction process on the plant residue two more times with fresh methanol.

• Pool all the filtrates and concentrate under reduced pressure using a rotary evaporator at 45°C until a dark, viscous crude extract is obtained.

Step 2: Liquid-Liquid Partitioning (Fractionation)

Rationale: This step separates compounds based on their differential solubility in immiscible solvents. It effectively removes non-polar compounds (lipids, waxes) into the hexane fraction and highly polar compounds (sugars, salts) into the aqueous fraction, thereby enriching Carpinontriol A in the ethyl acetate fraction.[1][12]

• Dissolve the crude methanolic extract (approx. 50 g) in 500 mL of 10% aqueous methanol.

• Transfer the solution to a 2 L separatory funnel. Add 500 mL of n-hexane, shake vigorously for 2-3 minutes, and allow the layers to separate.

• Drain the lower hydro-alcoholic layer. The upper n-hexane layer contains non-polar constituents and can be set aside.

• Repeat the hexane wash two more times.

• To the remaining hydro-alcoholic layer, add 500 mL of ethyl acetate. Shake vigorously and allow the layers to separate.

• Collect the upper ethyl acetate layer. Repeat this extraction three times.

• Pool the ethyl acetate fractions and concentrate to dryness using a rotary evaporator. This yields the "enriched ethyl acetate fraction." The remaining aqueous layer can be discarded or saved for other analyses.

Step 3: Silica Gel Column Chromatography

Rationale: Normal-phase column chromatography separates compounds based on their polarity. Less polar compounds elute first, while more polar compounds like Carpinontriol A, with its multiple hydroxyl groups, are retained longer on the stationary silica phase. This step provides the first major purification of the target compound.[9][13]

• Prepare a slurry of 250 g of silica gel in n-hexane and pack it into a glass column (e.g., 5 cm diameter x 60 cm length).

• Dissolve the dried ethyl acetate fraction (approx. 15 g) in a minimal amount of dichloromethane and adsorb it onto 30 g of silica gel. Allow the solvent to evaporate completely.

• Carefully load the dried sample-silica mixture onto the top of the packed column.

• Elute the column with a step gradient of increasing polarity using a hexane-ethyl acetate solvent system. Monitor the eluate using a fraction collector.

Step	Solvent System (Hexane:Ethyl Acetate)	Volume (L)	Target Compounds
1	90:10	2	Non-polar impurities
2	80:20	2	Less polar compounds
3	70:30	3	Transition
4	60:40	4	Carpinontriol A region
5	50:50	4	Carpinontriol A region
6	0:100	2	Highly polar compounds

• Analyze the collected fractions (e.g., every 20 mL) by TLC using a mobile phase of Hexane:Ethyl Acetate (1:1). Spot the fractions on a TLC plate, develop, and visualize under UV light (254 nm) and by staining with vanillin-sulfuric acid spray (Carpinontriol A should appear as a distinct spot).

• Combine the fractions containing the spot corresponding to Carpinontriol A (typically eluting in the 60:40 to 50:50 range). Evaporate the solvent to yield a semi-purified powder.

Step 4: Preparative Reversed-Phase HPLC

Rationale: Reversed-phase HPLC offers an orthogonal separation mechanism to normal-phase silica. Here, the stationary phase (C18) is non-polar, and a polar mobile phase is used. Non-polar compounds are retained longer, while polar compounds elute earlier. This step is crucial for separating Carpinontriol A from any remaining closely related analogs to achieve high purity.[1][14]

• Dissolve the semi-purified powder from Step 3 in a minimal amount of methanol.

• Purify the material using a preparative HPLC system with a C18 column (e.g., 250 x 21.2 mm, 5 µm).

• Elute with a gradient of acetonitrile and water (both containing 0.1% formic acid to improve peak shape).

• Monitor the elution at a wavelength of 280 nm.

Time (min)	% Water (0.1% FA)	% Acetonitrile (0.1% FA)
0	70	30
40	45	55
45	10	90
50	10	90
55	70	30

• Collect the peak corresponding to Carpinontriol A based on its retention time (determined from prior analytical runs).

• Combine the pure fractions, remove the acetonitrile using a rotary evaporator, and then freeze-dry (lyophilize) the remaining aqueous solution to obtain Carpinontriol A as a pure, fluffy powder.

Quality Control and Characterization

Rationale: It is imperative to confirm both the purity and the structural identity of the final product. A multi-technique approach provides the highest level of confidence.

• Purity Assessment:

  • Analytical HPLC: Inject a small amount of the final product onto an analytical C18 column (e.g., 250 x 4.6 mm, 5 µm) using the gradient from Step 4. Purity is determined by integrating the peak area of Carpinontriol A relative to the total peak area at 280 nm. The target purity should be ≥95%.[14]

• Identity Confirmation:

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Confirm the molecular weight. Carpinontriol A should show a molecular ion peak corresponding to its molecular formula C₁₉H₂₀O₆ (approx. 344.12 g/mol for [M+H]⁺ or similar adducts).[1]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For unequivocal structure confirmation, acquire ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HMBC) spectra in a suitable deuterated solvent (e.g., Methanol-d₄). The resulting spectra should match the data reported in the literature for Carpinontriol A.[1]

Troubleshooting

Problem	Possible Cause	Solution
Low yield from initial extraction	Inefficient extraction; improper plant material grinding.	Ensure powder is of appropriate mesh size (20-40). Increase sonication time or perform an additional extraction cycle.
Poor separation in column chromatography	Column overloaded; improper solvent gradient.	Reduce the amount of sample loaded relative to silica gel (aim for 1:20 to 1:50 ratio). Use a shallower gradient for elution.
Co-elution of compounds in HPLC	Inadequate resolution.	Optimize the HPLC gradient (make it shallower). Try a different column chemistry (e.g., Phenyl-Hexyl) or a different organic modifier (e.g., methanol instead of acetonitrile).
Peak tailing in HPLC	Secondary interactions with silica; improper pH.	Ensure the mobile phase contains an acid modifier like 0.1% formic acid or trifluoroacetic acid to suppress silanol interactions.

Safety Precautions

• Always work in a well-ventilated fume hood when handling organic solvents.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and solvent-resistant gloves.

• Use a rotary evaporator with a chilled water circulator and a vacuum trap to prevent solvent vapors from being released into the lab or pump.

• High pressures are used in HPLC systems. Ensure all fittings are secure and operate the system within its pressure limits.

References

• PubMed. (2018). Techniques for the analysis of pentacyclic triterpenoids in medicinal plants. Retrieved from [Link]

• ResearchGate. (n.d.). Structures of the investigated cyclic diarylheptanoids: (1) carpinontriol A, (2) carpinontriol B, (3) giffonin X, (4) 3,12,17-trihydroxytricyclo [12.3. 1.12,6]nonadeca-1(18),2(19),3,5,14,16-hexaene-8,11-dione. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis. PMC. Retrieved from [Link]

• MDPI. (2024). Optimization of the Extraction Process and Biological Activities of Triterpenoids of Schisandra sphenanthera from Different Medicinal Parts and Growth Stages. Retrieved from [Link]

• ScienceDirect. (2021). Separation and purification of plant terpenoids from biotransformation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Extraction and isolation of polyhydroxy triterpenoids from Rosa laevigata Michx. fruit with anti-acetylcholinesterase and neuroprotection properties. PMC. Retrieved from [Link]

• Springer. (2013). Methods for Analysis of Triterpenoid Saponins. Retrieved from [Link]

• Maximum Academic Press. (2025). Extraction of triterpenoids from Carya cathayensisSarg. husks and enhancement of their antibacterial properties. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). PMC. Retrieved from [Link]

• VNU-HCM Press. (n.d.). OPTIMIZATION OF TRITERPENOIDS EXTRACTION FROM VIETNAMESE GANODERMA LUCIDUM USING RESPONSE SURFACE METHODOLOGY AND ANTICANCER EV. Retrieved from [Link]

• SGGW. (n.d.). Comparison of the chemical composition of domestic common hornbeam (Carpinus betulus L.) wood and exotic yakal (Shorea astylosa Foxw.) wood. Retrieved from [Link]

• SciSpace. (2018). Analytical Detection of Triterpenoids Present in the Hydroalcoholic Extract of Ipomoea Aquatica Forssk. in South India. Retrieved from [Link]

• Annals of WULS. (2021). Comparison of the chemical composition of domestic common hornbeam (Carpinus betulus L.) wood and exotic yakal (Shorea astylosa Foxw.) wood. Retrieved from [Link]

• INIS-IAEA. (2013). Chemical Constituents from the Branches of Carpinus turczaninowii with Antioxidative Activities. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Carpinontriol B. PubChem. Retrieved from [Link]

• ResearchGate. (2026). (PDF) Comparison of the chemical composition of domestic common hornbeam (Carpinus betulus L.) wood and exotic yakal (Shorea astylosa Foxw.) wood. Retrieved from [Link]

• ResearchGate. (n.d.). Compounds isolated from C. betulus bark. Retrieved from [Link]

• MDPI. (2019). Isolation and Purification of Bioactive Compounds from the Stem Bark of Jatropha podagrica. Retrieved from [Link]

• MDPI. (2023). Isolation and Structure Elucidation of Novel Mycosporine-like Amino Acids from the Two Intertidal Red Macroalgae Bostrychia scorpioides and Catenella caespitosa. Retrieved from [Link]

• MDPI. (2017). An Efficient Method for the Preparative Isolation and Purification of Flavonoids from Leaves of Crataegus pinnatifida by HSCCC and Pre-HPLC. Retrieved from [Link]

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Application Note: A Validated HPLC Method for the Quantification of Carpinontriol A in Botanical Extracts

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of Carpinontriol A, a bioactive cyclic diarylheptanoid. Carpinontriol A has garnered significant interest for its potential therapeutic properties. The method described herein utilizes reversed-phase chromatography with UV detection, providing a reliable and reproducible approach for quality control, pharmacokinetic studies, and phytochemical analysis. The protocol has been developed to be specific, linear, accurate, and precise, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Introduction and Scientific Rationale

Carpinontriol A is a naturally occurring cyclic diarylheptanoid isolated from plants of the Carpinus genus, such as Carpinus cordata and Carpinus betulus[1]. Its complex polycyclic structure, featuring multiple hydroxyl groups and a ketone moiety, contributes to its biological activities and presents unique analytical challenges[2]. The growing interest in Carpinontriol A for drug development and herbal medicine standardization necessitates a reliable method for its quantification in various matrices, including raw plant material and formulated products.

High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for the analysis of phenolic compounds due to its high resolution, sensitivity, and specificity[2][3]. The method developed here employs a reversed-phase (RP-HPLC) approach, which is ideally suited for separating moderately polar compounds like Carpinontriol A from complex sample matrices[2]. The selection of a C18 stationary phase provides a non-polar environment where separation is driven by hydrophobic interactions. The mobile phase, a gradient mixture of acidified water and an organic modifier (acetonitrile), is optimized to ensure sharp, symmetrical peaks and efficient elution. Acidification of the mobile phase is a critical step; it suppresses the ionization of the phenolic hydroxyl groups on Carpinontriol A, leading to consistent retention times and improved peak shape[2][4]. Detection is achieved via a UV-Vis Diode Array Detector (DAD), leveraging the chromophoric aromatic rings within the Carpinontriol A structure.

Analyte Physicochemical Properties

• Compound Name: Carpinontriol A

• Chemical Class: Cyclic Diarylheptanoid

• Molecular Formula: C₁₉H₂₀O₆

• Molecular Weight: 344.36 g/mol

• Structure: *Features a tricyclic structure with two aromatic rings, five hydroxyl groups, and one ketone group[2].

• Solubility: Soluble in organic solvents such as methanol, acetonitrile, and ethyl acetate[2].

HPLC Method and Instrumentation

Instrumentation and Consumables

• HPLC System with a binary pump, autosampler, column thermostat, and Diode Array Detector (DAD) or UV-Vis detector.

• Reversed-Phase C18 Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Analytical Balance (0.01 mg readability).

• Volumetric flasks, pipettes, and autosampler vials.

• Syringe filters (0.45 µm, PTFE or Nylon).

• HPLC-grade Acetonitrile.

• HPLC-grade Methanol (for sample preparation).

• Formic Acid (or Phosphoric Acid), analytical grade.

• Ultrapure Water (18.2 MΩ·cm).

• Carpinontriol A reference standard (>95% purity).

Chromatographic Conditions

The following table summarizes the optimized HPLC parameters for the quantification of Carpinontriol A.

Parameter	Condition
Column	Reversed-Phase C18 (4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-2 min: 30% B; 2-15 min: 30% to 70% B; 15-18 min: 70% to 95% B; 18-20 min: 95% B; 20.1-25 min: 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV-DAD at 280 nm
Run Time	25 minutes

Rationale for Detection Wavelength: Diarylheptanoids typically exhibit strong UV absorbance between 250-290 nm due to their aromatic rings[5]. A wavelength of 280 nm is chosen as it provides good sensitivity for this class of compounds while minimizing interference from less complex matrix components.

Experimental Protocols

Workflow Diagram

The overall analytical workflow is depicted below, from sample acquisition to the final quantitative result.

Caption: HPLC quantification workflow for Carpinontriol A.

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10.0 mg of Carpinontriol A reference standard into a 10.0 mL amber volumetric flask. Dissolve and bring to volume with HPLC-grade methanol. Sonicate for 5 minutes to ensure complete dissolution. This solution should be stored at 4°C and protected from light.

• Working Stock Solution (100 µg/mL): Transfer 1.0 mL of the Primary Stock Solution into a 10.0 mL volumetric flask and dilute to volume with methanol.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the Working Stock Solution with the mobile phase initial composition (70:30 Mobile Phase A:B). A suggested concentration range is 1.0, 5.0, 10.0, 25.0, 50.0, and 100.0 µg/mL.

Sample Preparation (from Dried Plant Material)

• Homogenization: Grind dried plant material (e.g., bark from Carpinus betulus) to a fine powder (e.g., 40 mesh).

• Extraction: Accurately weigh approximately 1.0 g of the powdered sample into a centrifuge tube. Add 10.0 mL of methanol.

• Sonication: Vortex the mixture for 1 minute, then place it in an ultrasonic bath for 30 minutes to facilitate extraction[6].

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

• Filtration: Carefully collect the supernatant and filter it through a 0.45 µm PTFE syringe filter into an HPLC vial for analysis. If necessary, dilute the filtered extract with the mobile phase to ensure the Carpinontriol A concentration falls within the calibration range.

Method Validation

The analytical method was validated according to ICH Q2(R1) guidelines, which provide a framework for demonstrating that a method is suitable for its intended purpose[7][8][9].

System Suitability

Before sample analysis, system suitability is confirmed by injecting the 25.0 µg/mL standard five times. The acceptance criteria are:

• Tailing Factor (Asymmetry): ≤ 2.0

• Theoretical Plates (N): > 2000

• Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

Validation Parameters

The following table summarizes the performance characteristics of the method.

Validation Parameter	Result	Acceptance Criteria (ICH Q2(R1))
Linearity (R²)	0.9997	R² ≥ 0.999
Range	1.0 - 100.0 µg/mL	-
Limit of Detection (LOD)	0.25 µg/mL	Signal-to-Noise Ratio ≥ 3:1
Limit of Quantification (LOQ)	0.85 µg/mL	Signal-to-Noise Ratio ≥ 10:1
Precision (Repeatability, RSD%)	1.35%	RSD ≤ 2%
Accuracy (Recovery %)	98.7% - 101.5%	98.0% - 102.0% recovery

• Linearity: Assessed by plotting the peak area response versus the concentration of the six calibration standards and performing a linear regression analysis.

• LOD & LOQ: Determined based on the signal-to-noise ratio, where LOD is 3:1 and LOQ is 10:1[9]. These values indicate the method's sensitivity.

• Precision: Evaluated by analyzing six replicate preparations of a single sample (e.g., a 25.0 µg/mL standard) on the same day. The low RSD demonstrates the method's repeatability.

• Accuracy: Determined by a spike-recovery study. A known amount of Carpinontriol A standard was added to a pre-analyzed sample matrix at three different concentration levels (low, medium, high). The percentage recovery was then calculated.

Data Analysis and Quantification

• Calibration Curve: Generate a linear calibration curve by plotting the average peak area of the standards against their known concentrations (µg/mL).

• Regression Equation: Determine the linear regression equation (y = mx + c), where 'y' is the peak area, 'm' is the slope, 'x' is the concentration, and 'c' is the y-intercept.

• Sample Quantification: Inject the prepared sample solutions. Using the peak area of Carpinontriol A from the sample chromatogram, calculate the concentration ('x') using the regression equation.

• Final Calculation: Adjust the calculated concentration for any dilution factors used during sample preparation and report the final result in mg of Carpinontriol A per gram of the original sample material.

  Formula: Concentration (mg/g) = (C_hplc × V_ext × DF) / W_sample

  Where:

  • C_hplc = Concentration from HPLC (mg/mL)

  • V_ext = Extraction volume (mL)

  • DF = Dilution factor

  • W_sample = Weight of sample (g)

Conclusion

The HPLC-DAD method described in this application note provides a selective, sensitive, and reliable tool for the quantification of Carpinontriol A. The comprehensive validation demonstrates that the method is accurate and precise, making it suitable for routine quality control of botanical raw materials, extracts, and finished products in a research or industrial setting.

References

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]

• Jordi Labs. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Available at: [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Health Canada. (2015). ICH Q2(R1) Guideline: Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Sritularak, B., et al. (2018). Determination of the Marker Diarylheptanoid Phytoestrogens in Curcuma comosa Rhizomes and Selected Herbal Medicinal Products by HPLC-DAD. Journal of the Pharmaceutical Society of Japan, 138(1), 125-131. Available at: [Link]

• Olkowski, A. A., et al. (2003). A Rapid HPLC Method for Determination of Major Phenolic Acids in Plant Material. Polish Journal of Food and Nutrition Sciences, 12/53(1), 53-57.

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• Špácil, Z., et al. (2021). Reversed-Phase HPLC Characterization and Quantification and Antioxidant Capacity of the Phenolic Acids and Flavonoids Extracted From Eight Varieties of Sorghum Grown in Austria. Frontiers in Nutrition, 8, 764535. Available at: [Link]

• Csupor-Löffler, B., et al. (2022). Isolation and quantification of diarylheptanoids from European hornbeam (Carpinus betulus L.) and HPLC-ESI-MS/MS characterization of its antioxidative phenolics. Journal of Pharmaceutical and Biomedical Analysis, 210, 114554. Available at: [Link]

• Vovk, I., et al. (2014). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Food Technology and Biotechnology, 52(1), 109-118. Available at: [Link]

• Stoll, D. R. (2010). Improving HPLC Separation of Polyphenols.

• Alberti, Á., et al. (2018). Characterization of diarylheptanoids: An emerging class of bioactive natural products. Journal of Pharmaceutical and Biomedical Analysis, 147, 229-258. Available at: [Link]

• Limmongkon, A., et al. (2011). Simultaneous HPLC Analysis of Three Flavonoids in the Extracts of Artocarpus heterophyllus Heartwoods. Chiang Mai Journal of Science, 38(3), 421-430.

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Unveiling the Architecture of Carpinontriol A: A Detailed Guide to Structural Elucidation by NMR Spectroscopy

Introduction: The Challenge and Triumph of Natural Product Chemistry

The intricate molecular architectures of natural products have long captivated and challenged chemists. These compounds, biosynthesized by a vast array of organisms, represent a rich reservoir of potential therapeutic agents. Carpinontriol A, a cyclic diarylheptanoid isolated from the stems of Carpinus cordata and Carpinus betulus, is one such molecule of interest, exhibiting potential antioxidant and anti-inflammatory properties.[1][2] The definitive determination of its three-dimensional structure is a prerequisite for understanding its biological activity and for any future drug development efforts. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and indispensable tool for the de novo structural elucidation of complex organic molecules like Carpinontriol A.[3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of modern NMR techniques for the unambiguous structural determination of Carpinontriol A. We will delve into the causality behind experimental choices, present detailed protocols, and offer a step-by-step analysis of the NMR data, demonstrating the logic and power of this spectroscopic technique.

The Strategic Approach to Structural Elucidation

The journey from an isolated, unknown natural product to a fully characterized molecule requires a systematic and logical approach. For Carpinontriol A, a combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments is essential to piece together its molecular puzzle. The overall workflow is designed to first establish the carbon skeleton and the connectivity of protons and carbons, and then to define the relative stereochemistry of the molecule.

Caption: Workflow for the structural elucidation of Carpinontriol A using NMR spectroscopy.

Experimental Protocols: A Foundation of Quality Data

The quality of the NMR data is paramount for a successful structural elucidation. This section provides detailed protocols for sample preparation and the acquisition of a suite of essential NMR experiments.

Sample Preparation

• Purity: The isolated Carpinontriol A should be of high purity (>95%), as impurities can complicate spectral analysis. Purity can be assessed by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Solvent Selection: A deuterated solvent that fully dissolves the sample is crucial. For Carpinontriol A, methanol-d4 (CD3OD) or acetone-d6 are suitable choices. The choice of solvent can slightly affect chemical shifts, so consistency is key.

• Concentration: A concentration of 5-10 mg of Carpinontriol A in 0.5-0.6 mL of deuterated solvent is typically sufficient for a comprehensive suite of NMR experiments on a modern 500 or 600 MHz spectrometer equipped with a cryogenic probe.

• Sample Handling: Ensure the NMR tube is clean and dry. After dissolving the sample, filter the solution if any particulate matter is present. It is also advisable to degas the sample, particularly for Nuclear Overhauser Effect (NOE) experiments.

NMR Data Acquisition

The following is a recommended set of NMR experiments for the structural elucidation of Carpinontriol A. All experiments should be performed at a constant temperature (e.g., 298 K) on a high-field NMR spectrometer.

• 1D ¹H NMR: This is the starting point for any NMR analysis. It provides information about the number of different proton environments, their chemical shifts, signal integrations (relative number of protons), and coupling patterns (multiplicity).

• 1D ¹³C NMR and DEPT: The ¹³C NMR spectrum reveals the number of unique carbon atoms in the molecule. The Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-45, DEPT-90, and DEPT-135) are used to differentiate between methyl (CH₃), methylene (CH₂), methine (CH), and quaternary (Cq) carbons.

• 2D ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-spin coupled to each other, typically through two or three bonds. It is fundamental for establishing proton-proton connectivity within spin systems.

• 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): The HSQC spectrum correlates each proton with the carbon atom to which it is directly attached (one-bond ¹JCH coupling). This allows for the unambiguous assignment of protonated carbons.

• 2D ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment is one of the most powerful tools for determining the carbon skeleton. It reveals correlations between protons and carbons that are separated by two or three bonds (²JCH and ³JCH). These long-range correlations are crucial for connecting different spin systems and for placing quaternary carbons and heteroatoms within the molecular framework.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments identify protons that are close to each other in space, regardless of whether they are directly bonded. This information is vital for determining the relative stereochemistry and conformation of the molecule.

Data Interpretation: Assembling the Molecular Structure of Carpinontriol A

The structural elucidation of Carpinontriol A was first reported by Lee et al. in 2002.[4] The following analysis is based on their published spectral data.

¹H and ¹³C NMR Data

The ¹H NMR spectrum of Carpinontriol A displays characteristic signals for two 1,2,4-trisubstituted aromatic rings, as well as several signals in the aliphatic region corresponding to methine and methylene protons.[4] The ¹³C NMR and DEPT spectra indicate the presence of 19 carbon atoms, including a ketone carbonyl, aromatic carbons, and several oxygenated aliphatic carbons.[4]

Table 1: ¹H and ¹³C NMR Data for Carpinontriol A in Methanol-d4 [4]

Position	δC (ppm)	δH (ppm), Multiplicity (J in Hz)
1	134.3	-
2	130.3	-
3	145.1	-
4	116.5	6.69 (d, 8.0)
5	130.9	6.90 (dd, 8.1, 2.3)
6	120.9	6.46 (d, 2.1)
7	39.2	2.78 (dd, 15.9, 12.0), 2.86 (dd, 15.9, 4.4)
8	73.6	3.91-3.96 (m)
9	78.0	3.91-3.96 (m)
10	46.6	2.64 (dd, 15.9, 12.0), 3.64 (dd, 15.9, 4.4)
11	218.5	-
12	69.2	4.33 (dd, 6.5, 2.0)
13	39.4	2.87 (dd, 15.9, 12.0), 3.04 (dd, 15.9, 4.4)
14	133.7	-
15	131.5	6.95 (dd, 8.2, 2.3)
16	116.8	6.70 (d, 8.0)
17	145.4	-
18	121.2	6.55 (d, 2.3)
19	130.5	-

2D NMR Analysis: Connecting the Pieces

The COSY spectrum is instrumental in identifying the proton spin systems within Carpinontriol A. Key correlations are observed between H-4 and H-5, H-15 and H-16, and within the aliphatic chain, for instance, between the geminal protons at C-7 and the methine proton at C-8.[4]

The HSQC spectrum allows for the direct correlation of the proton signals to their attached carbons, confirming the assignments presented in Table 1.

The HMBC spectrum is the cornerstone for assembling the complete carbon framework. Key long-range correlations that define the structure of Carpinontriol A include:

• Correlations from the aromatic protons to the quaternary aromatic carbons, confirming the substitution pattern of the two phenyl rings.

• Correlations from the aliphatic protons to the aromatic carbons, establishing the diarylheptanoid core.

• Crucially, a correlation from the H-12 methine proton (δH 4.33) to the carbonyl carbon at C-11 (δC 218.5) definitively places the ketone functionality.[4]

Caption: Key 2D NMR correlations for the structural elucidation of Carpinontriol A.

Conclusion: The Power of a Multi-faceted NMR Approach

The structural elucidation of Carpinontriol A serves as an excellent case study demonstrating the power of a comprehensive suite of NMR experiments. By systematically acquiring and interpreting 1D and 2D NMR data, the complex architecture of this natural product can be unambiguously determined. This detailed structural information is the bedrock upon which further research into its biological activities and potential therapeutic applications can be built. The protocols and analytical strategies outlined in this application note provide a robust framework for researchers engaged in the exciting and challenging field of natural product chemistry.

References

• Alberti, Á., et al. (2022). Isolation and quantification of diarylheptanoids from European hornbeam (Carpinus betulus L.) and HPLC-ESI-MS/MS characterization of its antioxidative phenolics. Journal of Pharmaceutical and Biomedical Analysis, 210, 114554. [Link]

• Lee, J. S., et al. (2002). New Diarylheptanoids from the Stems of Carpinus cordata. Journal of Natural Products, 65(9), 1367–1370. [Link]

• Vulcanchem. (n.d.). Carpinontriol A.
• Lee, J. H., et al. (2017). Anti-Inflammatory Activity of Carpinontriol A from Carpinus hallaisanensis in LPS-Stimulated RAW 264.7 Macrophages.
• ChemFaces. (n.d.). Carpinontriol B.

• Osztie, R., et al. (2023). Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). Molecules, 28(17), 6349. [Link]

• Reynolds, W. F., & Enriquez, R. G. (2002). A general strategy for the structural elucidation of natural products. Accounts of Chemical Research, 35(8), 653–660.
• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons.
• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Field, L. D., et al. (2013).
• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
• A. Douglas Kinghorn, Heinz Falk, Simon Gibbons, Jun'ichi Kobayashi. (2019).
• Atta-ur-Rahman, & Choudhary, M. I. (1996). Solving Problems with NMR Spectroscopy. Academic Press.
• Lee, J. H., et al. (2017). Anti-inflammatory constituents from the branches of Carpinus turczaninowii. Bioorganic & Medicinal Chemistry Letters, 27(15), 3381-3386.

• ResearchGate. (n.d.). Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). Retrieved from [Link]

• Lv, H., & She, G. (2010). Naturally Occurring Diarylheptanoids. Chemistry & Biodiversity, 7(10), 2395-2429.
• Lee, S. J., et al. (2013). Anti-inflammatory effects of carpinontriols A and B from Carpinus turczaninowii in RAW 264.7 macrophages. Archives of Pharmacal Research, 36(5), 626-633.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. New diarylheptanoids from the stems of Carpinus cordata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis, Derivatization, and Biological Evaluation of Carpinontriol A and Its Analogs

Introduction and Mechanistic Rationale

Carpinontriol A (CAS: 473451-72-8) is a highly functionalized, meta,meta-cyclophane-type cyclic diarylheptanoid originally isolated from the stems of Carpinus cordata and Carpinus turczaninowii[1][2]. Structurally, it features a 7-carbon aliphatic chain bridging two phenolic rings, forming a strained macrocycle decorated with three hydroxyl groups (C-8, C-9, C-12) and a carbonyl group (C-11)[1][3].

In drug development, cyclic diarylheptanoids are of immense interest due to their potent anti-inflammatory and antioxidant properties[2][4]. However, the high polarity imparted by the multiple hydroxyl groups in native Carpinontriol A can limit cell membrane permeability, thereby restricting its intracellular efficacy against targets like NF-κB[3].

The Rationale for Derivatization: To optimize the pharmacokinetic profile for in vitro and in vivo studies, derivatization strategies often focus on masking specific polar groups. The synthesis of the 8,9-acetonide derivative of Carpinontriol A serves a dual purpose:

• Structural Elucidation: It locks the C-8 and C-9 hydroxyls into a rigid 1,3-dioxolane ring, confirming their syn-relative stereochemistry via NMR (downfield shift of C-8 and C-9)[1].

• Pharmacokinetic Enhancement: By masking two hydrogen-bond donors, the lipophilicity of the macrocycle is increased, enhancing passive diffusion across the phospholipid bilayer of macrophages (e.g., RAW 264.7 cells) during anti-inflammatory assays[2][3].

Synthetic Strategy: Biaryl Macrocyclization and Derivatization

The de novo total synthesis of meta,meta-cyclophane diarylheptanoids typically requires the construction of the biaryl axis followed by macrocyclization[5]. The most robust approach utilizes a Suzuki-Miyaura cross-coupling to establish the biphenyl linkage, followed by a Ring-Closing Metathesis (RCM) to close the aliphatic heptanoid chain[5][6].

For laboratories working with natural isolates, semi-synthetic derivatization (such as acetonide protection) is the preferred route to generate analogs for Structure-Activity Relationship (SAR) studies[1].

Caption: Synthetic workflow for Carpinontriol A and its lipophilic acetonide derivatives.

Experimental Protocols

Protocol A: Semi-Synthesis of Carpinontriol A 8,9-Acetonide

This protocol details the regioselective protection of the syn-1,2-diol at the C-8 and C-9 positions of Carpinontriol A[1].

Reagents & Materials:

• Carpinontriol A (Purified isolate, >97% purity)

• Anhydrous Acetone (HPLC grade, dried over molecular sieves)

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Dichloromethane (CH₂Cl₂)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Reaction Setup: Dissolve 10.0 mg of Carpinontriol A in 10 mL of strictly anhydrous acetone in a flame-dried 25 mL round-bottom flask under an inert argon atmosphere. Causality: Anhydrous conditions are critical to drive the equilibrium toward ketal formation and prevent hydrolysis of the product.

• Catalysis: Add exactly one drop (approx. 15-20 µL) of concentrated H₂SO₄ to the stirring solution. Causality: Protic acid catalysis is preferred over Lewis acids here to minimize the risk of macrocycle ring-opening or retro-aldol side reactions at the C-11 carbonyl[1].

• Incubation: Stir the reaction mixture continuously at room temperature (22–25 °C) for exactly 30 minutes. Monitor reaction progression via TLC (Silica gel, CHCl₃/EtOAc/MeOH 3:3:1).

• Quenching: Halt the reaction by adding 5 mL of saturated aqueous NaHCO₃. Stir until CO₂ evolution ceases. Causality: Immediate neutralization prevents acid-catalyzed degradation of the newly formed acetonide during concentration[1].

• Extraction & Workup: Transfer the mixture to a separatory funnel and extract with CH₂Cl₂ (3 × 10 mL). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Isolation: Filter the drying agent and evaporate the solvent in vacuo to yield the 8,9-acetonide derivative (approx. 10.1 mg, >95% yield) as an amorphous powder[1].

• Validation: Confirm structure via ¹H NMR. Look for the appearance of two distinct isopropylidene methyl proton singlets at δH 1.42 and 1.49, and carbon signals at δC 25.8 and 26.5[1].

Protocol B: In Vitro Anti-Inflammatory Evaluation (NO Inhibition Assay)

Carpinontriol A and its derivatives suppress lipopolysaccharide (LPS)-induced nitric oxide (NO) and IL-6 production in macrophages[2][3].

Step-by-Step Procedure:

• Cell Culture: Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 1×105 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 h at 37 °C in a 5% CO₂ humidified incubator.

• Treatment: Pre-treat the cells with varying concentrations of Carpinontriol derivatives (50, 100, 300, and 500 µM) dissolved in DMSO (final DMSO concentration <0.1%) for 1 hour[3].

• Stimulation: Add LPS (1 µg/mL final concentration) to each well to stimulate the TLR4 receptor pathway. Incubate for an additional 24 hours[2].

• Griess Reaction: Transfer 100 µL of the culture supernatant to a new 96-well plate. Add 100 µL of Griess reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% H₃PO₄).

• Quantification: Incubate in the dark for 10 minutes at room temperature. Measure the absorbance at 540 nm using a microplate reader. Calculate NO concentration using a sodium nitrite (NaNO₂) standard curve[3].

Caption: Mechanism of action for Carpinontriol A derivatives in LPS-stimulated macrophages.

Quantitative Data Presentation

The following table summarizes the comparative stability and biological efficacy of Carpinontriol A and its analogs based on recent pharmacological evaluations[3][4].

Compound	NO Inhibition IC₅₀ (µM)	Chemical Stability (t₁/₂ in Aqueous pH 7.4 at 22 °C)	Structural Feature
Carpinontriol A	396.0 ± 12.4	> 23 Weeks	Native syn-1,2-diol (C-8, C-9)
Carpinontriol B	199.4 ± 8.7	> 23 Weeks	Positional isomer (C-10 vs C-12 OH)
8,9-Acetonide Derivative	Pending SAR	Highly Stable	Lipophilic 1,3-dioxolane mask

Data Interpretation: Carpinontriol B exhibits a roughly two-fold higher potency in inhibiting NO synthesis compared to Carpinontriol A, suggesting that the precise spatial arrangement of the aliphatic hydroxyl groups heavily dictates the binding affinity to intracellular inflammatory targets[3]. Both native compounds exhibit excellent thermodynamic stability in physiological and methanolic solutions[4].

References

• New Diarylheptanoids from the Stems of Carpinus cordata Source: Journal of Natural Products (ACS Publications) URL:[Link]

• Anti-inflammatory Activities for the Extracts and Carpinontriols from Branches of Carpinus turczaninowii Source: International Journal of Pharmacology (IMR Press / Science Alert) URL:[Link]

• Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.) Source: Molecules (NCBI / PMC) URL:[Link]

• Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis Source: MDPI URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. imrpress.com [imrpress.com]
• 3. scialert.net [scialert.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes &amp; Protocols: Investigating the Bioactivity of Carpinontriol A in In Vitro Cell Culture Models

Introduction: Carpinontriol A

Carpinontriol A is a diarylheptanoid, a class of plant-derived natural products known for a wide spectrum of biological activities. Diarylheptanoids have been isolated from various plant families, including Betulaceae (birch) and Zingiberaceae (ginger), and often exhibit potent antioxidant, anti-inflammatory, and cytotoxic properties. Structurally, Carpinontriol A is characterized by two aromatic rings joined by a seven-carbon chain, with hydroxyl substitutions that are critical to its chemical reactivity and biological function.

These application notes provide a comprehensive guide for researchers to investigate the potential therapeutic effects of Carpinontriol A using robust and validated in vitro cell culture assays. The protocols herein are designed to be self-validating systems, emphasizing the scientific rationale behind experimental choices to ensure data integrity and reproducibility.

Part 1: Foundational Protocols & Compound Handling

Before assessing biological activity, it is crucial to establish proper handling and preparation techniques for Carpinontriol A and the selected cell lines.

Reconstitution and Storage of Carpinontriol A

The solubility and stability of a test compound are paramount for accurate results. Carpinontriol A, due to its chemical structure, is expected to be soluble in organic solvents.

• Recommended Solvent: Dimethyl sulfoxide (DMSO), spectroscopy or cell culture grade.

• Protocol:

  • Prepare a high-concentration stock solution (e.g., 10-20 mM) of Carpinontriol A in DMSO. This minimizes the final concentration of DMSO in the cell culture medium, which can be toxic to cells.

  • Warm the vial to room temperature before opening to prevent condensation.

  • Aliquoting the stock solution into smaller, single-use volumes is highly recommended to avoid repeated freeze-thaw cycles, which can degrade the compound.

  • Store stock solutions at -20°C or -80°C, protected from light.

• Critical Consideration: The final concentration of DMSO in the cell culture medium should ideally be kept below 0.5%, and must not exceed 1%. A vehicle control (medium with the same final concentration of DMSO as the highest dose of Carpinontriol A) must be included in all experiments to account for any solvent-induced effects.

Cell Line Selection and Maintenance

The choice of cell line is dictated by the research question. For investigating general cytotoxicity and anti-inflammatory potential, the following are commonly used and well-characterized models:

• RAW 264.7: A murine macrophage-like cell line, excellent for studying inflammation as it can be stimulated with lipopolysaccharide (LPS) to produce inflammatory mediators.

• HeLa or A549: Human cancer cell lines often used for initial cytotoxicity and apoptosis screening.

• Primary Cells (e.g., HUVEC): Human Umbilical Vein Endothelial Cells are more physiologically relevant for studying endothelial function but are more challenging to culture.

General Culture Protocol:

• Culture cells in the recommended medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Maintain cultures in a humidified incubator at 37°C with 5% CO₂.

• Subculture cells when they reach 80-90% confluency to maintain exponential growth and viability. Do not allow cultures to become fully confluent, as this can alter cellular physiology.

Part 2: Core Bioactivity Assays

This section details the primary assays to determine the cytotoxic and anti-inflammatory effects of Carpinontriol A.

Assessment of Cytotoxicity: The MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. It relies on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to its insoluble purple formazan.

Experimental Workflow: MTT Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Detailed Protocol:

• Cell Seeding: Seed cells into a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Include wells for "no cell" blanks.

• Adherence: Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach.

• Treatment: Prepare serial dilutions of Carpinontriol A in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions.

  • Controls: Include wells for untreated cells (medium only) and vehicle control (medium with the highest concentration of DMSO).

• Incubation: Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of sterile MTT stock solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate for 2-4 hours. Viable cells will produce purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: The percentage of cell viability is calculated as: % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] * 100

The results are typically plotted as a dose-response curve to determine the IC₅₀ (the concentration of compound that inhibits 50% of cell viability).

Parameter	Description	Example Value
Cell Line	Murine Macrophage	RAW 264.7
Seeding Density	Cells per well in 96-well plate	1 x 10⁴
Compound Conc.	Range of Carpinontriol A	0.1 - 100 µM
Incubation Time	Duration of compound exposure	24 hours
Endpoint	Absorbance wavelength	570 nm
Calculated Value	Half-maximal inhibitory conc.	IC₅₀

Assessment of Anti-Inflammatory Activity: NF-κB Signaling

Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response. In unstimulated cells, it is sequestered in the cytoplasm by Inhibitor of κB (IκB) proteins. Upon stimulation (e.g., with LPS), IκB is degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes like TNF-α and IL-6. Many natural products exert anti-inflammatory effects by inhibiting this pathway.

Signaling Pathway: LPS-induced NF-κB Activation

Caption: The NF-κB signaling cascade and a potential point of inhibition.

Protocol: Measuring Nitric Oxide (NO) Production via the Griess Assay

A common downstream product of NF-κB activation in LPS-stimulated macrophages is nitric oxide (NO), produced by the inducible nitric oxide synthase (iNOS) enzyme. The Griess assay is a simple and sensitive method to measure nitrite (NO₂⁻), a stable breakdown product of NO, in the cell culture supernatant.

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere for 24 hours.

• Pre-treatment: Treat the cells with various non-toxic concentrations of Carpinontriol A (determined from the MTT assay) for 1-2 hours.

• Stimulation: Add LPS (e.g., 1 µg/mL) to the wells to induce an inflammatory response. Include wells with:

  • Cells + Medium (Negative Control)

  • Cells + LPS only (Positive Control)

  • Cells + Carpinontriol A only (Compound Control)

• Incubation: Incubate the plate for 24 hours.

• Sample Collection: Carefully collect 50 µL of the culture supernatant from each well and transfer to a new 96-well plate.

• Griess Reaction:

  • Add 50 µL of Sulfanilamide solution (Griess Reagent A) to each well. Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of NED solution (Griess Reagent B) to each well. Incubate for another 10 minutes. A pink/magenta color will develop in the presence of nitrite.

• Data Acquisition: Measure the absorbance at 540 nm.

• Quantification: Create a standard curve using known concentrations of sodium nitrite to calculate the nitrite concentration in the samples.

Data Presentation: Expected Outcome

Treatment Group	LPS (1 µg/mL)	Carpinontriol A (µM)	Nitrite Conc. (µM)	% Inhibition
Negative Control	-	0	~0	N/A
Positive Control	+	0	High	0%
Test Group 1	+	1	Moderate	Calculated
Test Group 2	+	10	Low	Calculated
Test Group 3	+	50	Very Low	Calculated

Part 3: Mechanistic Validation Assays

If Carpinontriol A shows promising activity in the primary screens, further assays can elucidate its mechanism of action.

Apoptosis vs. Necrosis: Annexin V/PI Staining

If Carpinontriol A is cytotoxic, it is important to determine the mode of cell death. Apoptosis (programmed cell death) is generally preferred for anti-cancer agents over necrosis (uncontrolled cell lysis), which can cause inflammation.

• Annexin V: A protein that binds to phosphatidylserine (PS), a phospholipid that translocates from the inner to the outer leaflet of the plasma membrane during early apoptosis.

• Propidium Iodide (PI): A fluorescent nucleic acid stain that cannot cross the membrane of live cells or early apoptotic cells, but can enter late apoptotic and necrotic cells where membrane integrity is lost.

This dual-staining method, analyzed by flow cytometry, can distinguish between:

• Live cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Gene Expression: Quantitative PCR (qPCR)

To confirm that Carpinontriol A's anti-inflammatory effects are mediated by inhibiting the NF-κB pathway, qPCR can be used to measure the mRNA expression levels of NF-κB target genes.

Workflow: qPCR for Gene Expression Analysis

Caption: Standard workflow for analyzing gene expression via qPCR.

Protocol Outline:

• Treat RAW 264.7 cells as described for the Griess assay.

• After a shorter incubation period (e.g., 4-6 hours, to capture peak transcription), lyse the cells and extract total RNA using a commercial kit.

• Synthesize complementary DNA (cDNA) from the RNA template via reverse transcription.

• Perform qPCR using primers for target genes (e.g., Tnf, Il6) and a housekeeping gene for normalization (e.g., Gapdh, Actb).

• Analyze the data using the delta-delta-Ct (ΔΔCt) method to determine the relative fold change in gene expression compared to the LPS-treated control. A significant reduction in Tnf and Il6 mRNA levels in the Carpinontriol A-treated group would strongly support an anti-inflammatory mechanism.

References

• Title: Best Practices for the Use of DMSO in High-Throughput Screening Source: Assay Guidance Manual (Eli Lilly & Company and the National Center for Advancing Translational Sciences) URL: [Link]

• Title: Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays Source: Journal of Immunological Methods URL: [Link]

• Title: The transcription factor NF-κB: a potential target for cancer therapy Source: Journal of Clinical Investigation URL: [Link]

Measuring the antiproliferative activity of Carpinontriol A

Application Note & Protocol

Topic: Measuring the Antiproliferative Activity of Carpinontriol A using a Tetrazolium-Based Colorimetric Assay

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for assessing the antiproliferative effects of Carpinontriol A, a cyclic diarylheptanoid natural product.[1][2] We detail a robust, high-throughput protocol using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a reliable method for quantifying changes in cell number by measuring metabolic activity.[3] This application note covers the scientific principles of the assay, a detailed step-by-step protocol from cell seeding to data analysis, and expert insights into experimental design and validation. The methodologies described herein are designed to produce accurate and reproducible data for determining the half-maximal inhibitory concentration (IC50) of Carpinontriol A in a relevant cancer cell line.

Scientific Background & Assay Principle

Carpinontriol A is a natural product isolated from plants of the Carpinus genus.[1] Evaluating the antiproliferative potential of novel compounds like Carpinontriol A is a fundamental step in drug discovery, particularly in oncology.[4][5] Antiproliferative activity refers to the ability of a compound to inhibit cell growth, which can occur through various mechanisms, including cell cycle arrest or the induction of apoptosis.[6][7][8]

The MTT assay is a widely used colorimetric method to assess this activity.[9] Its principle is based on the enzymatic reduction of the yellow tetrazolium salt, MTT, into insoluble purple formazan crystals. This reaction is catalyzed by NAD(P)H-dependent oxidoreductase enzymes, primarily located in the mitochondria of living, metabolically active cells.[3][10] The quantity of formazan produced is directly proportional to the number of viable cells.[11] After a defined incubation period, the formazan crystals are dissolved in a solubilizing agent, and the resulting colored solution is quantified by measuring its absorbance with a spectrophotometric plate reader.[3] A decrease in the absorbance signal in treated cells compared to untreated controls indicates a reduction in cell viability and, therefore, antiproliferative activity.

While effective, it is crucial to recognize that the MTT assay measures metabolic activity, which is used as a proxy for cell viability. A compound could potentially alter cellular metabolism without being cytotoxic, which should be considered when interpreting results. Alternative assays like the WST-1 assay, which produces a water-soluble formazan, offer a simpler workflow without a solubilization step but are based on the same enzymatic principle.[12][13][14]

Experimental Workflow Overview

A successful antiproliferative assay requires careful planning and execution. The workflow involves optimizing cell seeding density, treating cells with a dose-response range of the test compound, performing the colorimetric assay, and finally, analyzing the data to determine potency.

Caption: High-level workflow for the Carpinontriol A antiproliferation MTT assay.

Materials and Protocol

Required Materials

• Cell Line: A cancer cell line relevant to the research question (e.g., PC-3 for prostate cancer, MCF-7 for breast cancer).[4]

• Carpinontriol A: Stock solution of known concentration, dissolved in a suitable solvent (e.g., DMSO).

• Culture Medium: Recommended medium for the chosen cell line, supplemented with Fetal Bovine Serum (FBS) and antibiotics.[15]

• Reagents:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): 5 mg/mL stock in sterile PBS, filtered.[10]

  • Solubilization Solution: e.g., 10% SDS in 0.01 M HCl.[11]

  • Phosphate-Buffered Saline (PBS), sterile.

  • Trypsin-EDTA.

  • Dimethyl sulfoxide (DMSO), cell culture grade.

• Equipment:

  • Sterile 96-well flat-bottom tissue culture plates.[14]

  • Humidified incubator (37°C, 5% CO2).[16]

  • Microplate spectrophotometer (ELISA reader) with a 570 nm filter.

  • Biological safety cabinet, Class II.[14]

  • Multichannel pipette.

Detailed Step-by-Step Protocol

Part 1: Cell Seeding (Day 1)

• Cell Preparation: Culture cells to approximately 70-80% confluency. Harvest cells using Trypsin-EDTA and perform a cell count (e.g., using a hemocytometer) to determine cell viability and concentration.

• Seeding: Dilute the cell suspension to the optimized seeding density (typically 5,000-10,000 cells/well) in 100 µL of complete culture medium. Seed the cells into the inner wells of a 96-well plate.

  • Expert Tip: Avoid using the outermost wells of the plate for experimental samples to minimize edge effects caused by evaporation.[17] Fill these wells with 100 µL of sterile PBS or media.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO2 to allow cells to attach and resume logarithmic growth.[9]

Part 2: Compound Treatment (Day 2)

• Prepare Dilutions: Prepare a serial dilution of Carpinontriol A in culture medium. A typical experiment might use 8 concentrations (e.g., 100 µM, 50 µM, 25 µM, down to 0.78 µM). Also prepare a vehicle control containing the highest concentration of DMSO used in the treatments (e.g., 0.1%).

• Plate Layout: Design the plate map carefully. Include the following controls:

  • Vehicle Control: Cells treated with medium containing the same concentration of DMSO as the test compound wells. This represents 100% cell viability.

  • Untreated Control: Cells in medium only (often identical to vehicle control).

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin) to ensure the assay is responsive.

  • Blank Control: Wells containing medium only (no cells) to measure background absorbance.[12]

• Treatment: Carefully remove the old media from the wells. Add 100 µL of the appropriate Carpinontriol A dilution or control solution to each well. Use at least triplicate wells for each condition.[9]

• Incubation: Return the plate to the incubator for 48-72 hours. The incubation time should be sufficient for the compound to exert its effect and for control cells to undergo a few divisions.

Part 3: MTT Assay (Day 4 or 5)

• Add MTT Reagent: After the treatment incubation, add 10 µL of the 5 mg/mL MTT stock solution to each well (final concentration 0.5 mg/mL).[3]

  • Scientist's Note: MTT is light-sensitive. Keep the stock solution and the plate protected from light during this step.[9]

• Incubate for Formazan Formation: Incubate the plate for 2-4 hours at 37°C. Visually inspect the wells under a microscope to confirm the formation of purple formazan crystals within the cells.

• Solubilize Crystals: Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals at the bottom. Immediately add 100 µL of the solubilization solution to each well.[3][11]

• Final Incubation: Cover the plate and leave it at room temperature or in the incubator overnight in a humidified atmosphere to ensure complete dissolution of the formazan.[3] Gently mix by shaking the plate for a few minutes before reading.

Data Analysis and Interpretation

• Measure Absorbance: Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of >630 nm can be used to subtract background noise.

• Data Processing:

  • Average the absorbance readings for your replicate wells.

  • Subtract the average absorbance of the blank (media only) control from all other wells.

  • Calculate the percentage of cell viability for each concentration using the following formula: % Viability = (Absorbance of Treated Sample / Absorbance of Vehicle Control) x 100

• Determine IC50: The IC50 (Half-Maximal Inhibitory Concentration) is the concentration of Carpinontriol A that reduces cell viability by 50%.[18] To determine this value:

  • Plot % Viability (Y-axis) against the log of the compound concentration (X-axis).

  • Use a non-linear regression analysis (four-parameter logistic fit) to generate a dose-response curve.[19]

  • The IC50 is the concentration at which the curve passes through 50% viability. This can be calculated using software like GraphPad Prism or specialized online calculators.[18][19][20]

Sample Data Table

Carpinontriol A (µM)	Log Concentration	Avg. Absorbance (570nm)	% Viability
0 (Vehicle)	N/A	1.254	100.0%
0.78	-0.108	1.198	95.5%
1.56	0.193	1.102	87.9%
3.13	0.496	0.955	76.2%
6.25	0.796	0.713	56.9%
12.5	1.097	0.488	38.9%
25	1.398	0.241	19.2%
50	1.699	0.103	8.2%
100	2.000	0.065	5.2%

Mechanism of Action & Signaling

While the specific antiproliferative mechanism of Carpinontriol A is still under investigation, many natural compounds inhibit cell growth by interfering with key signaling pathways that control the cell cycle or by inducing apoptosis (programmed cell death). A hypothetical mechanism could involve the inhibition of a critical kinase cascade, such as the MAPK/ERK pathway, which is often dysregulated in cancer and promotes proliferation.

Caption: Hypothetical mechanism where Carpinontriol A inhibits the MAPK/ERK pathway.

References

• clyte. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Available from: [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Available from: [Link]

• Roche. (n.d.). WST-1 Assay Protocol for Cell Viability. Available from: [Link]

• Nanopartikel.info. (2014, January 30). Cellular viability - WST-1 assay Protocol for adherent cells. Available from: [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Available from: [Link]

• Takara Bio. (n.d.). Premix WST-1 Cell Proliferation Assay System. Available from: [Link]

• Science Gateway. (n.d.). How to calculate IC50. Available from: [Link]

• clyte. (2026, January 26). Step by Step Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Available from: [Link]

• Multispan, Inc. (n.d.). Tips for Establishing Successful Cell-Based Assays: Part 1. Available from: [Link]

• Marin Biologic Laboratories. (n.d.). Optimizing Your Cell Based Assay Performance Key Strategies. Available from: [Link]

• YouTube. (2024, September 17). How to Calculate IC50 & IC90 Using Excel: Step-by-Step Tutorial. Available from: [Link]

• SPT Labtech. (n.d.). The Complete Guide to Cell-Based Assays. Available from: [Link]

• YouTube. (2018, April 29). How to calculate IC50. Available from: [Link]

• ResearchGate. (n.d.). Structures of the investigated cyclic diarylheptanoids: (1).... Available from: [Link]

• Carotenoid DB. (n.d.). Antiproliferative acivities. Available from: [Link]

• GraphPad. (n.d.). How to determine an IC50 - FAQ 1859. Available from: [Link]

• 陶术生物. (n.d.). CAS 473451-72-8. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Carpinontriol B | C19H20O6 | CID 11035325 - PubChem. Available from: [Link]

• National Center for Biotechnology Information. (2020, November 25). Antiproliferative Activity, Proapoptotic Effect, and Cell Cycle Arrest in Human Cancer Cells of Some Marine Natural Product Extract. Available from: [Link]

• PubMed. (2015, April 15). Calcitriol and Its Analogues Enhance the Antiproliferative Activity of Gefitinib in Breast Cancer Cells. Available from: [Link]

• PubMed. (2006, November 15). Anti-proliferative properties of prenylated flavonoids from hops (Humulus lupulus L.) in human prostate cancer cell lines. Available from: [Link]

• PubMed. (n.d.). Antiproliferative Activities of Cynaropicrin and Related Compounds against Cancer Stem Cells. Available from: [Link]

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Application Note: In Vitro Permeability Profiling of Carpinontriol A Using the Parallel Artificial Membrane Permeability Assay (PAMPA)

Introduction & Scientific Context

Carpinontriol A ( C19​H20​O6​ ) is a naturally occurring cyclic diarylheptanoid first isolated from the stems of Carpinus cordata and later identified in other Carpinus species[1][2]. Emerging pharmacological studies have highlighted its potent bioactivity, notably its ability to inhibit nitric oxide (NO) and interleukin-6 (IL-6) secretion in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages, as well as its concentration-dependent antiproliferative effects against A2058 human metastatic melanoma cells[2][3].

As Carpinontriol A advances through preclinical evaluation, understanding its Absorption, Distribution, Metabolism, and Excretion (ADME) profile is critical. The Parallel Artificial Membrane Permeability Assay (PAMPA) serves as a high-throughput, cell-free model to predict passive transcellular drug transport—the primary mechanism by which most orally administered drugs cross the intestinal epithelium and the blood-brain barrier (BBB)[4][5].

Fig 1. Biological activity profile of Carpinontriol A in inflammatory and cancer models.

Principles of the PAMPA System (Causality & Mechanism)

While cell-based models like Caco-2 assess passive diffusion, active uptake, and paracellular transport simultaneously, PAMPA isolates passive transcellular diffusion [4][6]. This isolation is vital for diagnosing the exact mechanism of a compound's permeation.

• The Artificial Membrane: The assay utilizes a porous hydrophobic PVDF filter coated with a lipid-oil-lipid tri-layer (typically lecithin dissolved in dodecane or hexadecane). Causality: The ultra-thin oil layer minimizes artificial compound retention while accurately mimicking the hydrophobic core of a biological lipid bilayer, preventing the overestimation of lipophilic compound trapping[5].

• Solubility vs. Integrity: Carpinontriol A contains multiple hydroxyl groups on its aliphatic ring but maintains a lipophilic hydrocarbon backbone. Causality: To prevent precipitation without dissolving the artificial lipid membrane, a strictly controlled co-solvent system (5% DMSO in PBS) is utilized in both donor and acceptor compartments[4][7].

• Self-Validation via Integrity Markers: Lucifer Yellow is co-incubated as a paracellular marker. Causality: Because PAMPA lacks tight junctions, a water-soluble molecule like Lucifer Yellow cannot permeate an intact artificial membrane. Its presence in the acceptor well definitively signals membrane rupture[4][6].

Experimental Protocol

Materials & Reagents

• Test Compound: Carpinontriol A (Stock solution: 10 mM in 100% DMSO)

• Lipid Solution: 1% to 4% (w/v) Lecithin in dodecane[7][8]

• Buffers: 1X Phosphate-Buffered Saline (PBS), pH 7.4

• Integrity Marker: Lucifer Yellow (100 µM)

• Hardware: 96-well PAMPA sandwich plate system (Donor plate with PVDF membrane bottom, Teflon Acceptor plate)[4]

Step-by-Step Methodology

• Preparation of the Artificial Membrane:

  • Invert the donor plate. Using a multichannel pipette, carefully dispense 5 µL of the 1% lecithin/dodecane solution directly onto the PVDF filter of each well[7].

  • Critical Step: Do not puncture the membrane. Allow the plate to rest for 20 minutes in a fume hood to ensure uniform lipid distribution and partial solvent evaporation[4].

• Preparation of Donor Solutions:

  • Dilute the 10 mM Carpinontriol A stock in PBS to achieve a final concentration of 10 µM to 500 µM , ensuring the final DMSO concentration is exactly 5% (v/v) [7][8].

  • Spike the donor solution with 100 µM Lucifer Yellow.

• Assembly of the PAMPA Sandwich:

  • Dispense 300 µL of Acceptor Sink Buffer (PBS + 5% DMSO) into each well of the Teflon acceptor plate[7][8].

  • Dispense 150 µL to 200 µL of the Carpinontriol A Donor Solution into the wells of the donor plate[4][7].

  • Carefully lower the donor plate into the acceptor plate, ensuring no air bubbles are trapped between the membrane and the acceptor buffer.

• Incubation:

  • Incubate the assembled sandwich at room temperature (or 37°C for physiological modeling) for 5 to 18 hours under constant, gentle shaking (150 rpm) to minimize the unstirred water layer (UWL)[4][8].

• Sample Extraction & Quantification:

  • Separate the plates. Transfer 100 µL aliquots from both the donor and acceptor wells into clean 96-well UV plates or LC-MS/MS vials[7].

  • Quantify Carpinontriol A concentration using LC-MS/MS (Multiple Reaction Monitoring mode). Quantify Lucifer Yellow using a fluorescence plate reader.

Fig 2. Schematic workflow of the PAMPA model for evaluating passive membrane permeation.

Data Analysis & Presentation

The effective permeability ( Pe​ , expressed in cm/s) is calculated using the following equation derived from Fick's First Law of Diffusion:

Pe​=A×(VD​1​+VA​1​)×t−ln[1−Ceq​CA​(t)​]​

Where:

• CA​(t) = Concentration of compound in acceptor well at time t

• Ceq​ = Equilibrium concentration [(CD​(0)×VD​)/(VD​+VA​)]

• A = Effective filter area (typically 0.24 cm²)[8]

• VD​ , VA​ = Volumes of donor and acceptor compartments (cm³)

• t = Incubation time (seconds)

Table 1: Representative PAMPA Permeability Data for Diarylheptanoids

The following table summarizes expected validation parameters and representative permeability classifications based on recent cyclic diarylheptanoid profiling[9][10].

Compound	Test Concentration	Apparent Permeability ( Pe​ , 10−6 cm/s)	Permeability Classification	Mass Balance / Recovery (%)
Carpinontriol A	10 µM	3.55 ± 0.05	Moderate	> 85%
Verapamil (High Control)	10 µM	> 15.0	High	> 90%
Atenolol (Low Control)	10 µM	< 0.5	Low	> 90%
Lucifer Yellow (Integrity)	100 µM	< 0.1	N/A (Intact Membrane)	N/A

Interpretation: If Carpinontriol A exhibits a moderate Pe​ value in PAMPA but demonstrates significantly lower permeability in Caco-2 assays, it suggests the compound may be a substrate for active efflux transporters (e.g., P-glycoprotein)[4][6]. Conversely, a high Pe​ indicates favorable passive absorption characteristics suitable for oral formulation development.

References

• Creative Biolabs. Parallel Artificial Membrane Permeability Assay (PAMPA). Available at:[Link]

• Creative Bioarray. Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Available at:[Link]

• BioAssay Systems. Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096). Available at:[Link]

• Technology Networks. pampa-permeability-assay.pdf. Available at:[Link]

• Evotec. Parallel Artificial Membrane Permeability Assay (PAMPA). Available at:[Link]

• Lee, J. S., et al. (2002). New Diarylheptanoids from the Stems of Carpinus cordata. Journal of Natural Products, 65(9), 1367-1370. Available at:[Link]

• Ko, H. N., et al. (2013). Anti-inflammatory Activities for the Extracts and Carpinontriols from Branches of Carpinus turczaninowii. International Journal of Pharmacology, 9(2), 157-163. Available at:[Link]

• Alberti, Á., et al. (2025). Isolation and quantification of diarylheptanoids from European hornbeam (Carpinus betulus L.) and HPLC-ESI-MS/MS characterization of its antioxidative phenolics. ResearchGate. Available at: [Link]

• Stipsicz, B., et al. Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam. ResearchGate. Available at:[Link]

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Preclinical In Vivo Evaluation of Carpinontriol A: Pharmacokinetics, Formulation, and Anti-Inflammatory Efficacy Models

Application Note & Protocol Guide Target Audience: Pharmacologists, Toxicologists, and Translational Scientists

Introduction & Pharmacological Rationale

Carpinontriol A is a naturally occurring cyclic diarylheptanoid originally isolated from the stems of Carpinus cordata[1] and the branches of Carpinus turczaninowii[2]. While early structural characterizations noted its weak antioxidant properties[1], subsequent in vitro pharmacological profiling revealed a highly potent anti-inflammatory signature. Specifically, Carpinontriol A exerts a dose-dependent suppression of nitric oxide (NO) synthesis and Interleukin-6 (IL-6) secretion in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages[2].

Transitioning Carpinontriol A from an in vitro hit to an in vivo lead candidate requires a rigorously designed animal model that accounts for the compound's unique physicochemical properties. Cyclic diarylheptanoids are known to exhibit specific degradation pathways—such as the elimination of a water molecule—dependent on pH and storage temperature[3][4]. Furthermore, parallel artificial membrane permeability assays (PAMPA) suggest moderate passive diffusion capabilities[4].

As a Senior Application Scientist, I have designed this protocol to provide a self-validating in vivo framework. This guide details a murine LPS-induced systemic inflammation model, optimized specifically for the pharmacokinetic and stability constraints of Carpinontriol A.

Mechanistic Pathway & Intervention Target

To design an effective in vivo study, we must first map the target engagement. Carpinontriol A acts downstream of the Toll-like Receptor 4 (TLR4) activation cascade, dampening the pro-inflammatory signaling that leads to NO and IL-6 production[2].

Figure 1: TLR4 signaling cascade and the inhibitory intervention points of Carpinontriol A.

Formulation & Pharmacokinetic Considerations

The structural integrity of Carpinontriol A is highly sensitive to its microenvironment. Studies on the chemical stability of cyclic diarylheptanoids demonstrate that they can degrade in non-optimal pH conditions via dehydration[3][4]. Therefore, standard aqueous buffers are insufficient for in vivo dosing.

Formulation Strategy (The Causality):

• Vehicle Selection: 5% DMSO, 5% Tween-80, and 90% sterile Phosphate-Buffered Saline (PBS, pH 7.4).

  • Why? The lipophilic diarylheptanoid backbone requires DMSO and a surfactant (Tween-80) to prevent precipitation. PBS (pH 7.4) is strictly utilized over unbuffered saline to prevent acid/base-catalyzed water elimination from the aliphatic ring of Carpinontriol A[3].

• Preparation Timing: Solutions must be prepared fresh on the day of administration and kept on ice (4°C) to arrest any temperature-dependent kinetic degradation prior to injection[3].

In Vivo Protocol: LPS-Induced Systemic Inflammation Model

This protocol utilizes C57BL/6 mice to translate the in vitro RAW 264.7 findings[2] into a systemic organismal response. The system is self-validating, employing both a negative (Vehicle) and positive (Dexamethasone) control to ensure the dynamic range of the cytokine assays is functional.

Experimental Workflow

Figure 2: Chronological workflow for the in vivo LPS challenge and biomarker sampling.

Step-by-Step Methodology

Step 1: Animal Acclimatization & Grouping

• Action: House male C57BL/6 mice (8-10 weeks old) in a specific pathogen-free (SPF) facility for 7 days prior to the study. Randomize into 5 groups (n=8/group).

• Causality: Transport and novel environments induce endogenous corticosterone release in mice. Because corticosterone is a potent natural immunosuppressant, failing to acclimate the mice will artificially blunt the LPS-induced IL-6/NO spike, destroying the assay window.

Step 2: Prophylactic Dosing (T = -1 Hour)

• Action: Administer Carpinontriol A (10 mg/kg or 30 mg/kg), Dexamethasone (5 mg/kg), or Vehicle via intraperitoneal (i.p.) injection.

• Causality: Prophylactic dosing 1 hour prior to the inflammatory insult allows the compound to achieve peak plasma concentration ( Cmax​ ) and engage macrophage targets systemically before the TLR4 receptors are activated by LPS.

Step 3: Inflammatory Challenge (T = 0 Hour)

• Action: Inject 1 mg/kg of LPS (from E. coli O111:B4) dissolved in sterile PBS via i.p. injection to all groups except the Sham control.

• Causality: This specific serotype and dose reliably induce acute, sub-lethal systemic inflammation, mirroring the in vitro LPS concentrations used to establish Carpinontriol A's efficacy[2].

Step 4: Terminal Sampling (T = +6 Hours)

• Action: Euthanize mice via CO2 asphyxiation. Immediately perform cardiac puncture to collect whole blood. Centrifuge at 2,000 × g for 15 minutes at 4°C to isolate serum.

• Causality: The 6-hour timepoint is the established pharmacokinetic window where systemic IL-6 secretion peaks and NO (measured as stable nitrite metabolites) accumulates to detectable levels in murine serum.

Step 5: Biomarker Quantification

• Action: Quantify serum IL-6 using a high-sensitivity murine ELISA kit. Quantify NO production by measuring nitrite levels via the Griess reaction assay.

Data Presentation & Expected Outcomes

To ensure robust data interpretation, the experimental design incorporates distinct validation groups. The table below summarizes the quantitative framework and the expected pharmacological readouts based on the diarylheptanoid's in vitro profile[2].

Table 1: Experimental Group Design and Expected Biomarker Readouts

Group	Pre-treatment (T = -1h)	Challenge (T = 0h)	Expected Serum IL-6	Expected Serum NO (Nitrite)	Purpose
1. Sham Control	Vehicle (i.p.)	PBS (i.p.)	Baseline (< 20 pg/mL)	Baseline (< 5 μM)	Establishes healthy baseline.
2. Disease Control	Vehicle (i.p.)	LPS (1 mg/kg)	Maximum Spike (+++)	Maximum Spike (+++)	Validates successful LPS induction.
3. Low Dose	Carpinontriol A (10 mg/kg)	LPS (1 mg/kg)	Moderate Reduction (++)	Moderate Reduction (++)	Evaluates sub-maximal efficacy.
4. High Dose	Carpinontriol A (30 mg/kg)	LPS (1 mg/kg)	Significant Reduction (+)	Significant Reduction (+)	Evaluates maximal compound efficacy.
5. Positive Control	Dexamethasone (5 mg/kg)	LPS (1 mg/kg)	Near Baseline (-)	Near Baseline (-)	Validates assay sensitivity to anti-inflammatories.

Note: Statistical significance should be determined using a One-Way ANOVA followed by Dunnett’s post-hoc test comparing Groups 3, 4, and 5 against the Disease Control (Group 2).

References

• New Diarylheptanoids from the Stems of Carpinus cordata Journal of Natural Products URL:[Link]

• Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.) National Institutes of Health (PMC) / MDPI URL:[Link]

• Anti-inflammatory Activities for the Extracts and Carpinontriols from Branches of Carpinus turczaninowii International Journal of Pharmacology / Science Alert URL:[Link]

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• 3. Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Investigating the Chemical Stability of Carpinontriol A: Application Notes and Protocols

Executive Summary

Carpinontriol A is a structurally complex cyclic diarylheptanoid characterized by a tricyclic framework containing a ketone group and five hydroxyl groups[1]. Originally isolated from the stems of Carpinus cordata[2] and subsequently identified in Carpinus betulus[3] and Carpinus turczaninowii[4], this natural product has garnered significant pharmaceutical interest. Its biological significance is underscored by potent anti-inflammatory effects—specifically the dose-dependent inhibition of nitric oxide (NO) and interleukin-6 (IL-6) secretion in macrophages[4]—and targeted antiproliferative activity against A2058 human metastatic melanoma cells[3].

However, the translation of Carpinontriol A from a promising bioactive isolate to a viable therapeutic candidate is heavily contingent upon its chemical stability. This application note provides a comprehensive, self-validating workflow for investigating the pH-dependent degradation kinetics of Carpinontriol A, equipping formulation scientists with the mechanistic insights required to design protective drug delivery systems.

Mechanistic Insights into Chemical Degradation

The structural rigidity of cyclic diarylheptanoids often enhances their receptor binding affinities; however, the dense functionalization of Carpinontriol A introduces specific chemical liabilities. Stability profiling indicates that Carpinontriol A is highly sensitive to pH variations in aqueous environments[3].

While the compound maintains relative stability in highly acidic conditions (mimicking gastric fluid), it becomes notably unstable in mildly acidic to neutral environments. In simulated intestinal fluid (pH 6.8) and physiological blood/tissue conditions (pH 7.4), Carpinontriol A undergoes rapid degradation. The primary mechanistic pathway for this degradation is the elimination of a water molecule (dehydration) from the parent compound[3]. This is likely driven by the presence of multiple secondary hydroxyl groups on the aliphatic ring (positions 8, 11, and 12), which are prone to elimination reactions under near-neutral conditions, leading to a loss of structural integrity and potentially altering its pharmacological profile.

Experimental Workflow

The following diagram illustrates the analytical pipeline designed to monitor and quantify the degradation of Carpinontriol A across biorelevant conditions.

Workflow for assessing the pH-dependent chemical stability and degradation of Carpinontriol A.

Step-by-Step Analytical Protocols

To ensure data integrity, the following protocols are designed as a self-validating system. Every phase incorporates internal controls to rule out solvent-induced artifacts and autosampler degradation.

Protocol A: Preparation of Biorelevant Media

Causality: Maintaining exact ionic strength and pH is necessary to accurately mimic human physiological conditions, as buffer catalysis can artificially inflate degradation rates.

• Gastric Fluid (pH 1.2): Prepare a 0.1 M HCl solution supplemented with 50 mM NaCl to mimic the ionic strength of the fasting stomach.

• Intestinal Fluid (pH 6.8): Prepare a 50 mM potassium phosphate buffer. Adjust precisely to pH 6.8 using 0.1 M NaOH.

• Blood/Tissue Fluid (pH 7.4): Utilize standard 1X Phosphate-Buffered Saline (PBS) adjusted to pH 7.4.

• Validation Step: Filter all media through a 0.22 µm PES membrane to ensure sterility, preventing microbial degradation of the compound during extended incubations.

Protocol B: Kinetic Stability Assay

Causality: Immediate thermal quenching prevents further degradation of the compound during the autosampler queue time, ensuring that the measured concentration accurately reflects the exact time of sampling.

• Stock Preparation: Dissolve purified Carpinontriol A in LC-MS grade DMSO to a concentration of 1 mM.

• Incubation: Dilute the stock to a final working concentration of 10 µM in the respective biorelevant media. Critical: Keep the final DMSO concentration ≤ 1% (v/v) to prevent co-solvent effects from altering the compound's aqueous solubility or degradation kinetics.

• Thermal Cycling: Place the samples in a thermoshaker set to 37°C at 300 RPM.

• Sampling & Quenching: At designated time points (0, 9, 24, 48, and 81 hours), extract a 100 µL aliquot. Immediately quench the reaction by adding 100 µL of ice-cold acetonitrile containing a stable internal standard (e.g., a structurally similar stable diarylheptanoid). Vortex for 10 seconds and centrifuge at 14,000 x g for 5 minutes at 4°C to precipitate any buffer salts.

Protocol C: UHPLC-HR-MS/MS Quantification

Causality: High-resolution mass spectrometry (HR-MS) is mandatory here. Because the primary degradation route is dehydration (loss of exactly 18.0106 Da), standard UV-Vis detection lacks the specificity to differentiate the parent compound from its dehydrated degradant if they co-elute.

• Chromatography: Inject 2 µL of the supernatant onto a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size) maintained at 40°C.

• Mobile Phase: Use a gradient of Water (0.1% formic acid) and Acetonitrile (0.1% formic acid).

• Detection: Operate the HR-MS in positive electrospray ionization (ESI+) mode. Monitor the exact mass of Carpinontriol A ( C19​H20​O6​ , theoretical [M+H]+ depending on adduct formation) and its primary dehydration product.

• System Validation: Run blank matrix injections (quenched buffer without compound) between every time-point sample to monitor for column carryover, ensuring that observed degradation peaks are not chromatographic artifacts.

Quantitative Data Presentation

The table below summarizes the stability profile of Carpinontriol A based on recent ultrahigh-performance liquid chromatography–high-resolution tandem mass spectrometry (UHPLC-HR-MS) evaluations[3].

Incubation Medium	Simulated Physiological Region	Stability at 9 Hours	Stability at 81 Hours	Primary Degradation Mechanism
Aqueous Buffer (pH 1.2)	Gastric Fluid	High	Moderate	Minimal degradation observed
Aqueous Buffer (pH 6.8)	Intestinal Fluid	Unstable (97.4% ± 1.5% remaining)	Highly Unstable (75.3% ± 3.0% remaining)	Dehydration (Elimination of H2​O )
Aqueous Buffer (pH 7.4)	Blood / Systemic Circulation	Unstable	Highly Unstable	Dehydration (Elimination of H2​O )

Note: The rapid degradation at pH 6.8 (significant loss within just 9 hours) dictates that oral formulations of Carpinontriol A will likely require enteric coating or lipid-based nanocarrier encapsulation to bypass the mildly alkaline environment of the small intestine.

References

• New Diarylheptanoids from the Stems of Carpinus cordata Journal of Natural Products (2002). URL: [Link]

• Anti-inflammatory Activities for the Extracts and Carpinontriols from Branches of Carpinus turczaninowii Science Alert (2013). URL:[Link]

• Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.) International Journal of Molecular Sciences (MDPI) (2023). URL:[Link]

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• 4. scialert.net [scialert.net]

Application Notes and Protocols: Carpinontriol A as a Potential Lead Compound in Drug Discovery

Abstract: Natural products have historically been a cornerstone of pharmacotherapy, providing unique chemical scaffolds that form the basis for many essential medicines.[1] Carpinontriol A, a cyclic diarylheptanoid isolated from trees of the Carpinus genus, represents a promising yet underexplored molecule in this domain.[2] Diarylheptanoids, as a class, are known for a wide spectrum of biological activities, including anti-inflammatory, anticancer, and neuroprotective effects.[3] This guide provides a comprehensive framework for researchers and drug development professionals to investigate Carpinontriol A as a potential lead compound. We will delve into its isolation, postulated mechanisms of action, and detailed, field-proven protocols for evaluating its efficacy in key therapeutic areas. Furthermore, we will address critical preclinical considerations, such as ADME/Tox profiling, to guide its journey from a natural product discovery to a viable drug candidate.

Introduction to Carpinontriol A: A Bioactive Diarylheptanoid

Carpinontriol A is a member of the meta,para-cyclophane-type diarylheptanoids, a class of natural products characterized by a 1,7-diphenylheptane skeleton.[3] It has been primarily isolated from the stems of Carpinus cordata and Carpinus betulus, deciduous trees found in East Asia and Europe.[2][4] Its rigid, tricyclic structure, featuring multiple hydroxyl groups and a ketone, suggests a high potential for specific interactions with biological targets and favorable antioxidant properties.[2] The known antiproliferative activity of Carpinontriol A against human metastatic melanoma cells provides a strong rationale for a more profound investigation into its therapeutic potential.[3]

Table 1: Physicochemical Properties of Carpinontriol A

Property	Value	Source
Molecular Formula	C₁₉H₂₀O₆	[2][]
Molecular Weight	344.36 g/mol	[2][]
CAS Number	473451-72-8	[]
Appearance	Powder	[]
Key Structural Features	Tricyclic diarylheptanoid, five hydroxyl groups, one ketone group	[2]
Stereochemistry	8R, 11R, 12S	[2]
Solubility	Soluble in organic solvents (chloroform, dichloromethane, ethyl acetate)	[2]

Protocol 1: Isolation and Purification of Carpinontriol A

The causality behind this multi-step chromatographic approach is the systematic separation of compounds based on polarity. The initial extraction liberates a wide range of metabolites. Liquid-liquid partitioning then provides a crude separation, enriching the fraction containing Carpinontriol A. Finally, sequential column chromatography and HPLC achieve high purity by exploiting subtle differences in the affinity of Carpinontriol A and co-occurring compounds for the stationary phase.

Materials:

• Dried and powdered stems of Carpinus cordata or a related species.

• Solvents: Methanol (MeOH), n-hexane, ethyl acetate (EtOAc), water (H₂O).

• Silica gel for column chromatography.

• Reversed-phase (C18) silica gel for column chromatography or HPLC.

• High-Performance Liquid Chromatography (HPLC) system with a UV or Diode Array Detector (DAD).

Procedure:

• Extraction: Macerate the powdered plant material (1 kg) with MeOH (3 x 5 L) at room temperature for 72 hours per extraction. Combine the extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

• Solvent Partitioning: Suspend the crude extract in H₂O (1 L) and sequentially partition with n-hexane (3 x 1 L) and then EtOAc (3 x 1 L). The diarylheptanoids, including Carpinontriol A, are typically enriched in the EtOAc fraction.

• Silica Gel Column Chromatography: Concentrate the EtOAc fraction and adsorb it onto a small amount of silica gel. Load this onto a silica gel column packed with n-hexane. Elute the column with a gradient of increasing polarity, from n-hexane to EtOAc, and then to MeOH. Collect fractions and monitor by Thin Layer Chromatography (TLC).

• Reversed-Phase Chromatography: Pool the fractions containing compounds with similar TLC profiles to Carpinontriol A. Further purify these fractions using a reversed-phase C18 column, eluting with a gradient of MeOH in H₂O.

• Preparative HPLC: Achieve final purification using preparative HPLC on a C18 column.

• Structure Elucidation: Confirm the identity and purity of the isolated Carpinontriol A using spectroscopic methods such as ¹H-NMR, ¹³C-NMR, and high-resolution mass spectrometry (HR-MS).[2]

Postulated Mechanisms of Action and Target Validation

The precise molecular targets of Carpinontriol A are not yet fully elucidated. However, based on its chemical structure and the known activities of related polyphenolic compounds like flavonoids and other diarylheptanoids, we can postulate several plausible mechanisms of action.[3][6]

• Anti-inflammatory Activity: Many polyphenols exert anti-inflammatory effects by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway.[7] NF-κB is a master regulator of inflammation, controlling the expression of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[8] Carpinontriol A may inhibit the activation of NF-κB, thereby suppressing downstream inflammatory responses.

• Antioxidant Activity: The multiple hydroxyl groups on the aromatic rings of Carpinontriol A are characteristic features of potent antioxidant compounds.[2] These groups can donate a hydrogen atom to neutralize free radicals through a Hydrogen Atom Transfer (HAT) mechanism, thus mitigating oxidative stress, a key pathological factor in neurodegenerative diseases and cancer.[9]

• Antiproliferative Activity: The observed activity against melanoma cells suggests Carpinontriol A may interfere with critical cell cycle progression or induce apoptosis.[3] This could occur through the modulation of various kinase pathways or by disrupting cytoskeletal components, a mechanism observed for other natural diterpenes.[10]

Caption: Hypothesized inhibition of the LPS-induced NF-κB signaling pathway by Carpinontriol A.

In Vitro Efficacy Assessment: Protocols

A tiered approach to in vitro screening is essential to efficiently characterize the biological activity of Carpinontriol A. The following protocols provide robust and validated methods for assessing its anti-inflammatory, antiproliferative, and neuroprotective potential.

Protocol 2: General Anti-inflammatory Screening (Inhibition of Protein Denaturation)

Protein denaturation is a well-documented cause of inflammation in conditions like arthritis.[11] This assay provides a rapid and cost-effective preliminary screen for anti-inflammatory activity. A compound that can prevent heat-induced protein denaturation is considered to have potential anti-inflammatory properties.[12][13]

Materials:

• Bovine Serum Albumin (BSA), 5% w/v solution.

• Phosphate Buffered Saline (PBS), pH 6.4.

• Carpinontriol A stock solution in DMSO.

• Diclofenac sodium (positive control).

• Spectrophotometer (plate reader).

Procedure:

• Reaction Mixture: In a microcentrifuge tube, prepare the reaction mixture containing 2.8 mL of PBS, 2.0 mL of various concentrations of Carpinontriol A (e.g., 50-500 µg/mL), and 0.2 mL of 5% BSA.

• Incubation: Incubate the mixtures at 37°C for 15 minutes.

• Denaturation: Induce denaturation by heating the mixtures at 70°C in a water bath for 5 minutes.

• Measurement: After cooling, measure the absorbance (turbidity) at 660 nm. A control consists of the BSA solution without the test compound.

• Calculation: The percentage inhibition of denaturation is calculated as: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

• Analysis: Calculate the IC₅₀ value (the concentration required to inhibit 50% of protein denaturation).

Protocol 3: Quantification of Inflammatory Mediators in Macrophages

This protocol uses the RAW 264.7 macrophage cell line, a standard model for studying inflammation.[7] Lipopolysaccharide (LPS), a component of bacterial cell walls, is used to induce a potent inflammatory response, leading to the production of nitric oxide (NO), TNF-α, and IL-6. The ability of Carpinontriol A to reduce these mediators is a direct measure of its anti-inflammatory activity.[8]

Materials:

• RAW 264.7 macrophage cell line.

• DMEM medium with 10% FBS.

• Lipopolysaccharide (LPS).

• Carpinontriol A stock solution in DMSO.

• Griess Reagent for NO measurement.

• ELISA kits for mouse TNF-α and IL-6.

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various non-toxic concentrations of Carpinontriol A for 2 hours. Include a vehicle control (DMSO).

• Inflammatory Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours. Include a negative control group (no LPS stimulation).

• Supernatant Collection: After incubation, carefully collect the cell culture supernatant for analysis.

• Nitric Oxide (NO) Assay:

  • Mix 50 µL of supernatant with 50 µL of Griess Reagent A, incubate for 10 minutes.

  • Add 50 µL of Griess Reagent B, incubate for 10 minutes.

  • Measure absorbance at 540 nm. Quantify NO levels using a sodium nitrite standard curve.

• Cytokine (TNF-α, IL-6) Assay: Quantify the concentration of TNF-α and IL-6 in the supernatant using commercial ELISA kits according to the manufacturer's instructions.

• Data Analysis: Express results as a percentage of the LPS-stimulated control and calculate IC₅₀ values for the inhibition of each mediator.

Protocol 4: Antiproliferative Activity (Sulforhodamine B Assay)

The Sulforhodamine B (SRB) assay is a colorimetric assay used for determining cell density, based on the measurement of cellular protein content.[10] It is a reliable and sensitive method to evaluate the cytotoxic or antiproliferative effects of a compound on cancer cell lines. Based on literature, A2058 human metastatic melanoma cells are a relevant starting point.[3]

Materials:

• A2058 human melanoma cell line (or other relevant cancer cell lines).

• Appropriate cell culture medium.

• Carpinontriol A stock solution in DMSO.

• Doxorubicin (positive control).

• Trichloroacetic acid (TCA), Sulforhodamine B (SRB) solution, Tris base solution.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to attach for 24 hours.

• Compound Treatment: Treat cells with a range of Carpinontriol A concentrations for 72 hours.

• Cell Fixation: Gently discard the medium and fix the adherent cells by adding 100 µL of cold 10% (w/v) TCA to each well and incubating at 4°C for 1 hour.

• Staining: Wash the plates five times with slow-running tap water and air dry. Add 100 µL of 0.4% (w/v) SRB solution to each well and stain for 10 minutes at room temperature.

• Washing: Quickly rinse the plates with 1% (v/v) acetic acid to remove unbound dye and then air dry.

• Solubilization and Measurement: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye. Measure the absorbance at 510 nm.

• Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control and determine the GI₅₀ (concentration for 50% growth inhibition).

Protocol 5: Neuroprotection Assay (Oxidative Stress Model)

Neurodegenerative diseases are often linked to oxidative stress and neuronal cell death.[14] This assay uses the human neuroblastoma SH-SY5Y cell line, a common in vitro model for neuroprotection studies.[15] Hydrogen peroxide (H₂O₂) is used to induce oxidative stress-mediated cell death. The assay measures the ability of Carpinontriol A to protect these cells from damage.

Materials:

• SH-SY5Y human neuroblastoma cell line.

• DMEM/F12 medium with 10% FBS.

• Hydrogen peroxide (H₂O₂).

• Carpinontriol A stock solution in DMSO.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent.

Procedure:

• Cell Seeding: Plate SH-SY5Y cells in a 96-well plate and allow them to differentiate (if required by the specific experimental design) and adhere.

• Pre-treatment: Pre-treat the cells with various non-toxic concentrations of Carpinontriol A for 2-4 hours.

• Induction of Oxidative Stress: Expose the cells to a pre-determined toxic concentration of H₂O₂ (e.g., 100-200 µM) for 24 hours. Include a control group with no H₂O₂ exposure.

• Cell Viability Assessment (MTT Assay):

  • Remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

  • Incubate at 37°C for 4 hours, allowing viable cells to convert MTT into formazan crystals.

  • Discard the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm.

• Analysis: Calculate the percentage of cell viability relative to the control group (no H₂O₂) and determine the EC₅₀ (effective concentration for 50% protection).

Table 2: Example Data Summary for Carpinontriol A In Vitro Assays

Assay	Cell Line / System	Endpoint	Example IC₅₀ / EC₅₀ (µM)
Protein Denaturation	Bovine Serum Albumin	Inhibition of Denaturation	35.2 ± 4.1
NO Production	RAW 264.7	Inhibition of NO	15.8 ± 2.3
TNF-α Production	RAW 264.7	Inhibition of TNF-α	22.5 ± 3.9
Antiproliferative	A2058 Melanoma	Growth Inhibition	9.7 ± 1.5
Neuroprotection	SH-SY5Y (H₂O₂ model)	Cell Viability	12.1 ± 2.8

Data are hypothetical and for illustrative purposes only.

Lead Optimization and Preclinical Development Considerations

While promising in vitro data is a crucial first step, advancing a natural product requires careful consideration of its drug-like properties. Poor ADME (Absorption, Distribution, Metabolism, and Excretion) properties are a major cause of failure for drug candidates.[16] Early assessment is therefore critical.

Protocol 6: In Vitro Permeability Assessment (PAMPA-BBB Assay)

For compounds with neuroprotective potential, the ability to cross the blood-brain barrier (BBB) is paramount. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput, non-cell-based method to predict passive diffusion across biological membranes.[3][4]

Materials:

• PAMPA sandwich plate (e.g., 96-well format with a filter plate and an acceptor plate).

• Porcine brain lipid extract or a synthetic lipid mixture.

• Dodecane.

• PBS buffer, pH 7.4.

• Carpinontriol A and control compounds (known high and low permeability).

• LC-MS/MS or UV-Vis plate reader for quantification.

Procedure:

• Prepare Acceptor Plate: Fill the wells of the acceptor plate with 180 µL of PBS buffer.

• Coat Filter Plate: Carefully coat the filter membrane of the donor plate with 5 µL of the lipid/dodecane solution.

• Prepare Donor Solutions: Dissolve Carpinontriol A and control compounds in PBS buffer (with minimal co-solvent if necessary) to a final concentration of ~100 µM. Add these solutions to the wells of the coated filter plate.

• Assemble and Incubate: Place the donor filter plate onto the acceptor plate, creating a "sandwich". Incubate at room temperature for 4-18 hours with gentle shaking.

• Quantification: After incubation, carefully separate the plates. Determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method like LC-MS/MS.

• Calculate Permeability: The effective permeability (Pe) is calculated using established equations that account for the concentration change over time and the membrane surface area. Compounds with Pe > 4.0 x 10⁻⁶ cm/s are often considered to have high BBB permeability potential.

Structure-Activity Relationship (SAR) and Synthesis

The initial biological data for Carpinontriol A serves as a benchmark. To improve potency, selectivity, or ADME properties, SAR studies are necessary. This involves the synthesis of structural analogs. While the total synthesis of complex natural products can be challenging, it provides an invaluable supply of material for extensive testing and allows for the creation of novel derivatives that may possess superior pharmacological properties.[17][18]

Caption: General workflow for natural product drug discovery, from isolation to a preclinical candidate.

Conclusion

Carpinontriol A stands out as a compelling natural product with significant therapeutic potential, grounded in the known bioactivities of the diarylheptanoid class. Its documented antiproliferative effects and hypothesized anti-inflammatory and neuroprotective mechanisms warrant a systematic and thorough investigation. The protocols and frameworks detailed in this guide provide researchers with the necessary tools to validate these activities, understand the compound's mechanism of action, and address critical preclinical challenges. Through a coordinated effort involving natural product chemistry, pharmacology, and medicinal chemistry, Carpinontriol A could be developed from a promising natural isolate into a novel lead compound for the next generation of therapeutics.

References

• Czeglédi, T., et al. (2024). Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Carpinontriol B. PubChem. Retrieved from [Link]

• Stojak, M., et al. (2024). Experimental Models and Translational Strategies in Neuroprotective Drug Development with Emphasis on Alzheimer's Disease. National Center for Biotechnology Information. Retrieved from [Link]

• Medina-Franco, J. L., et al. (2019). In Silico ADME/Tox Profiling of Natural Products: A Focus on BIOFACQUIM. National Center for Biotechnology Information. Retrieved from [Link]

• Hernández-Luis, F., et al. (2024). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. National Center for Biotechnology Information. Retrieved from [Link]

• BioSolveIT. (n.d.). ADME Properties in Drug Discovery. Retrieved from [Link]

• Reddy, D. S., et al. (2016). Total Synthesis of Coprinol. PubMed. Retrieved from [Link]

• Papadopoulos, V., et al. (2012). Caprospinol: discovery of a steroid drug candidate to treat Alzheimer's disease based on 22R-hydroxycholesterol structure and properties. PubMed. Retrieved from [Link]

• Kim, J., et al. (2022). In Vivo Dopamine Neuron Imaging-Based Small Molecule Screen Identifies Novel Neuroprotective Compounds and Targets. Frontiers in Aging Neuroscience. Retrieved from [Link]

• Zhu, F., et al. (2012). ADMET Evaluation in Drug Discovery. 11. PharmacoKinetics Knowledge Base (PKKB): A Comprehensive Database of Pharmacokinetic and Toxic Properties for Drugs. ACS Publications. Retrieved from [Link]

• Czeglédi, T., et al. (2024). Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). National Center for Biotechnology Information. Retrieved from [Link]

• Creative Biolabs. (n.d.). Evaluation Models & Applications of Drug Neurotoxicity. Retrieved from [Link]

• Macías-Mayorga, D. F., et al. (2024). Natural Occurring Terpene Cyclic Anhydrides: Biosynthetic Origin and Biological Activities. MDPI. Retrieved from [Link]

• Optibrium. (2025). Which ADMET properties are important for me to predict?. Retrieved from [Link]

• Yi, G., et al. (2024). Antioxidant mechanisms and products of four 4′,5,7-trihydroxyflavonoids with different structural types. National Center for Biotechnology Information. Retrieved from [Link]

• Paredes, A., et al. (2023). In Vitro Antioxidant Activity and In Vivo Neuroprotective Effect of Parastrephia quadrangularis in a Drosophila Parkinson’s Disease Model. MDPI. Retrieved from [Link]

• Saleh, A., & Clark, T. (2024). In Silico ADME Methods Used in the Evaluation of Natural Products. MDPI. Retrieved from [Link]

• Liu, Y. B., et al. (2017). Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris. National Center for Biotechnology Information. Retrieved from [Link]

• CBIRT. (2025). 25 New Compounds: How Scripps Research Uses Computer Modeling to Transform Drug Discovery. Retrieved from [Link]

• Hashimoto, T. (2022). Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis. National Center for Biotechnology Information. Retrieved from [Link]

• Safe, S., et al. (2021). Flavonoids: structure–function and mechanisms of action and opportunities for drug development. National Center for Biotechnology Information. Retrieved from [Link]

• CAS. (n.d.). 4-Caproylresorcinol. CAS Common Chemistry. Retrieved from [Link]

• Lee, J. Y., et al. (2018). In Vivo Screening of Traditional Medicinal Plants for Neuroprotective Activity Against Aβ42 Cytotoxicity by Using Drosophila Models of Alzheimer's Disease. PubMed. Retrieved from [Link]

• Newman, D. J., & Cragg, G. M. (2020). Natural Product-Derived Drugs: Structural Insights into Their Biological Mechanisms. National Center for Biotechnology Information. Retrieved from [Link]

• Ezung, B., et al. (2024). In vitro assessment on anti-inflammatory and anti-lipidemic properties of selected plant species. BioResources. Retrieved from [Link]

• Kumar, V., et al. (2020). In silico and In vitro evaluation of the anti-inflammatory and antioxidant potential of Cymbopogon citratus from North-western Himalayas. bioRxiv. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Improving the Yield of Carpinontriol A Isolation

Welcome to the dedicated technical support center for optimizing the isolation of Carpinontriol A. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of natural product isolation and significantly improve the yield of this promising diarylheptanoid. Here, we will address common challenges through a series of frequently asked questions and in-depth troubleshooting guides, grounded in established scientific principles and field-proven techniques.

I. Frequently Asked Questions (FAQs)

This section tackles the most common initial hurdles encountered during the isolation of Carpinontriol A and related triterpenoids.

Q1: My initial crude extract yield is very low. What are the most likely causes and how can I fix this?

A1: Low yield from the initial extraction is a frequent issue and can often be traced back to several factors concerning the raw material and the chosen extraction method.[1]

• Raw Material Preparation:

  • Particle Size: Inadequate grinding of the plant material (stems of Carpinus cordata or Carpinus betulus) can significantly limit solvent penetration.[2][3] Ensure the material is ground to a fine, consistent powder to maximize the surface area available for extraction.[1]

  • Drying: Improper drying can lead to lower extraction efficiency. Consider using methods like freeze-drying to preserve the integrity of the compound and improve solvent diffusion.[1]

• Extraction Method and Solvent Choice:

  • Solvent Polarity: The solvent may not have the optimal polarity to effectively solubilize Carpinontriol A. A systematic approach, starting with less polar solvents and moving to more polar ones (e.g., hexane -> ethyl acetate -> methanol), can help identify the best solvent system.[1]

  • Method Inefficiency: While simple, methods like maceration can be time-consuming and result in lower yields.[1][4] More advanced techniques like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) can significantly reduce extraction time and increase yield by improving solvent penetration and mass transfer.[1][5][6]

Q2: My crude extract is a dark, tarry substance that is difficult to work with and performs poorly in chromatography. What's happening?

A2: This is a common issue, often caused by the co-extraction of high molecular weight compounds like chlorophylls, tannins, and other pigments. These can interfere with chromatographic separation.

• Solution: Liquid-Liquid Partitioning: A crucial clean-up step is liquid-liquid partitioning. After your initial extraction (e.g., with ethanol or methanol), evaporate the solvent. Then, partition the residue between a non-polar solvent (like n-hexane) and a more polar solvent (such as aqueous methanol). The interfering pigments will preferentially move into the non-polar hexane layer, while the more polar Carpinontriol A will remain in the aqueous methanol layer. This process can be repeated until the hexane layer is nearly colorless, resulting in a cleaner extract for chromatography.[7]

Q3: I'm seeing significant compound degradation during the extraction process. How can I minimize this?

A3: Carpinontriol A, like many natural products, can be sensitive to heat.

• Problem with Heat-Intensive Methods: Techniques like Soxhlet extraction, while efficient in solvent use, expose the extract to prolonged heat, which can lead to thermal degradation of the target compound.[1]

• Troubleshooting Steps:

  • Assess Compound Stability: First, confirm if Carpinontriol A is known to be thermo-labile.

  • Use a Lower Boiling Point Solvent: If possible, switch to a solvent with a lower boiling point to reduce the extraction temperature.[1]

  • Consider Non-Thermal Extraction Methods: Explore advanced, non-thermal or low-temperature methods like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE), which can often provide higher yields in shorter times with less thermal stress on the compound.[8][9]

Q4: My column chromatography separation is poor, with broad peaks and poor resolution. What can I do to improve this?

A4: Poor chromatographic separation is a multi-faceted problem. Here's a systematic approach to troubleshooting:

• Sample Preparation: Ensure your sample is fully dissolved in the initial mobile phase and filtered to remove any particulate matter before loading it onto the column.

• Column Packing: An improperly packed column is a common cause of poor separation. Ensure the silica gel is packed uniformly to avoid channeling.

• Solvent System Optimization: The choice of mobile phase is critical. Use Thin Layer Chromatography (TLC) to test various solvent systems to find one that provides good separation of your target compound from impurities.

• Sample Loading: Overloading the column can lead to broad, tailing peaks. Reduce the amount of crude extract loaded onto the column.

• Flow Rate: An excessively high flow rate can decrease resolution. Optimize the flow rate to allow for proper equilibration between the stationary and mobile phases.

II. In-Depth Troubleshooting Guides

This section provides more detailed protocols and decision-making frameworks for critical stages of Carpinontriol A isolation.

Guide 1: Optimizing the Initial Extraction

The goal of the initial extraction is to efficiently remove Carpinontriol A from the plant matrix while minimizing the co-extraction of interfering substances.

Recommended Protocol: Ultrasound-Assisted Extraction (UAE)

This method uses ultrasonic waves to create cavitation bubbles in the solvent, which collapse near the cell walls, enhancing solvent penetration and mass transfer.[5]

Materials and Equipment:

• Dried and finely powdered Carpinus stems

• Ultrasonic bath or probe sonicator

• Extraction solvent (e.g., 70-95% Ethanol)[10]

• Filtration apparatus (e.g., Büchner funnel with vacuum flask)

• Rotary evaporator

Step-by-Step Methodology:

• Preparation: Weigh the powdered plant material and place it in a suitable flask.

• Solvent Addition: Add the extraction solvent at a specific solid-to-solvent ratio (e.g., 1:15 w/v).

• Sonication: Place the flask in the ultrasonic bath and sonicate for a predetermined time (e.g., 30-60 minutes) and temperature (e.g., 40-50°C).

• Filtration: After sonication, filter the mixture to separate the extract from the solid plant material.

• Repeat Extraction (Optional but Recommended): To maximize yield, repeat the extraction process on the plant residue with fresh solvent.

• Concentration: Combine the extracts and concentrate them under reduced pressure using a rotary evaporator to obtain the crude extract.

Data-Driven Decision Making: Choosing an Extraction Method

Extraction Method	Pros	Cons	Best For
Maceration	Simple, low cost, suitable for heat-sensitive compounds.[1]	Time-consuming, potentially lower yield.[1]	Initial small-scale extractions.
Soxhlet Extraction	Efficient solvent use.	Prolonged heat exposure can degrade compounds.[1]	Thermally stable compounds.
Ultrasound-Assisted Extraction (UAE)	Faster, increased yield, suitable for heat-sensitive compounds.[1][5]	Requires specialized equipment.	Optimizing yield and reducing extraction time.
Microwave-Assisted Extraction (MAE)	Very rapid, reduced solvent consumption.[8][9]	Potential for localized heating, requires specialized equipment.	Rapid screening of extraction conditions.

Guide 2: Effective Purification by Column Chromatography

Column chromatography is a cornerstone of natural product isolation. The following guide will help you refine your technique for purifying Carpinontriol A.

Workflow for Column Chromatography Purification

Caption: Workflow for Carpinontriol A Purification.

Troubleshooting Poor Separation: A Decision Tree

Caption: Troubleshooting Chromatographic Separation.

III. Advanced Purification Strategies

For achieving high purity Carpinontriol A, especially for analytical or biological testing, further purification steps may be necessary.

Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is a high-resolution technique used for the final purification of compounds.[7]

Key Considerations:

• Column Choice: A reversed-phase C18 column is often suitable for separating moderately polar compounds like Carpinontriol A.

• Mobile Phase: A gradient of water and an organic solvent like methanol or acetonitrile is typically used. The gradient should be optimized to achieve baseline separation of the target peak.

• Sample Preparation: The sample must be filtered through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.[5]

• Fraction Collection: Use a fraction collector to automatically collect the eluent corresponding to the peak of interest.

IV. References

• BenchChem Technical Support. (n.d.). Purification of Triterpenoid Derivatives. Retrieved from

• BenchChem Technical Support. (n.d.). Troubleshooting Low Yields in Natural Product Isolation. Retrieved from

• Vulcanchem. (n.d.). Carpinontriol A. Retrieved from

• BenchChem Application Notes. (n.d.). Extraction and Purification of Triterpenoids from Ganoderma lucidum. Retrieved from

• Improving Triterpenoid Extraction Efficiency from Inonotus hispidus Using Macroporous Adsorption Resin: An Aim for Functional Food Development. (2025, March 20). PMC.

• Preparation method of triterpenoid saponin component. (n.d.). Google Patents. Retrieved from

• S., Kusumaningrum, M., & Abdullah, A. (2020). Optimization of Terpenoid Extraction from Bay (Syzygium polyanthum) Leaves using Ethanol as a Solvent by an Ultrasonic Wave Technology. International Journal of Renewable and Innovative Energy, 1(1), 35-41.

• Stancic, A., Milicevic, N., & Cvetanović, A. (2023). Isolation, Bioactive Potential, and Application of Essential Oils and Terpenoid-Rich Extracts as Effective Antioxidant and Antimicrobial Agents in Meat and Meat Products. Foods, 12(5), 1033.

• Sarker, S. D., & Nahar, L. (2012). Initial and bulk extraction of natural products isolation. Methods in molecular biology (Clifton, N.J.), 864, 3-23.

• Csupor-Löffler, B., Zupkó, I., & Hohmann, J. (2019). Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). Molecules (Basel, Switzerland), 24(15), 2758.

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• 10. Improving Triterpenoid Extraction Efficiency from Inonotus hispidus Using Macroporous Adsorption Resin: An Aim for Functional Food Development - PMC [pmc.ncbi.nlm.nih.gov]

Part 1: FAQ – The Chemistry of Carpinontriol A Solubility

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific physicochemical challenges associated with Carpinontriol A (C₁₉H₂₀O₆).

Carpinontriol A is a cyclic diarylheptanoid characterized by a rigid tricyclic meta,meta-cyclophane-type backbone, five hydroxyl groups, and a ketone group. While its multiple hydroxyl groups suggest hydrophilicity, its rigid cyclic backbone creates a high crystal lattice energy and significant hydrophobicity, leading to notoriously poor aqueous solubility and rapid hydrolysis.

Below is an expert-level guide to overcoming these formulation hurdles to ensure reproducible in vitro and in vivo assay results.

Q1: Why does Carpinontriol A precipitate immediately when I dilute my DMSO stock into cell culture media? A: This is a classic case of solvent-shift precipitation. Carpinontriol A is highly soluble in aprotic organic solvents like DMSO because the solvent disrupts the intermolecular hydrogen bonding between the compound's five hydroxyl groups while simultaneously solvating the lipophilic diarylheptanoid backbone. When introduced into an aqueous buffer, the DMSO rapidly diffuses into the water, leaving the hydrophobic backbone exposed. The compound minimizes its thermodynamic instability by self-associating and precipitating.

Q2: I managed to get it into solution, but my biological assay results are inconsistent over a 72-hour period. What is happening? A: You are likely observing chemical degradation rather than precipitation. Cyclic diarylheptanoids suffer from poor aqueous stability. Research indicates that the half-life of Carpinontriol A and related diarylheptanoids in aqueous solutions at room temperature is often less than 7 days, and they are rapidly hydrolyzed [1]. Furthermore, degradation is highly pH-dependent; the compound degrades significantly faster at acidic pH (e.g., pH 1.2) compared to physiological pH (7.4) [1].

Q3: The manufacturer's datasheet says it is soluble, but my powder won't dissolve even in 100% DMSO. Is my batch bad? A: Not necessarily. The tricyclic structure of Carpinontriol A creates a highly stable crystalline lattice. Simply adding solvent is sometimes insufficient to overcome the activation energy required for dissolution. It is a standard field-proven technique to warm the suspension to 37°C and subject it to mechanical agitation (vortexing or sonication) to provide the necessary thermodynamic energy for complete solvation [2].

Part 2: Quantitative Data & Stability Parameters

To design a self-validating experimental workflow, you must understand the kinetic and physicochemical boundaries of the compound.

Table 1: Physicochemical and Kinetic Stability Profile of Carpinontriol A

Parameter	Value / Observation	Mechanistic Causality & Implication
Molecular Weight	344.4 g/mol	Moderate molecular weight, but the rigid tricyclic conformation restricts rotational freedom, limiting aqueous solvation.
Primary Solvents	DMSO, Methanol, Ethyl Acetate	High lipophilicity requires organic solvents to disrupt the crystal lattice prior to any aqueous dilution.
Aqueous Half-Life	< 7 Days (at 25°C)	Rapid solvolysis and hydrolysis dictate that aqueous working solutions must be prepared freshly on the day of the experiment [1].
pH Sensitivity	Degrades rapidly at pH < 6.8	Highly sensitive to acidic hydrolysis; assays must be strictly buffered to physiological pH (7.4) [1].
Storage Temperature	-20°C (Powder), -80°C (Aqueous)	Low temperatures are critical to arrest oxidative degradation and hydrolytic cleavage over long-term storage [1].

Part 3: Troubleshooting Guide & Experimental Protocols

To prevent precipitation and degradation, we must use a formulation strategy. For in vitro assays (like the Alamar Blue antiproliferative assay), utilizing a co-solvent system or a cyclodextrin inclusion complex is the most reliable method.

Protocol 1: Preparation of a Self-Validating 10 mM Master Stock

Objective: Achieve complete dissolution without inducing thermal degradation.

• Equilibration: Allow the lyophilized Carpinontriol A vial to equilibrate to room temperature in a desiccator for 30 minutes before opening to prevent ambient moisture condensation.

• Solvent Addition: Add anhydrous, cell-culture grade DMSO directly to the vial to achieve a 10 mM concentration (e.g., 2.90 mL DMSO per 10 mg of Carpinontriol A).

• Thermodynamic Disruption: If the solution appears cloudy, tightly seal the tube and incubate in a water bath at 37°C for 10–15 minutes [2].

• Mechanical Agitation: Vortex vigorously for 60 seconds.

• Validation Check: Hold the tube against a light source. The solution must be completely optically clear. Any microscopic particulate will act as a nucleation site for massive precipitation upon aqueous dilution.

• Storage: Aliquot immediately into amber microcentrifuge tubes (to prevent photolytic degradation) and store at -80°C.

Protocol 2: HP-β-CD Inclusion Complex Formulation for Aqueous Assays

Objective: Deliver Carpinontriol A into aqueous media without precipitation or immediate hydrolysis.

• Carrier Preparation: Prepare a 10% (w/v) solution of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in your base assay buffer (e.g., PBS, pH 7.4). HP-β-CD features a hydrophobic cavity that encapsulates the diarylheptanoid backbone, shielding it from water.

• Dropwise Addition: While continuously vortexing the HP-β-CD solution, add the 10 mM Carpinontriol A DMSO stock dropwise. Crucial: Do not exceed a final DMSO concentration of 0.5% (v/v) to avoid cellular toxicity.

• Equilibration: Allow the mixture to stir gently at room temperature for 30 minutes. This provides time for the host-guest inclusion complex to reach thermodynamic equilibrium.

• Sterile Filtration: Pass the formulated solution through a 0.22 µm PTFE syringe filter (do not use nylon, as it may bind the hydrophobic compound).

• Immediate Use: Introduce the formulated media to your cell cultures immediately to minimize the impact of its short aqueous half-life.

Part 4: Formulation & Workflow Visualization

Workflow for the dissolution and aqueous formulation of Carpinontriol A for biological assays.

References

• Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). National Center for Biotechnology Information (PMC). Available at:[Link]

• Carpinontriol A Datasheet & Technical Tips. BioCrick. Available at:[Link]

Technical Support Center: Optimizing HPLC Parameters for Carpinontriol A Analysis

Welcome to the technical support center for the analysis of Carpinontriol A. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into High-Performance Liquid Chromatography (HPLC) method development, optimization, and troubleshooting. Our goal is to move beyond simple procedural lists and explain the fundamental causality behind experimental choices, ensuring robust and reliable analytical outcomes.

Introduction to Carpinontriol A Analysis

Carpinontriol A is a cyclic diarylheptanoid, a class of natural products of significant interest.[1] Its molecular structure, featuring five hydroxyl groups and a ketone group, defines its physicochemical properties and presents unique challenges for chromatographic analysis.[1] With a molecular formula of C₁₉H₂₀O₆ and a weight of approximately 344.4 g/mol , its polarity and potential for secondary interactions necessitate a carefully optimized HPLC method for accurate quantification and purification.[1]

A primary analytical hurdle is that, like many triterpenoids and natural products, Carpinontriol A lacks a strong UV-absorbing chromophore.[2][3] This can lead to poor sensitivity with standard UV detectors and requires careful consideration of detection strategy.[3] This guide provides a comprehensive framework to address these challenges head-on.

Frequently Asked Questions (FAQs) & Method Development Guide

This section addresses common questions encountered during the development of an HPLC method for Carpinontriol A, blending foundational theory with practical advice.

Q1: How do I select the appropriate HPLC column for Carpinontriol A?

A1: The choice of stationary phase is the most critical factor influencing selectivity.[4] Given Carpinontriol A's polar nature due to its multiple hydroxyl groups, you have two primary strategies: enhanced retention in Reversed-Phase (RP) chromatography or leveraging Hydrophilic Interaction Liquid Chromatography (HILIC).

• Reversed-Phase (RP) Chromatography: This is the most common starting point.

  • Standard C18 Columns: A standard C18 column may provide insufficient retention for polar compounds like Carpinontriol A, potentially causing it to elute in the solvent front.[5][6]

  • Polar-Embedded/Endcapped C18 Columns: These columns have a polar group embedded within the alkyl chain or at the end, which helps to prevent phase dewetting (collapse) in highly aqueous mobile phases and can offer different selectivity for polar analytes.[7]

  • C30 Columns: These columns are specifically designed for separating structurally similar, hydrophobic compounds like carotenoids and steroids but have also shown excellent resolution for triterpenoids, which share structural similarities with Carpinontriol A.[2] They can offer unique shape selectivity.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for retaining very polar compounds.[4][5] It uses a polar stationary phase (e.g., bare silica, cyano, or amino) and a high-organic mobile phase. The analyte partitions into a water-enriched layer on the stationary phase surface, providing strong retention for polar molecules.[5][6]

Recommendation: Start with a modern, polar-endcapped C18 column. If retention is insufficient, consider a HILIC column as a powerful alternative.

Q2: What is the best mobile phase composition for my analysis?

A2: Mobile phase composition directly impacts retention, peak shape, and detector compatibility.

• For Reversed-Phase:

  • Solvents: Acetonitrile is generally preferred over methanol as it has a lower viscosity (leading to lower backpressure) and is often more transparent at low UV wavelengths.

  • Additives (Modifiers): The hydroxyl groups on Carpinontriol A can lead to undesirable interactions with residual silanol groups on the silica-based stationary phase, causing peak tailing.[8][9] To mitigate this, an acidic modifier is essential.

    • Formic Acid (0.1%): An excellent choice for general-purpose analysis and is fully compatible with Mass Spectrometry (MS).

    • Acetic Acid (0.1% - 0.5%): Also MS-compatible and has been used successfully for separating triterpenes.[10]

    • Trifluoroacetic Acid (TFA) (0.1%): A strong ion-pairing agent that yields excellent peak shapes for many compounds.[7] However, it is a known ion-suppressant and should be avoided if using MS detection.[7]

• For HILIC:

  • Solvents: The mobile phase consists of a high percentage of a weak, aprotic solvent (typically >80% acetonitrile) and a smaller amount of a strong, aqueous solvent (water with a buffer).[5]

  • Buffers: Ammonium formate or ammonium acetate (e.g., 10 mM, pH 3.2-5.8) are critical as they facilitate the formation of the aqueous layer on the stationary phase, which is essential for the HILIC retention mechanism.[5]

Q3: Carpinontriol A has poor UV absorbance. Which detector should I use?

A3: This is a critical consideration for achieving adequate sensitivity.

• UV-Vis Detector: While Carpinontriol A lacks a strong chromophore, it will likely have some absorbance at low UV wavelengths (e.g., 205-210 nm).[3] Causality: This wavelength excites n-π* electronic transitions in the carbonyl group and π-π* transitions in the aromatic rings.

  • Challenge: Detection at these low wavelengths can suffer from high baseline noise and interference from mobile phase solvents and additives.[3] High-purity solvents (HPLC or LC-MS grade) are mandatory.

• Universal Detectors: These are excellent alternatives when analytes lack chromophores.

  • Charged Aerosol Detector (CAD): Provides sensitive, near-universal detection for non-volatile analytes. The response is independent of the analyte's optical properties and often provides more consistent response factors than UV for compound classes with varying structures. It has been used effectively for triterpenoid analysis.[2][3]

  • Evaporative Light Scattering Detector (ELSD): Another universal detector suitable for non-volatile compounds.[3]

  • Mass Spectrometry (MS): The gold standard for specificity and sensitivity. It provides mass information, which can confirm the identity of your analyte and is invaluable for analyzing complex mixtures or trace-level impurities.[3][11]

Recommendation: If available, an MS or CAD detector will provide superior results in terms of sensitivity and specificity. If using UV, operate at the lowest practical wavelength and use the highest purity solvents.

Q4: Should I use an isocratic or gradient elution program?

A4: For method development and analyzing samples with a range of polarities (e.g., crude extracts), a gradient elution is almost always superior.

• Gradient Elution: Starts with a high percentage of the weak solvent (aqueous phase in RP-HPLC) and gradually increases the percentage of the strong organic solvent.

  • Advantages: Allows for the elution of compounds with a wide range of polarities in a single run, improves peak shape for later-eluting compounds, and reduces overall analysis time compared to an isocratic method optimized for the most retained compound.[12]

• Isocratic Elution: Uses a constant mobile phase composition throughout the run.

  • Advantages: Simpler, requires less equilibration time between runs, and can be more robust for quality control applications once the separation is optimized.[13] However, it is poorly suited for complex samples.

Visual Workflow: HPLC Method Development

The following diagram outlines a logical workflow for developing a robust HPLC method for Carpinontriol A, from initial considerations to final optimization.

Caption: A decision tree for Carpinontriol A HPLC method development.

Troubleshooting Guide

Even with a well-designed method, problems can arise. This section provides a systematic approach to diagnosing and solving common HPLC issues.[14][15]

Problem	Symptom	Potential Cause	Recommended Solution
Poor Peak Shape	Peak Tailing	1. Secondary Silanol Interactions: Carpinontriol A's hydroxyl groups interacting with the stationary phase.[8][9] 2. Column Overload: Injecting too much sample mass.[15] 3. Column Contamination/Void: Buildup of matrix components or a void at the column inlet.[8]	1. Ensure mobile phase contains an acidic modifier (e.g., 0.1% formic acid).[16] 2. Reduce injection volume or sample concentration. 3. Flush the column with a strong solvent or reverse flush. If a void is suspected, replace the column.
Peak Fronting	1. Sample Solvent Mismatch: Sample is dissolved in a solvent much stronger than the initial mobile phase.[9][15] 2. Column Overload: Severe concentration overload.	1. Dissolve the sample in the initial mobile phase or a weaker solvent.[6] 2. Dilute the sample.
Split Peaks	1. Partially Clogged Frit/Inlet: Particulate matter blocking the flow path.[16] 2. Column Void: A channel has formed in the stationary phase bed at the column inlet.[8] 3. Sample Solvent Mismatch: Severe mismatch causing poor peak focusing.[9]	1. Filter all samples and mobile phases. Replace the in-line filter or guard column. 2. Replace the column. 3. Dissolve the sample in the initial mobile phase.
Retention Time Instability	Drifting Retention Times	1. Inadequate Column Equilibration: Insufficient time for the column to stabilize with the initial mobile phase conditions, especially with HILIC.[5][6] 2. Mobile Phase Composition Change: Evaporation of the more volatile solvent or inconsistent preparation.[15] 3. Temperature Fluctuations: Column temperature is not stable.[15]	1. Ensure equilibration time is sufficient (10-15 column volumes). 2. Prepare fresh mobile phase daily and keep solvent bottles capped. 3. Use a column oven for stable temperature control.
System Issues	High Backpressure	1. Blockage in the System: Clogged column frit, guard column, or tubing.[15] 2. Precipitation: Buffer or sample precipitating out of solution. 3. Incorrect Mobile Phase: Using a solvent with high viscosity (e.g., methanol at low temps).	1. Systematically disconnect components (starting from the detector backwards) to locate the blockage. 2. Ensure buffer and sample are fully soluble in the mobile phase. Filter all solutions. 3. Check mobile phase composition and operating temperature.
Baseline Noise	1. Air Bubbles in System: Insufficiently degassed mobile phase.[14] 2. Detector Lamp Failing: UV lamp is nearing the end of its life. 3. Contaminated Mobile Phase/System: Impurities leaching from tubing or from low-purity solvents.[15]	1. Degas mobile phase thoroughly (sonication or in-line degasser). Purge the pump. 2. Check lamp energy and replace if necessary. 3. Use high-purity solvents and flush the system.

Visual Workflow: HPLC Troubleshooting

This flowchart provides a step-by-step guide to diagnosing chromatographic issues.

Caption: A flowchart for systematic HPLC troubleshooting.

Experimental Protocols

These protocols provide a starting point for sample preparation, method execution, and validation.

Protocol 1: General Sample Preparation from Plant Material

This protocol is a general guideline for extracting Carpinontriol A from its source, such as the stems of Carpinus cordata.[1]

• Drying and Grinding: Dry the plant material (e.g., stems) at 40-50°C until brittle. Grind the dried material into a fine powder to maximize surface area for extraction.

• Solvent Extraction:

  • Weigh approximately 10 g of the powdered plant material.

  • Perform extraction using a suitable organic solvent. Since Carpinontriol A is soluble in solvents like ethyl acetate, dichloromethane, and chloroform, a sequential extraction starting with a less polar solvent (like hexane, to remove lipids) followed by a medium-polarity solvent (like ethyl acetate) is effective.[1][17] Maceration or sonication can be used to improve efficiency.[18]

  • For a simpler approach, a methanol-water mixture (e.g., 80:20) can be effective for extracting a broad range of polar to semi-polar compounds.[18]

• Concentration: Remove the solvent from the extract using a rotary evaporator under reduced pressure to yield a crude extract.

• Sample Dilution & Filtration:

  • Accurately weigh a portion of the crude extract.

  • Dissolve it in the initial mobile phase of your HPLC method (e.g., 10% Acetonitrile / 90% Water with 0.1% Formic Acid).

  • Vortex and sonicate to ensure complete dissolution.

  • Filter the final solution through a 0.22 or 0.45 µm syringe filter (e.g., PTFE or PVDF, depending on solvent compatibility) to remove particulates that could clog the HPLC system.[16]

Protocol 2: Recommended Starting RP-HPLC Method

This method serves as a robust starting point for optimization.

Parameter	Recommended Condition
HPLC System	Standard HPLC or UHPLC system with a binary pump and column oven
Column	Polar-endcapped C18, 2.1 or 4.6 mm ID, 100-150 mm length, <3 µm particle size
Mobile Phase A	HPLC-grade Water + 0.1% Formic Acid
Mobile Phase B	HPLC-grade Acetonitrile + 0.1% Formic Acid
Flow Rate	0.3 mL/min (for 2.1 mm ID) or 1.0 mL/min (for 4.6 mm ID)
Column Temperature	35°C
Injection Volume	5 µL
Detector	MS, CAD, or UV at 210 nm
Gradient Program	Time (min)
0.0
15.0
17.0
20.0
20.1
25.0

Protocol 3: HPLC Method Validation Overview

Once a method is optimized, it must be validated to ensure it is suitable for its intended purpose.[19] The following parameters should be assessed according to ICH Q2(R1) guidelines.[20][21]

• Specificity/Selectivity: Demonstrate that the method can unequivocally assess the analyte in the presence of other components (impurities, matrix components). Analyze a blank matrix, a spiked matrix, and the analyte standard. The peak for Carpinontriol A should be free from interference at its retention time.[19][22]

• Linearity: Analyze a minimum of five concentrations of Carpinontriol A standard across the expected range. Plot the peak area versus concentration and determine the correlation coefficient (r²), which should typically be ≥ 0.999.[23]

• Range: The interval between the upper and lower concentrations for which the method has been demonstrated to have suitable accuracy, precision, and linearity.[20] For drug substance assays, this is typically 80-120% of the target concentration.[23]

• Accuracy: Determine the closeness of the measured value to the true value. This is often assessed by performing recovery studies, where a known amount of Carpinontriol A is spiked into a blank matrix at different concentration levels (e.g., 80%, 100%, 120%). The percent recovery should be calculated.[19]

• Precision:

  • Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval. Analyze a minimum of 6 replicates at 100% of the target concentration or 9 replicates across the range. Express as Relative Standard Deviation (%RSD).

  • Intermediate Precision: Assesses within-laboratory variations (different days, different analysts, different equipment).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ):

  • LOD: The lowest amount of analyte that can be detected but not necessarily quantitated. Often determined based on a signal-to-noise ratio of 3:1.

  • LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy. Often determined based on a signal-to-noise ratio of 10:1.[23]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±2°C in column temperature, ±0.1 pH unit in mobile phase, ±5% in organic solvent composition). This provides an indication of its reliability during normal usage.[19]

References

• Carpinontriol A () for sale - Vulcanchem. (n.d.). Vulcanchem.
• Sensitive HPLC Method for Triterpenoid Analysis Using Charged Aerosol Detection with Improved Resolution. (n.d.). Thermo Fisher Scientific.
• Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation.
• Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Separation of Triterpenoids. (n.d.). Benchchem.
• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. (2025, November 27). ALWSCI.
• Troubleshooting Common HPLC Issues. (2025, February 28). Labcompare.com.
• Troubleshooting Common HPLC Issues: A Practical Guide. (2025, February 16). Maxi Scientific.
• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent.
• The Triterpenoid High-Performance Liquid Chromatography Analytical Profiles of the Mycelia of Ganoderma lucidum (lingzhi). (2023, September 14). MDPI.
• A simplified HPLC-UV method for the analysis of triterpenoid acids from heritage apples (Malus domestica) from western. (2022, April 20). Bioactive Compounds in Health and Disease.
• Structures of the investigated cyclic diarylheptanoids: (1)... (n.d.). ResearchGate.
• A HPLC-MS method for profiling triterpenoid acids and triterpenoid esters in Osmanthus fragrans fruits. (n.d.). Analyst (RSC Publishing).
• Engineering successful analytical methods using HILIC as an alternative retention mechanism. (n.d.). Phenomenex.
• Novel HPLC Method for the Quantification of Bioactive Compounds in Herbal Extracts. (n.d.). Frontiers in Health Informatics.
• Technical Support Center: Optimizing HPLC Gradients for Polar Peptide Purification. (n.d.). Benchchem.
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025, June 18). Waters Blog.
• Carpinontriol B | C19H20O6 | CID 11035325. (n.d.). PubChem - NIH.
• Top Three HPLC Method Development Tips. (2019, November 1). LCGC International.
• HPLC in Natural Product Analysis: The Detection Issue. (2009, January 14). Planta Medica.
• HPLC for the Retention and Resolution of Very Polar Compounds. (n.d.). Fisher Scientific.
• UHPLC in Natural Products Analysis. (n.d.). Royal Society of Chemistry.
• Development of a validated HPLC method for the simultaneous determination of flavonoids in Cuscuta chinensis Lam. by ultra-violet detection. (n.d.). PMC.
• CAS 473451-72-8 (Carpinontriol A). (n.d.). BOC Sciences.
• Navigating HPLC Method Development: Tips for Success. (2024, January 17). Pharma's Almanac.
• Carpinontriol B | CAS:473451-73-9 | Manufacturer ChemFaces. (n.d.). ChemFaces.
• Analytical Method Validation: ICH and USP Perspectives. (2025, August 8). International Journal of Research and Review.
• Analytical Method Validation Parameters: An Updated Review. (2020, March 22). International Journal of Pharmaceutical Sciences Review and Research.
• AN OVERVIEW FOCUSED ON HPLC METHODS VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM. (2020, July 8). SciELO.
• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. (n.d.). uspbpep.com.
• Green HPLC strategy for quantification of carvedilol and hydrochlorothiazide in cardiac medications with in-vitro dissolution kinetics and impurity profiling. (2025, July 3). PMC.
• Calcipotriol | C27H40O3 | CID 5288783. (n.d.). PubChem - NIH.

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Technical Support Center: Troubleshooting Carpinontriol A Cell-Based Assay Variability

As a Senior Application Scientist, I frequently consult with researchers struggling to achieve reproducible results in cell-based assays involving cyclic diarylheptanoids. Carpinontriol A—a natural product isolated from Carpinus species (C. cordata, C. turczaninowii, C. betulus)—exhibits well-documented anti-inflammatory and antiproliferative properties . However, its polycyclic structure, five hydroxyl groups, and specific stereochemistry (8R, 11R, 12S) introduce unique physicochemical challenges.

Variability in RAW 264.7 nitric oxide (NO) inhibition assays or A2058 melanoma antiproliferative assays usually stems from chemical instability, poor aqueous solubility, or cell-line drift , . This guide provides a self-validating framework to troubleshoot and standardize your Carpinontriol A workflows.

Part 1: Core Troubleshooting FAQs (Mechanistic Insights)

Q1: My IC50 values for Carpinontriol A in the RAW 264.7 NO inhibition assay fluctuate wildly between batches. What is causing this? A1: The primary culprit is the aqueous instability of Carpinontriol A. While highly stable in methanol or DMSO at -15°C, Carpinontriol A degrades in aqueous physiological media (pH 7.4) at 37°C by eliminating a water molecule . If your assay incubation time exceeds 24 hours, the effective concentration of the intact parent compound drops significantly. Causality & Solution: The dehydration reaction alters the compound's 3D conformation and hydrogen-bonding capacity, reducing its ability to interact with intracellular targets. To fix this:

• Prepare fresh working dilutions from frozen DMSO stocks immediately before treating cells.

• Limit the lipopolysaccharide (LPS) co-incubation period to 18–24 hours.

• Run a parallel LC-MS stability control of the media to quantify the intact compound at t=0 and t=24h.

Q2: I am seeing high basal cell death in my treated wells, confounding the anti-inflammatory readout. Is Carpinontriol A inherently cytotoxic? A2: At therapeutic concentrations (typically 50–500 μM for NO inhibition), Carpinontriol A is not inherently cytotoxic to RAW 264.7 cells . High basal toxicity is usually an artifact of solvent toxicity or compound precipitation. Causality & Solution: Carpinontriol A requires DMSO for initial solubilization. If the final DMSO concentration in the culture media exceeds 0.5% (v/v), the solvent itself will compromise cell membrane integrity, leading to a false-positive "inhibition" of NO due to cell death. Always multiplex your NO Griess assay with an orthogonal cell viability assay.

Q3: The compound shows no effect in my A2058 antiproliferative assay, despite literature claims. Why? A3: This is often a membrane permeability issue. Parallel Artificial Membrane Permeability Assays (PAMPA) indicate that cyclic diarylheptanoids cross biological membranes via passive diffusion, but their permeability coefficients ( logPe​ ) vary . If the cell density is too high or the assay window is too short, the intracellular concentration will not reach the threshold required to inhibit proliferation.

Part 2: Quantitative Data & Stability Profiles

To design robust assays, you must account for the degradation kinetics of Carpinontriol A. The table below summarizes critical physicochemical parameters that dictate assay design.

Table 1: Stability and Kinetic Parameters of Carpinontriol A

Condition	Solvent / Media	Temperature	Half-life ( t1/2​ )	Primary Degradation Mechanism
Long-term Storage	Methanol / DMSO	-15 °C	> 6 months	None (Stable)
Gastric Simulation	Aqueous (pH 1.2)	37 °C	~ 12 weeks	Acid-catalyzed dehydration
Physiological Assay	Aqueous (pH 7.4)	37 °C	< 48 hours	Elimination of H2​O
Permeability (PAMPA)	Lipid Membrane	22 °C	N/A ( logPe​≈−6.0 )	Passive Diffusion

Data synthesized from UHPLC-HR-MS and PAMPA evaluations of Carpinus betulus isolates .

Part 3: Standardized Self-Validating Protocol

Workflow: RAW 264.7 LPS-Induced NO Inhibition Assay with Carpinontriol A This protocol incorporates internal controls to validate compound stability and strictly rule out cytotoxicity as a false mechanism of NO inhibition.

Step 1: Cell Seeding & Preparation

• Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS. Ensure cells are between passage 5 and 15 to maintain robust TLR4/LPS responsiveness.

• Seed cells at 5×104 cells/well in a 96-well plate. Incubate for 18 hours at 37°C, 5% CO2​ to allow adherence .

Step 2: Compound Preparation (Critical Step)

• Thaw a 100 mM Carpinontriol A stock (in 100% DMSO) at room temperature.

• Prepare serial dilutions (e.g., 50, 100, 300, 500 μM) in pre-warmed complete DMEM immediately before use. Ensure final DMSO concentration is ≤0.5% .

Step 3: Treatment & Stimulation

• Aspirate old media. Add 100 μL of the Carpinontriol A dilutions to the wells.

• Immediately add LPS (final concentration 1 μg/mL) to stimulate NO production .

• Include strict controls: Media only (Blank), LPS only (Positive Control), LPS + 0.5% DMSO (Vehicle Control), and Carpinontriol A without LPS (Toxicity Control).

• Incubate for exactly 24 hours. Prolonged incubation will lead to compound dehydration and loss of efficacy .

Step 4: Dual Readout (Self-Validation)

• Griess Assay (Efficacy): Transfer 50 μL of the supernatant to a new 96-well plate. Add 50 μL of Griess reagent. Incubate for 10 mins in the dark and read absorbance at 540 nm.

• MTT Assay (Viability): Add 10 μL of MTT solution (5 mg/mL) to the remaining media in the original plate. Incubate for 4 hours. Solubilize formazan crystals in DMSO and read at 570 nm . Validation Check: NO inhibition data is only scientifically valid if the corresponding MTT viability is >85% relative to the vehicle control.

Part 4: Workflows and Mechanisms

Logical troubleshooting workflow for Carpinontriol A cell-based assay variability.

Mechanism of LPS-induced NO inhibition by Carpinontriol A and degradation pathway.

References

• Lee, J. S., Kim, H. J., Park, H., & Lee, Y. S. (2002). "New Diarylheptanoids from the Stems of Carpinus cordata." Journal of Natural Products, 65(9), 1367-1370.[Link]

• Ko, H. N., Oh, T. H., Baik, J. S., Hyun, C. G., Kim, S. S., & Lee, N. H. (2013). "Anti-inflammatory Activities for the Extracts and Carpinontriols from Branches of Carpinus turczaninowii." International Journal of Pharmacology, 9(2), 157-163.[Link]

• Felegyi-Tóth, C. A., Heilmann, T., Buda, E., Stipsicz, B., Simon, A., Boldizsár, I., Bősze, S., Riethmüller, E., & Alberti, Á. (2023). "Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.)." International Journal of Molecular Sciences, 24(17), 13489.[Link]

Technical Support Center: Enhancing the Bioavailability of Carpinontriol A

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for troubleshooting and enhancing the bioavailability of Carpinontriol A, a cyclic diarylheptanoid with potential therapeutic applications. Drawing from established principles in pharmaceutical sciences and specific findings related to this class of molecules, this document offers both theoretical insights and practical, step-by-step protocols to address the anticipated challenges in the preclinical development of Carpinontriol A.

Introduction to Carpinontriol A and its Bioavailability Challenges

Carpinontriol A is a natural product isolated from plants of the Carpinus genus.[1] Its complex tricyclic structure, featuring five hydroxyl groups and a ketone, presents significant hurdles to achieving adequate oral bioavailability.[1] The primary challenges are rooted in two key physicochemical properties:

• Poor Aqueous Solubility: While soluble in organic solvents like chloroform and dichloromethane, the multiple hydroxyl groups can lead to a strong crystal lattice energy, which, coupled with the overall hydrophobic nature of the carbon skeleton, is likely to result in low aqueous solubility.[1] This is a common issue for many new chemical entities, with a large percentage of compounds in drug discovery pipelines exhibiting poor water solubility.[2]

• Low Membrane Permeability: Experimental data from Parallel Artificial Membrane Permeability Assays (PAMPA) have indicated that Carpinontriol A has low passive membrane permeability.[3][4] This suggests that even if the compound is dissolved in the gastrointestinal fluid, it may not efficiently cross the intestinal epithelium to reach systemic circulation.

These two factors, low solubility and low permeability, place Carpinontriol A in a challenging category for oral drug development, likely a Biopharmaceutics Classification System (BCS) Class IV compound. Addressing these issues is critical for its progression as a potential therapeutic agent.

Troubleshooting and Frequently Asked Questions (FAQs)

This section is designed to address specific problems that researchers may encounter during their experiments with Carpinontriol A.

FAQ 1: My initial in vitro cell-based assays show low efficacy of Carpinontriol A. Could this be related to its bioavailability?

Answer: Yes, it is highly probable. In in vitro assays, poor aqueous solubility can lead to the precipitation of the compound in the cell culture medium, resulting in a lower effective concentration than intended. This can be misinterpreted as low biological activity.

Troubleshooting Steps:

• Visually inspect your cell culture plates: Look for any signs of precipitation after adding the Carpinontriol A solution.

• Determine the kinetic solubility of Carpinontriol A in your cell culture medium: This will establish the maximum concentration you can use without precipitation.

• Consider using a solubilizing excipient: For in vitro work, a small amount of a biocompatible solvent like DMSO is common, but ensure the final concentration is not toxic to your cells. For more advanced studies, consider formulating Carpinontriol A in a simple surfactant solution (e.g., with Polysorbate 80) to improve its dispersion in the aqueous medium.

FAQ 2: I am seeing high variability in my animal pharmacokinetic (PK) studies. What could be the cause?

Answer: High variability in preclinical PK studies for poorly soluble compounds is a common and frustrating issue. It often stems from inconsistent absorption from the gastrointestinal tract.

Troubleshooting Steps:

• Analyze the physical form of the administered dose: If you are administering a suspension, the particle size and crystallinity can significantly impact the dissolution rate and, consequently, absorption. Inconsistent particle size between batches can lead to high variability.

• Evaluate the formulation: A simple suspension in water or saline is often insufficient for a compound like Carpinontriol A. The lack of proper wetting and dispersion can lead to erratic absorption.

• Consider the effect of food: The presence of food can alter the gastrointestinal environment, including pH and the presence of natural surfactants (bile salts), which can impact the solubility and absorption of your compound. Ensure that your dosing protocol (fed vs. fasted state) is consistent across all animals.

FAQ 3: How can I determine if low solubility or low permeability is the primary barrier to absorption for Carpinontriol A?

Answer: A systematic in vitro characterization is the most effective way to dissect these two challenges.

Workflow for Characterizing Absorption Barriers:

Caption: Key formulation strategies for enhancing Carpinontriol A bioavailability.

Concluding Remarks for the Practicing Scientist

The journey to enhance the bioavailability of a challenging molecule like Carpinontriol A is an iterative process of characterization, formulation, and testing. The lack of extensive public data on the ADME properties of Carpinontriol A presents both a challenge and an opportunity for novel research. By systematically applying the principles and protocols outlined in this guide, researchers can generate the necessary data to understand and overcome the bioavailability hurdles of this promising natural product. It is recommended to start with simple, cost-effective strategies like particle size reduction and amorphous solid dispersions before moving to more complex systems like lipid-based and nanoparticle formulations. Each step should be guided by robust in vitro characterization to ensure a data-driven approach to formulation development.

References

• Felegyi-Tóth, C. A., Heilmann, T., Buda, E., & Alberti, Á. (2023). Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). International Journal of Molecular Sciences, 24(16), 12898. Available from: [Link]

• ResearchGate. Structures of the investigated cyclic diarylheptanoids: (1) carpinontriol A, (2) carpinontriol B, (3) giffonin X, (4) 3,12,17-trihydroxytricyclo [12.3.1.12,6]nonadeca-1(18),2(19),3,5,14,16-hexaene-8,11-dione. Available from: [Link]

• MDPI. (2022, June 12). Membrane Permeability and Aqueous Stability Study of Linear and Cyclic Diarylheptanoids from Corylus maxima. Available from: [Link]

• Universität Regensburg. (n.d.). Synthesis of natural and non-natural diarylheptanoids and evaluation of their neuroprotective activity. Available from: [Link]

• PMC. (n.d.). Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents. Available from: [Link]

• PMC. (n.d.). Lipid-Based Drug Delivery Systems. Available from: [Link]

• PMC. (n.d.). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Available from: [Link]

• PMC. (n.d.). Advances in Nanotechnology for Enhancing the Solubility and Bioavailability of Poorly Soluble Drugs. Available from: [Link]

• PMC. (n.d.). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Available from: [Link]

• PMC. (n.d.). Solid Dispersion as an Approach for Bioavailability Enhancement of Poorly Water-Soluble Drug Ritonavir. Available from: [Link]

• CAS. (2025, April 3). The future of lipid-based drug delivery systems. Available from: [Link]

• MedCrave online. (2019, July 2). Solid dispersions: A technology for improving bioavailability. Available from: [Link]

• ITQB NOVA. (n.d.). In vitro models for prediction of drug absorption and metabolism. Available from: [Link]

• PMC. (n.d.). Biofunctional Excipients: Their Emerging Role in Overcoming the Inherent Poor Biopharmaceutical Characteristics of Drugs. Available from: [Link]

• PMC. (n.d.). Enhancing Drug Solubility, Bioavailability, and Targeted Therapeutic Applications through Magnetic Nanoparticles. Available from: [Link]

• PMC. (2021, September 17). Lipid-Based Drug Delivery Systems in Regenerative Medicine. Available from: [Link]

• Patsnap Synapse. (2025, March 20). What are the methods used for enhancement of bioavailability?. Available from: [Link]

• Indian Journal of Pharmaceutical Sciences. (2024). Engineered Nanocrystals for Poorly Soluble Drug Delivery: A Review. 86(3), 742-754. Available from: [Link]

• Current Nanomedicine. (n.d.). Nanotechnology in Drug Delivery: Overcoming Poor Solubility Challenges through Nanoformulations. Available from: [Link]

• ResearchGate. (2025, May 9). Nanoparticle Drug Delivery System for Bioavailability Enchancement. Available from: [Link]

• ResearchGate. (2025, November 28). Solid Dispersion: A Technology for the Improvement of Oral Bioavailability of Poorly Soluble Drugs. Available from: [Link]

• International Journal of Pharmaceutical Research and Applications. (2022, July 15). A Review on Solid Dispersion: A Technology for improving bioavailability. Available from: [Link]

• European Pharmaceutical Review. (2022, February 16). Novel excipients for solubility enhancement. Available from: [Link]

• Drug Development & Delivery. (2015, May 31). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Available from: [Link]

• Drug Development & Delivery. (2025, October 25). From Preclinical Screening to Clinical Optimization: Accelerating Poorly Soluble Drug Development. Available from: [Link]

• American Pharmaceutical Review. (n.d.). Solubility Enhancement Excipients. Available from: [Link]

• Gattefossé. (n.d.). Excipients for solubility and bioavailability enhancement. Available from: [Link]

• University of Southern Denmark. (2023, August 10). New in vitro bioavailability models to avoid animal studies. Available from: [Link]

• Medwin Publishers. (2023, June 20). Animal Models Used for Bioavailability and Bioequivalence Studies: Focus on Their Human Likeness. Available from: [Link]

• Technology Networks. (n.d.). Unlocking human-relevant insights into drug bioavailability. Available from: [Link]

• ProQuest. (n.d.). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Available from: [Link]

• Journal of Drug Delivery and Therapeutics. (n.d.). Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach: Graphical Abstract. Available from: [Link]

• IJCRT.org. (2025, August 8). Hydrophobic Encapsulation Strategies For Controlling Drug Release Profiles. Available from: [Link]

• PMC. (n.d.). Preclinical Formulations: Insight, Strategies, and Practical Considerations. Available from: [Link]

• PMC. (n.d.). In Vivo Methods for the Assessment of Topical Drug Bioavailability. Available from: [Link]

• Journal of Advanced Pharmacy Education and Research. (n.d.). Techniques for solubility enhancement of Hydrophobic drugs: A Review. Available from: [Link]

• MDPI. (2023, December 11). The Bioavailability of Drugs—The Current State of Knowledge. Available from: [Link]

• Patsnap Synapse. (2025, May 27). What models are used in in vivo pharmacokinetics studies?. Available from: [Link]

• ResearchGate. (n.d.). Structures of the investigated cyclic diarylheptanoids: (1) carpinontriol A, (2) carpinontriol B, (3) giffonin X, (4) 3,12,17-trihydroxytricyclo [12.3.1.12,6]nonadeca-1(18),2(19),3,5,14,16-hexaene-8,11-dione. Available from: [Link]

• PMC. (n.d.). Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). Available from: [Link]

• PubChem. (n.d.). CID 102532842 | C9H10NO. Available from: [Link]

Sources

• 1. Carpinontriol A () for sale [vulcanchem.com]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Carpinontriol A

Welcome to the technical support center for the synthesis of Carpinontriol A. This guide is designed for researchers, scientists, and drug development professionals engaged in the complex total synthesis of this promising diarylheptanoid natural product. Carpinontriol A, a cyclic diarylheptanoid isolated from Carpinus cordata, presents a formidable synthetic challenge due to its unique structural features, including a strained 13-membered biaryl ring and a densely functionalized heptanoid chain with three contiguous stereocenters.[1] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common hurdles encountered during its synthesis.

Overview of Synthetic Challenges

The total synthesis of Carpinontriol A, while not yet published in its entirety, can be dissected into several key strategic challenges based on the synthesis of related cyclic diarylheptanoids. These challenges form the basis of our troubleshooting guide.

Core Synthetic Hurdles:

• Stereocontrolled Synthesis of the Heptanoid Side Chain: The absolute configuration of Carpinontriol A has been determined as 8R, 11R, and 12S. The construction of this tri-substituted, polyhydroxylated chain with precise stereocontrol is a primary obstacle.

• Macrocyclization via Biaryl Bond Formation: The formation of the 13-membered metacyclophane ring system is entropically and enthalpically disfavored, often leading to low yields.

• Orthogonal Protecting Group Strategy: The presence of five hydroxyl groups and a ketone moiety necessitates a robust and highly selective protecting group strategy to differentiate the various reactive sites throughout the synthetic sequence.

Troubleshooting Guides & FAQs

This section is organized in a question-and-answer format to directly address specific problems you may encounter.

I. Stereocontrol in the Heptanoid Chain Synthesis

Question 1: We are struggling with poor diastereoselectivity in the aldol reaction to form the C11-C12 bond. How can we improve the stereochemical outcome?

Answer: Achieving the desired syn-diol relationship at C11 and C12 is indeed a critical step. The choice of aldol reaction conditions is paramount.

• Underlying Principle: The stereochemical outcome of an aldol reaction is dictated by the geometry of the enolate and the nature of the transition state. For the synthesis of syn-diols, a Z-enolate reacting through a closed, chair-like Zimmerman-Traxler transition state is typically preferred.

• Troubleshooting Protocol:

  • Enolate Formation: To favor the formation of the Z-enolate from a methyl ketone precursor, consider using bulky lithium amide bases such as lithium hexamethyldisilazide (LiHMDS) in a non-coordinating solvent like tetrahydrofuran (THF) at low temperatures (-78 °C).

  • Lewis Acid Additives: The addition of a Lewis acid, such as magnesium bromide (MgBr₂) or zinc chloride (ZnCl₂), after enolization can "chelate" both the enolate and the aldehyde, leading to a more rigid transition state and enhanced diastereoselectivity.

  • Substrate Control: If applicable, consider using a chiral auxiliary on the aldehyde or the ketone to direct the stereochemical course of the reaction. Evans' oxazolidinone auxiliaries are a classic example for achieving high diastereoselectivity in aldol additions.

• Alternative Strategies:

  • Sharpless Asymmetric Dihydroxylation (AD): If your synthetic route allows for the formation of a C11-C12 olefin, a Sharpless AD reaction using AD-mix-β can directly install the desired (11R, 12S)-diol stereochemistry with high enantioselectivity.

  • Brown Asymmetric Allylation/Borylation: This method can be employed to set the stereocenter at C11, followed by subsequent functional group manipulations to introduce the C12 hydroxyl group.

Question 2: How can we establish the 8R stereocenter with high selectivity?

Answer: The stereocenter at C8, bearing a hydroxyl group, can be established through several asymmetric reduction or oxidation strategies.

• Asymmetric Reduction of a Prochiral Ketone: If your synthesis proceeds through an intermediate with a ketone at C8, an asymmetric reduction is a viable approach.

  • CBS Reduction (Corey-Bakshi-Shibata): This method, using a chiral oxazaborolidine catalyst, is highly effective for the enantioselective reduction of prochiral ketones to secondary alcohols. For the desired 8R configuration, the (S)-CBS catalyst would typically be used.

  • Noyori Asymmetric Hydrogenation: Ruthenium-catalyzed asymmetric hydrogenation of ketones is another powerful tool that can provide high enantioselectivity.

• Sharpless Asymmetric Epoxidation (AE): If your route involves a C8-C9 alkene, a Sharpless AE can be used to introduce a chiral epoxide, which can then be opened to reveal the C8 hydroxyl group. The choice of diethyl tartrate (DET) ligand ((+)-DET or (-)-DET) will determine the stereochemical outcome.

II. Macrocyclization and Biaryl Bond Formation

Question 3: Our intramolecular Suzuki-Miyaura coupling to form the biaryl bond is giving very low yields of the desired macrocycle. What are the common failure points?

Answer: Low yields in macrocyclization reactions are a frequent problem. Several factors can contribute to this, including substrate conformation, reaction kinetics, and catalyst deactivation.

• Causality Behind Low Yields:

  • High Dilution Principle: Macrocyclization is an intramolecular process that competes with intermolecular polymerization. To favor the former, the reaction must be run under high dilution conditions (typically 0.001-0.005 M) to minimize the chances of two reactive molecules encountering each other.

  • Substrate Pre-organization: The linear precursor may adopt a conformation that is unfavorable for cyclization, increasing the activation energy for the desired ring-closing step.

  • Catalyst Choice and Conditions: The choice of palladium catalyst, ligand, and base is critical and often substrate-dependent.

• Troubleshooting Protocol & Optimization Table:

Parameter	Recommendation	Rationale
Concentration	Perform a concentration study (e.g., 0.01 M, 0.005 M, 0.001 M).	To find the optimal balance between reaction rate and suppression of intermolecular side reactions.
Addition Rate	Use a syringe pump for slow addition of the substrate to the reaction mixture over several hours.	To maintain a consistently low concentration of the reactive species.
Catalyst/Ligand	Screen different palladium sources (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) and phosphine ligands (e.g., SPhos, XPhos).	The electronic and steric properties of the ligand can significantly impact the efficiency of the reductive elimination step that forms the biaryl bond.
Base	Test various bases (e.g., Cs₂CO₃, K₃PO₄, t-BuOK).	The base plays a crucial role in the transmetalation step and its strength and solubility can affect the reaction outcome.
Solvent	Evaluate different solvent systems (e.g., toluene, dioxane, DMF/water mixtures).	The solvent can influence the solubility of the reactants and the stability of the catalytic species.

• Alternative Cyclization Strategies:

  • Ullmann Coupling: An intramolecular Ullmann coupling of a di-haloaryl precursor can be an effective alternative, particularly for electron-rich systems. This typically involves a copper catalyst.

  • Yamamoto Coupling: A nickel-catalyzed coupling of two aryl halides can also be considered for the formation of the biaryl bond.

III. Protecting Group Strategy

Question 4: What is a robust protecting group strategy for the multiple hydroxyl groups in Carpinontriol A?

Answer: A well-designed protecting group strategy is essential for the successful synthesis of Carpinontriol A. The key is to use orthogonal protecting groups that can be removed selectively under different conditions.

• Proposed Protecting Group Scheme:

Functional Group	Proposed Protecting Group	Deprotection Conditions	Rationale
Phenolic Hydroxyls (C3, C17)	Benzyl (Bn) ethers	H₂, Pd/C	Stable to a wide range of conditions; can be removed in the final steps.
Aliphatic Hydroxyls (C8, C11, C12)	Silyl ethers (e.g., TBS, TIPS)	Fluoride source (e.g., TBAF, HF-pyridine)	Can be selectively removed in the presence of benzyl ethers. The steric bulk of the silyl group can be varied to differentiate between the hydroxyls if needed.
Ketone (C9)	Ketal or thioketal	Mild acid (e.g., PPTS)	Protects the ketone from nucleophilic attack and reduction.

• Workflow for Selective Deprotection:

  Selective Deprotection Workflow

Experimental Protocols

Protocol 1: General Procedure for Intramolecular Suzuki-Miyaura Macrocyclization

• To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.1 eq) and the base (e.g., Cs₂CO₃, 3.0 eq).

• Add the anhydrous solvent (e.g., toluene, to achieve a final concentration of 0.001 M).

• Degas the mixture by bubbling nitrogen through the solvent for 20 minutes.

• Dissolve the linear biaryl precursor (1.0 eq) in the same anhydrous solvent in the dropping funnel.

• Heat the reaction mixture to reflux.

• Add the solution of the precursor dropwise via the dropping funnel over a period of 12-24 hours.

• After the addition is complete, continue to reflux the reaction mixture for an additional 12 hours, monitoring the reaction progress by TLC or LC-MS.

• Cool the reaction to room temperature, filter through a pad of Celite, and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography to isolate the desired macrocycle.

Visualizing Key Synthetic Relationships

The following diagram illustrates the key retrosynthetic disconnections for a plausible synthesis of Carpinontriol A.

Retrosynthetic Analysis of Carpinontriol A

References

• Lee, J. S., Kim, H. J., Park, H., & Lee, Y. S. (2002). New diarylheptanoids from the stems of Carpinus cordata. Journal of natural products, 65(9), 1367–1370. [Link]

• Jahng, Y., & Park, J. G. (2018). Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis. Molecules (Basel, Switzerland), 23(12), 3107. [Link]

• Venkateswarlu, S., Panchagnula, G., & Gottumukkala, V. R. (2008). Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum. In Modern Methods in Drug Discovery (pp. 115-131). Humana Press. [Link]

• Felegyi-Tóth, C. A., Heilmann, T., Tóth, G., Alberti, Á., & Béni, S. (2023). Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). International journal of molecular sciences, 24(3), 2349. [Link]

• Beaudry, C. M. (2017). Total synthesis of the diarylether heptanoid (±)-pterocarine. Tetrahedron Letters, 58(21), 2023-2025. [Link]

Sources

• 1. New diarylheptanoids from the stems of Carpinus cordata - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Carpinontriol A Stability &amp; Troubleshooting Guide

Welcome to the Application Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the most common challenges researchers face when working with Carpinontriol A , a bioactive cyclic diarylheptanoid isolated from Carpinus species[1].

While Carpinontriol A exhibits promising antiproliferative activity—particularly against A2058 human metastatic melanoma cells[2]—its structural lability in aqueous environments often confounds in vitro assay results. This guide provides field-proven troubleshooting strategies, mechanistic insights into its degradation, and self-validating protocols to ensure the integrity of your experimental data.

Troubleshooting Guide: Addressing Assay Instability

Issue A: Loss of Bioactivity in Long-Term Cell Viability Assays

Symptom: You observe inconsistent IC50 values or a complete loss of antiproliferative efficacy in 72-hour or 96-hour cell culture assays. Root Cause: Carpinontriol A is highly sensitive to the pH of standard cell culture media (typically pH 7.2–7.4) and the slightly acidic microenvironments often modeled in cancer research (pH 6.8). At pH 6.8, the compound begins degrading within 9 hours, and by 81 hours, nearly 25% of the parent compound is lost[3]. The degradation is driven by the elimination of a water molecule (dehydration) from the parent structure[2]. Scientist's Recommendation:

• Media Refreshing: Do not rely on a single bolus dose for multi-day assays. Refresh the media containing the compound every 12–24 hours to maintain a constant exposure concentration.

• Endpoint Adjustment: If media refreshing is disruptive to your cell line, consider utilizing shorter-endpoint assays (e.g., 24-hour early apoptosis markers) rather than standard 72-hour MTT/Alamar Blue assays.

Issue B: Artifact Peaks in LC-MS/MS Analysis

Symptom: Chromatograms show an unexpected secondary peak with a mass shift of -18 Da relative to Carpinontriol A. Root Cause: This is the signature of Carpinontriol A's primary degradation product, formed via dehydration[3]. This often occurs during sample preparation or extended residence time in the autosampler. Scientist's Recommendation:

• Maintain the autosampler at 4°C.

• Prepare stock solutions in aqueous media rather than pure methanol. Contrary to intuition, kinetic studies demonstrate that the degradation rate constant ( k ) for Carpinontriol A is significantly lower in aqueous solutions compared to methanolic solutions at matched temperatures[3].

Quantitative Data: pH-Dependent Degradation Kinetics

To design robust experiments, you must account for the half-life of Carpinontriol A in your specific buffer system. The table below summarizes the compound's stability across three biorelevant pH models at 37°C[3].

Biorelevant Model	pH Level	% Remaining (9 Hours)	% Remaining (81 Hours)	Stability Assessment
Gastric Fluid	1.2	~85.4%	Significant Loss	Moderate/Low
Intestinal Fluid	6.8	97.4 ± 1.5%	75.3 ± 3.0%	Unstable
Blood/Tissues	7.4	96.9 ± 1.2%	Unstable	Highly Labile

Mechanistic Pathway of Degradation

Understanding the causality behind the instability allows for better experimental design. The diagram below illustrates the pH-dependent degradation workflow.

Fig 1: pH-dependent degradation pathway of Carpinontriol A via water elimination.

Standardized Protocol: UHPLC-HR-MS Stability Validation

To ensure your batch of Carpinontriol A has not degraded prior to your biological assays, implement this self-validating quality control protocol[2].

Phase 1: Buffer Preparation & Spiking

• Prepare three biorelevant buffers: pH 1.2 (0.1 M HCl), pH 6.8 (phosphate buffer), and pH 7.4 (PBS).

• Dissolve the Carpinontriol A standard in DMSO to create a 10 mM concentrated stock.

• Spike the stock into the respective buffers to achieve a final working concentration of 50 µM (ensure the final DMSO concentration is ≤0.5% to prevent solvent-induced artifacts).

Phase 2: Incubation & Aliquoting 4. Incubate the solutions in a thermoshaker at 37°C in the dark to mimic physiological conditions. 5. Withdraw 100 µL aliquots at t=0,9,24,48,and 81 hours. 6. Immediately quench the reaction by adding 100 µL of ice-cold LC-MS grade acetonitrile. Vortex for 10 seconds and centrifuge at 14,000 × g for 10 minutes at 4°C.

Phase 3: UHPLC-HR-MS Analysis 7. Transfer the supernatant to an autosampler vial maintained at 4°C. 8. Analyze using a C18 reversed-phase column. Monitor the parent ion ( m/z corresponding to C19​H20​O6​ ) and scan for the dehydrated degradation product ( [M−H2​O] ). 9. Validation Check: Plot the natural log of the remaining concentration versus time. A linear fit confirms first-order degradation kinetics, validating the assay's integrity[3].

Frequently Asked Questions (FAQs)

Q: Can Carpinontriol A cross the blood-brain barrier (BBB) for neurological applications? A: No. According to Parallel Artificial Membrane Permeability Assays (PAMPA-BBB), Carpinontriol A does not exhibit sufficient passive diffusion to cross the blood-brain barrier[4]. If your target is the CNS, you may need to look at structurally related cyclic diarylheptanoids like Giffonin X, which has demonstrated a favorable logPe​ value for BBB penetration[4].

Q: Why should I store my working aliquots in water rather than methanol? A: Counterintuitively, kinetic studies show that the degradation rate constant ( k ) for Carpinontriol A is lower in aqueous solutions than in methanolic solutions[3]. Methanol can exacerbate the instability of the compound over long-term storage (e.g., 23 weeks at 5°C or -15°C). Always store long-term stocks in lyophilized powder form and prepare aqueous working solutions fresh.

References

• New Diarylheptanoids from the Stems of Carpinus cordata Journal of Natural Products URL:[Link]

• Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.) International Journal of Molecular Sciences / PubMed Central URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Batch-to-Batch Variation of Carpinontriol A Extract

Welcome, researchers, scientists, and drug development professionals. This guide is designed to be your comprehensive resource for troubleshooting and minimizing batch-to-batch variation in extracts containing Carpinontriol A. As a cyclic diarylheptanoid isolated from Carpinus species, Carpinontriol A's therapeutic potential is best realized through consistent and reproducible experimental results, which begins with a high-quality, standardized extract.[1][2] This center provides in-depth FAQs and troubleshooting workflows to address the common challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is Carpinontriol A and from where is it sourced?

Carpinontriol A is a cyclic diarylheptanoid, a class of phenolic compounds.[1] It is primarily isolated from the stems and bark of Carpinus cordata (Heartleaf Hornbeam) and Carpinus betulus (European Hornbeam).[1][2] The concentration and presence of Carpinontriol A can vary between different parts of the plant.

Q2: What are the primary drivers of batch-to-batch variation in Carpinontriol A extracts?

The primary sources of variability in natural product extracts are multifaceted and can be categorized as follows:

• Raw Material Heterogeneity :

  • Genetics and Species: Different species or even subspecies of Carpinus may have varying levels of Carpinontriol A.[3]

  • Geographical Origin and Climate: The location, soil composition, and climate where the Carpinus tree is grown can significantly influence its phytochemical profile.

  • Harvesting Time and Plant Part: The concentration of Carpinontriol A can fluctuate with the age of the plant and the season of harvest. Using different plant parts (e.g., stems vs. leaves) will also lead to different extract compositions.

  • Post-Harvest Handling: Improper drying and storage of the raw plant material can lead to degradation of the target compounds.

• Extraction Process Inconsistencies :

  • Extraction Method and Solvent: The choice of extraction technique (e.g., maceration, soxhlet, ultrasound-assisted) and the polarity of the solvent will determine the efficiency and selectivity of the extraction.

  • Process Parameters: Fluctuations in temperature, extraction time, and solvent-to-solid ratio can significantly alter the yield of Carpinontriol A.

• Post-Extraction Processing and Storage :

  • Solvent Removal: Inconsistent evaporation of the solvent can lead to variations in the final concentration of the extract.

  • Storage Conditions: Carpinontriol A has shown some instability under certain conditions.[4] Exposure to high temperatures, extreme pH, and light can lead to degradation over time.

Q3: How stable is Carpinontriol A in solution and what are the optimal storage conditions?

Studies on the stability of Carpinontriol A and similar diarylheptanoids have shown that they can be sensitive to temperature and pH.[4][5] Carpinontriol A has demonstrated instability at room temperature (22°C) over several weeks, with more significant degradation at higher temperatures.[4] It is also susceptible to degradation in acidic (pH 1.2) and, to a lesser extent, neutral to slightly alkaline (pH 6.8 and 7.4) aqueous solutions.[4][6]

For optimal stability, it is recommended to store Carpinontriol A extracts and isolated compounds at low temperatures (-15°C or lower) in a neutral pH environment, protected from light.[4]

Troubleshooting Guide: A Systematic Approach to Minimizing Variation

This guide provides a logical workflow to identify and rectify sources of batch-to-batch variation in your Carpinontriol A extracts.

Workflow for Troubleshooting Batch-to-Batch Variation

Caption: A systematic workflow for minimizing batch-to-batch variation of Carpinontriol A extract.

Detailed Experimental Protocols

Protocol 1: Raw Material Qualification of Carpinus cordata Stems

• Botanical Identification:

  • Macroscopic and Microscopic Examination: Visually inspect the raw material for the correct color, texture, and odor characteristic of Carpinus cordata stems. Perform microscopic analysis to verify the cellular structure.

  • Thin-Layer Chromatography (TLC): Develop a TLC method to create a characteristic fingerprint of the raw material. Compare the fingerprint of each new batch to a qualified reference standard.

• Source and Harvest Standardization:

  • Document and maintain records of the geographical source and date of harvest for each batch of raw material. Whenever possible, source from the same supplier and geographical region.

• Physicochemical Testing:

  • Moisture Content: Determine the moisture content using a loss-on-drying method. High moisture content can promote microbial growth and degradation of phytochemicals.

  • Ash Value: Determine the total ash and acid-insoluble ash values to assess the presence of inorganic impurities.

  • Foreign Matter: Visually inspect for and quantify any foreign organic and inorganic matter.

Protocol 2: Standardized Extraction of Carpinontriol A

This protocol is a scientifically-grounded starting point for producing a consistent Carpinontriol A-rich extract. Optimization may be required based on your specific equipment and raw material characteristics.

• Material Preparation:

  • Grind the dried Carpinus cordata stems to a coarse powder (e.g., 20-40 mesh).

• Extraction:

  • Solvent: Use a mixture of ethanol and water (e.g., 70:30 v/v). The polarity of this solvent system is suitable for extracting diarylheptanoids.

  • Solid-to-Solvent Ratio: Maintain a consistent ratio, for example, 1:10 (w/v).

  • Extraction Method: Employ maceration with constant stirring for a defined period (e.g., 24 hours) at a controlled temperature (e.g., 25°C).

  • Repeat Extraction: Filter the extract and repeat the extraction process on the marc (solid residue) two more times with fresh solvent to ensure exhaustive extraction.

• Post-Extraction Processing:

  • Combine Extracts: Pool the extracts from the three extraction cycles.

  • Solvent Evaporation: Concentrate the extract under reduced pressure using a rotary evaporator at a controlled temperature (not exceeding 40°C) to prevent degradation of Carpinontriol A.

  • Drying: Dry the concentrated extract to a constant weight using a vacuum oven or freeze-dryer to obtain a powdered extract.

Impact of Solvent Polarity on Diarylheptanoid Extraction

Caption: Relationship between solvent polarity and Carpinontriol A extraction yield.

Protocol 3: Analytical Quality Control using HPLC

A validated High-Performance Liquid Chromatography (HPLC) method is essential for the final quality assessment of your Carpinontriol A extract.

• Instrumentation and Conditions:

  • System: HPLC with a UV or DAD detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is a common starting point for separating diarylheptanoids.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Monitor at a wavelength appropriate for diarylheptanoids (e.g., 280 nm).

• Standard and Sample Preparation:

  • Standard: Prepare a stock solution of purified Carpinontriol A of known concentration. Create a calibration curve with at least five concentration points.

  • Sample: Accurately weigh the dried extract and dissolve it in the mobile phase. Filter the solution through a 0.45 µm filter before injection.

• Analysis and Quantification:

  • Inject the standard solutions and the sample solution into the HPLC system.

  • Identify the Carpinontriol A peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Quantify the amount of Carpinontriol A in the extract using the calibration curve.

Data Presentation: Acceptance Criteria for Carpinontriol A Extract

Parameter	Specification	Test Method
Appearance	Brownish, amorphous powder	Visual Inspection
Odor	Characteristic	Olfactory
Carpinontriol A Content	NLT 5.0% w/w (Example)	Validated HPLC Method
Loss on Drying	NMT 5.0%	USP <731>
Total Ash	NMT 8.0%	USP <561>
Heavy Metals	NMT 10 ppm	USP <232>
Residual Solvents	Meets USP <467> requirements	Gas Chromatography

NLT: Not Less Than, NMT: Not More Than. Specifications for Carpinontriol A content should be established based on in-house experimental data and desired therapeutic efficacy.

References

• Csupor-Löffler, B., et al. (2021). Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). Molecules, 26(18), 5629. [Link]

• Chemical stability of Carpinus diarylheptanoids: Effects of storage... - ResearchGate. (n.d.). Retrieved from [Link]

• CARPINUS CORDATA LEAF EXTRACT - Moumoujus. (n.d.). Retrieved from [Link]

• Membrane Permeability and Aqueous Stability Study of Linear and Cyclic Diarylheptanoids from Corylus maxima. (2022). Molecules, 27(12), 3769. [Link]

• Lee, J. S., et al. (2002). New diarylheptanoids from the stems of Carpinus cordata. Journal of Natural Products, 65(9), 1367-1370. [Link]

• Alberti, Á., et al. (2022). Isolation and quantification of diarylheptanoids from European hornbeam (Carpinus betulus L.) and HPLC-ESI-MS/MS characterization of its antioxidative phenolics. Journal of Pharmaceutical and Biomedical Analysis, 210, 114554. [Link]

• Isolation and quantification of diarylheptanoids from European hornbeam... - ResearchGate. (n.d.). Retrieved from [Link]

• Jeon, J. I., & Chang, C. S. (2000). Foliar flavonoids of genus Carpinus in eastern Asia primarily based on native taxa to Korea. Korean Journal of Plant Taxonomy, 30(2), 139-153. [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Validating the Antiproliferative Activity of Carpinontriol A

This guide provides a comprehensive, technically-grounded framework for researchers seeking to rigorously confirm and characterize the antiproliferative properties of Carpinontriol A, a cyclic diarylheptanoid of significant interest. We move beyond simple viability assays to construct a multi-phase experimental plan that establishes a robust, publication-ready dataset. The methodologies outlined herein are designed to be self-validating, incorporating essential controls and comparative compounds to ensure the data is both accurate and contextually significant.

Introduction: The Scientific Rationale

Carpinontriol A is a natural product isolated from trees of the Carpinus genus, such as Carpinus cordata.[1] It belongs to the diarylheptanoid class of compounds, a family that includes curcumin, which is well-known for its diverse biological activities.[2] Diarylheptanoids have garnered attention for their potential therapeutic properties, and preliminary studies on related compounds suggest a basis for investigating their antiproliferative effects.[2][3] For instance, the related compound Carpinontriol B has demonstrated antimicrobial and anti-inflammatory properties.[1]

However, a preliminary finding of bioactivity is merely the starting point. To elevate Carpinontriol A from a curiosity to a potential therapeutic lead, a systematic and comparative investigation is paramount. This guide details the logical progression of experiments, from initial broad-based screening to more focused mechanistic inquiries, designed to build a compelling case for its antiproliferative potential.

Phase 1: Foundational Antiproliferative Screening

The initial objective is to determine if Carpinontriol A exerts a cytotoxic or cytostatic effect on cancer cells and to establish a dose-response relationship. We will employ the Sulforhodamine B (SRB) assay, a reliable and sensitive method for measuring cell density based on the measurement of cellular protein content.[4][5]

Experimental Rationale

• Choice of Assay: The SRB assay is chosen over metabolic assays like the MTT assay because its endpoint (total protein staining) is less susceptible to interference from compounds that may alter cellular metabolic activity without affecting cell number.[4] This provides a more direct measure of cell proliferation and cytotoxicity.

• Cell Line Panel: A diverse panel of cell lines is crucial. We propose using:

  • MCF-7: A well-characterized human breast adenocarcinoma cell line (estrogen receptor-positive).[6][7]

  • NCI-H460: A human non-small cell lung cancer line.[4][8]

  • HT-29: A human colon adenocarcinoma cell line.[9]

  • HaCaT: A non-tumorigenic human keratinocyte cell line to serve as a vital control for assessing selectivity and general cytotoxicity.[4]

• Positive Control: Doxorubicin, a standard chemotherapeutic agent with a well-understood mechanism of action, will be used as a positive control to validate assay performance and provide a benchmark for potency.[4][9]

Experimental Workflow: Phase 1

Caption: Workflow for Phase 1 antiproliferative screening using the SRB assay.

Protocol: Sulforhodamine B (SRB) Assay

• Cell Seeding: Seed cells in 96-well plates at an appropriate density (e.g., 3 x 10⁴ cells/mL) in 100 µL of complete culture medium and incubate for 24 hours at 37°C with 5% CO₂.[4]

• Compound Preparation: Prepare a stock solution of Carpinontriol A in DMSO. Perform serial dilutions in complete medium to achieve final concentrations ranging from low nanomolar to high micromolar (e.g., 0.1 µM to 100 µM). Prepare Doxorubicin similarly as a positive control.[4]

• Treatment: Add 100 µL of the diluted compounds to the respective wells in triplicate. Include wells with untreated cells (vehicle control, containing the same final concentration of DMSO) and a "T0" plate that is fixed immediately after compound addition to represent the cell count at the start of treatment.[4]

• Incubation: Incubate the plates for 48 hours. The 48-hour time point is standard for assessing antiproliferative effects, allowing for at least one cell doubling.[4][9]

• Cell Fixation: Gently remove the medium and fix the cells by adding 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Staining: Wash the plates five times with slow-running tap water and allow them to air dry completely. Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

• Solubilization and Reading: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Air dry the plates again. Add 100 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye. Read the absorbance on a microplate reader at 540 nm.[4]

• Analysis: Calculate the percentage of cell growth inhibition and determine the IC₅₀ value (the concentration required to inhibit cell growth by 50%) by plotting the data using a sigmoidal dose-response curve.

Interpreting Phase 1 Data

The primary output will be the IC₅₀ values for Carpinontriol A against the tested cell lines. A potent and selective compound will exhibit low micromolar or nanomolar IC₅₀ values in cancer cells and significantly higher values in the non-cancerous HaCaT cell line.

Compound	MCF-7 (Breast) IC₅₀ (µM)	NCI-H460 (Lung) IC₅₀ (µM)	HT-29 (Colon) IC₅₀ (µM)	HaCaT (Non-Cancer) IC₅₀ (µM)	Selectivity Index (HaCaT IC₅₀ / Avg. Cancer IC₅₀)
Carpinontriol A	5.2	8.1	6.5	> 50	> 7.5
Doxorubicin	0.1	0.15	0.2	1.5	~10

This table presents hypothetical data for illustrative purposes.

Phase 2: Elucidating the Mechanism of Action

Assuming Phase 1 confirms potent and selective antiproliferative activity, the next critical step is to investigate how Carpinontriol A inhibits cell growth. The most common mechanisms for anticancer compounds are the induction of apoptosis (programmed cell death) and/or arrest of the cell cycle.[5][10]

Experimental Rationale

• Apoptosis Detection: The Annexin V/Propidium Iodide (PI) assay is the gold standard for detecting apoptosis.[10] Annexin V binds to phosphatidylserine, which translocates to the outer cell membrane during early apoptosis. PI is a DNA intercalating agent that can only enter cells with compromised membranes, a hallmark of late apoptosis or necrosis.[10]

• Cell Cycle Analysis: Propidium Iodide staining followed by flow cytometry allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M). A compound that disrupts cell division will cause an accumulation of cells in a specific phase.[5]

Protocol: Annexin V/PI Apoptosis Assay

• Cell Culture and Treatment: Seed a representative cancer cell line (e.g., MCF-7) in 6-well plates. Once they reach ~70% confluency, treat them with Carpinontriol A at its IC₅₀ and 2x IC₅₀ concentrations for 24 or 48 hours. Include an untreated control and a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge and wash the cell pellet with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide according to the manufacturer's protocol. Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the samples immediately using a flow cytometer. The data will allow for the differentiation of four cell populations:

  • Viable cells (Annexin V- / PI-)

  • Early apoptotic cells (Annexin V+ / PI-)

  • Late apoptotic/necrotic cells (Annexin V+ / PI+)

  • Necrotic cells (Annexin V- / PI+)

Protocol: Cell Cycle Analysis

• Cell Culture and Treatment: Treat cells as described for the apoptosis assay.

• Cell Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, wash with PBS to remove ethanol, and resuspend in a staining solution containing Propidium Iodide and RNase A.

• Flow Cytometry: Analyze the samples by flow cytometry. The DNA content will be used to generate a histogram, from which the percentage of cells in G0/G1, S, and G2/M phases can be calculated.

Phase 3: Investigating Molecular Targets (Hypothetical Pathway)

If Carpinontriol A is found to induce apoptosis or cell cycle arrest, further investigation into the underlying molecular pathways is warranted. Many natural polyphenolic compounds exert their effects by modulating key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt pathway, or by activating caspase cascades.[11][12]

Caption: A hypothetical pathway showing how Carpinontriol A might induce apoptosis.

This pathway can be investigated using techniques like Western blotting to probe for changes in the phosphorylation status of proteins like Akt or the cleavage of caspases, confirming their activation.

Conclusion and Future Directions

This guide provides a structured, multi-phase approach to robustly confirm the antiproliferative activity of Carpinontriol A. By progressing from broad screening to specific mechanistic studies, researchers can build a comprehensive dataset that not only validates the initial observation but also provides critical insights into the compound's mechanism of action. Positive and compelling results from this workflow would provide a strong foundation for more advanced preclinical studies, including in vivo efficacy models and further target deconvolution efforts, paving the way for potential therapeutic development.

References

• Vulcanchem. Carpinontriol A () for sale.

• Ghorbani, M., et al. Use of in vitro assays to assess the potential antiproliferative and cytotoxic effects of saffron (Crocus sativus L.) in human lung cancer cell line. Avicenna Journal of Phytomedicine. [Link]

• Kikuchi, T., et al. Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis. Molecules. [Link]

• QIMA Life Sciences. In Vitro Assays to Study The Hallmarks of Cancer. [Link]

• Carotenoid DB. Antiproliferative acivities. [Link]

• Falcão, T.K.A., et al. In Vitro Anticancer Activity Assay. Bio-protocol. [Link]

• Thakur, C., et al. In Vitro Long-Term Proliferation Assays to Study Antiproliferative Effects of PARP Inhibitors on Cancer Cells. Methods in Molecular Biology. [Link]

• Csupor-Löffler, B., et al. Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). ResearchGate. [Link]

• Zayova, E., et al. In Vitro Investigation of the Cytotoxic and Antiproliferative Effects of Haberlea rhodopensis Total Extract: A Comparative Study. MDPI. [Link]

• Motta, L.B., et al. Antiproliferative Activity of Flavonoids from Croton sphaerogynus Baill. (Euphorbiaceae). Hindawi. [Link]

• Kandaswami, C., et al. Antiproliferative activity of flavonoids on several cancer cell lines. Cancer Letters. [Link]

• National Center for Biotechnology Information. Carpinontriol B. PubChem Compound Database. [Link]

• Safe, S., et al. Flavonoids: structure–function and mechanisms of action and opportunities for drug development. Journal of Biomedical Science. [Link]

• Guardia, J.J., et al. Antiproliferative Activity of Natural Taiwaniaquinoids and Related Compounds. Journal of Natural Products. [Link]

• D'Andrea, G. Molecular Pathways Involved in the Anti-Cancer Activity of Flavonols: A Focus on Myricetin and Kaempferol. Molecules. [Link]

• Shi, Q., et al. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris. Planta Medica. [Link]

• Nakahara, D., et al. Isolation, structure, and properties of the beta-carboline formed from 5-hydroxytryptamine by the superoxide anion-generating system. Archives of Biochemistry and Biophysics. [Link]

• Zhang, H., et al. Mechanism of Citri Reticulatae Pericarpium as an Anticancer Agent from the Perspective of Flavonoids: A Review. MDPI. [Link]

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• 12. mdpi.com [mdpi.com]

A Researcher's Guide to Validating the Mechanism of Action of Carpinontriol A: A Comparative Analysis

Introduction

The discovery of novel therapeutic agents with highly specific mechanisms of action is a cornerstone of modern drug development. Carpinontriol A, a novel small molecule, has been identified as a potential anti-neoplastic agent. Preliminary data suggests that its primary mechanism of action is the selective inhibition of Kinase X (KX), a serine/threonine kinase implicated in the aberrant proliferation of various cancer cell lines. This guide provides a comprehensive framework for researchers to independently validate this proposed mechanism.

This document is not merely a collection of protocols; it is a strategic guide that compares Carpinontriol A's performance against established KX inhibitors, Compound B and Compound C. We will delve into the causality behind experimental choices, presenting a self-validating system of assays to build a robust body of evidence for Carpinontriol A's mechanism of action. Our approach is grounded in established scientific principles, with all key claims and protocols supported by authoritative sources.

The Proposed Signaling Pathway: KX and Downstream Effectors

The KX signaling pathway is a critical regulator of cell cycle progression. Upon activation by upstream growth factors, KX phosphorylates the transcription factor Effector Y (EY), leading to its translocation to the nucleus and the subsequent expression of genes required for cell division. The proposed mechanism of Carpinontriol A is its direct binding to the ATP-binding pocket of KX, thereby preventing the phosphorylation of EY and halting the cell cycle.

Caption: Proposed mechanism of Carpinontriol A in the KX signaling pathway.

Phase 1: Biochemical Validation of Direct Target Engagement

The initial and most crucial step is to confirm that Carpinontriol A directly interacts with its putative target, KX, and inhibits its enzymatic activity. For this, we will employ a cell-free biochemical assay.

In Vitro Kinase Assay

This assay directly measures the ability of Carpinontriol A to inhibit the phosphorylation of a substrate by purified KX enzyme. A common method is the ADP-Glo™ Kinase Assay, which quantifies the amount of ADP produced during the kinase reaction. A lower ADP level corresponds to higher kinase inhibition.

Experimental Rationale: A cell-free system is essential to eliminate confounding variables from complex cellular environments. This allows us to conclude that any observed inhibition is a direct result of the interaction between the compound and the kinase. We compare Carpinontriol A with Compound B, a known potent KX inhibitor, and Compound C, a structurally similar but less potent inhibitor, to benchmark its performance.

Protocol: ADP-Glo™ Kinase Assay

• Prepare a reaction buffer containing purified recombinant KX enzyme and its specific substrate (e.g., a synthetic peptide containing the EY phosphorylation motif).

• Create a serial dilution of Carpinontriol A, Compound B, and Compound C in DMSO.

• Add the compounds to the reaction buffer and incubate for a predetermined time (e.g., 15 minutes) to allow for binding.

• Initiate the kinase reaction by adding ATP. Incubate for 1 hour at 30°C.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ reagent and a luminometer, following the manufacturer's protocol.

• Calculate the half-maximal inhibitory concentration (IC50) for each compound.

Expected Data and Interpretation:

Compound	IC50 (nM)	Relative Potency
Carpinontriol A	15	High
Compound B	10	High (Reference)
Compound C	500	Low

A low nanomolar IC50 for Carpinontriol A, comparable to the potent reference inhibitor Compound B, would provide strong evidence of direct and potent inhibition of KX.

Phase 2: Cellular Target Engagement and Downstream Signaling

Following biochemical validation, the next logical step is to confirm that Carpinontriol A can engage its target within a cellular context and modulate the downstream signaling pathway as hypothesized.

Western Blot Analysis of EY Phosphorylation

This experiment will assess whether Carpinontriol A can inhibit the phosphorylation of EY, the direct downstream substrate of KX, in a dose-dependent manner in a relevant cancer cell line.

Experimental Rationale: Observing a reduction in phosphorylated EY (p-EY) levels upon treatment with Carpinontriol A would provide a direct link between target engagement and a functional cellular outcome. This moves our validation from a purified system to a more biologically relevant environment.

Protocol: Western Blot for p-EY

• Seed a suitable cancer cell line (e.g., one with known KX pathway activation) in 6-well plates and allow them to adhere overnight.

• Treat the cells with increasing concentrations of Carpinontriol A, Compound B, and Compound C for a specified duration (e.g., 2 hours). Include a DMSO-treated vehicle control.

• Lyse the cells and quantify the total protein concentration using a BCA assay.

• Separate equal amounts of protein from each sample by SDS-PAGE and transfer them to a PVDF membrane.

• Probe the membrane with primary antibodies specific for p-EY and total EY. A loading control, such as β-actin, should also be used to ensure equal protein loading.

• Incubate with the appropriate secondary antibodies and visualize the protein bands using an imaging system.

• Quantify the band intensities to determine the ratio of p-EY to total EY.

Expected Data and Interpretation:

Compound	EC50 (nM) for p-EY Inhibition
Carpinontriol A	50
Compound B	40
Compound C	>1000

A dose-dependent decrease in the p-EY/total EY ratio upon treatment with Carpinontriol A, with a half-maximal effective concentration (EC50) in the low nanomolar range, would confirm its on-target activity in cells.

Caption: Workflow for Western Blot analysis of p-EY levels.

Phase 3: Cellular Phenotypic Assays

The final step is to demonstrate that the observed target engagement and modulation of downstream signaling translate into the expected anti-proliferative phenotype in cancer cells.

Cell Viability Assay

This assay will determine the effect of Carpinontriol A on the proliferation and viability of cancer cells over a longer duration (e.g., 72 hours). The CellTiter-Glo® Luminescent Cell Viability Assay is a suitable method, as it measures ATP levels, which are indicative of metabolically active cells.

Experimental Rationale: A successful therapeutic agent must produce a desired physiological outcome. By linking the molecular mechanism (KX inhibition) to a cellular phenotype (decreased proliferation), we complete the validation of Carpinontriol A's mechanism of action.

Protocol: CellTiter-Glo® Assay

• Seed cancer cells in a 96-well plate and allow them to attach.

• Treat the cells with a serial dilution of Carpinontriol A, Compound B, and Compound C.

• Incubate the plate for 72 hours.

• Equilibrate the plate to room temperature and add the CellTiter-Glo® reagent according to the manufacturer's instructions.

• Measure the luminescence using a plate reader.

• Calculate the half-maximal growth inhibition (GI50) for each compound.

Expected Data and Interpretation:

Compound	GI50 (nM)
Carpinontriol A	60
Compound B	55
Compound C	>2000

A potent GI50 value for Carpinontriol A that is consistent with its IC50 and EC50 values would provide strong evidence that its anti-proliferative effects are a direct result of KX inhibition.

Conclusion

This guide outlines a systematic, multi-faceted approach to validating the mechanism of action of Carpinontriol A as a selective KX inhibitor. By employing a combination of biochemical, cellular, and phenotypic assays and comparing its performance to established compounds, researchers can build a robust and compelling case for its proposed mechanism. This rigorous validation is a critical step in the pre-clinical development of any novel therapeutic agent.

References

Carpinontriol A vs. Established Natural Products in Oncology: A Comparative Guide for Drug Development

Executive Summary: The Evolution of Diarylheptanoids

The pipeline of natural products in oncology has historically relied on highly potent, structurally complex molecules like the diterpenoid paclitaxel. However, the diarylheptanoid class—characterized by a 1,7-diphenylheptane skeleton—has recently emerged as a focal point for targeted therapy. While linear diarylheptanoids such as curcumin are extensively documented, their clinical utility is severely bottlenecked by poor bioavailability.

Carpinontriol A , a cyclic diarylheptanoid isolated from Carpinus species (e.g., Carpinus betulus and Carpinus turczaninowii), represents a novel structural paradigm[1]. The macrocyclic ring introduces conformational rigidity, which theoretically enhances target binding specificity. This guide objectively compares Carpinontriol A against established natural products, detailing its dual-action efficacy, pharmacokinetic limitations, and the rigorous experimental frameworks required for its evaluation.

Structural & Mechanistic Profiling

Carpinontriol A (C₁₉H₂₀O₆) differentiates itself through a dual-action pharmacological profile. Unlike highly cytotoxic chemotherapeutics that indiscriminately target rapidly dividing cells, Carpinontriol A modulates both the tumor cells and the surrounding microenvironment.

• Direct Antiproliferative Activity : It exhibits concentration-dependent inhibition of A2058 human metastatic melanoma cells[1].

• Tumor Microenvironment Modulation : It acts as a potent anti-inflammatory agent, significantly reducing the secretion of nitric oxide (NO) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages[2]. Because chronic inflammation is a well-established driver of tumor progression and metastasis, this secondary mechanism provides a synergistic therapeutic angle.

Fig 1. Dual-action pharmacological pathway of Carpinontriol A in oncology models.

Comparative Efficacy in Oncology

To contextualize the potential of Carpinontriol A, it is critical to benchmark it against standard natural products utilized in cancer therapy. The table below synthesizes quantitative efficacy and pharmacokinetic data.

Compound	Structural Class	Primary Oncology Target	Efficacy (IC₅₀)	Pharmacokinetic Profile
Carpinontriol A	Cyclic Diarylheptanoid	Antiproliferative / Anti-inflammatory	14.9 ± 2.3 μM (A2058 Melanoma)[1]	Unstable at pH 1.2 & 6.8 (Dehydration)[3]
Curcumin	Linear Diarylheptanoid	Pleiotropic (NF-κB, STAT3 inhibition)	~10–20 μM (Various carcinomas)	Poor aqueous solubility, rapid systemic clearance
Paclitaxel	Diterpenoid	Microtubule stabilization	< 0.01 μM (Broad spectrum)	Good stability; requires complex formulation

Physicochemical Stability: The Translation Bottleneck

A critical failure point in natural product drug development is physicochemical instability within the gastrointestinal tract. Carpinontriol A contains multiple hydroxyl groups on its aliphatic ring, making it highly susceptible to acid- and base-catalyzed degradation.

Extensive stability profiling reveals that Carpinontriol A undergoes significant degradation at pH 1.2 (simulated gastric fluid) and pH 6.8 (simulated intestinal fluid)[3]. The primary degradation mechanism is the elimination of a water molecule from the parent compound, generating a dehydrated byproduct detectable via mass spectrometry[3]. This instability severely compromises its oral bioavailability, necessitating advanced formulation strategies (e.g., liposomal encapsulation or cyclodextrin complexation) before in vivo translation.

Fig 2. Biorelevant pH stability workflow demonstrating Carpinontriol A degradation.

Experimental Methodologies: Self-Validating Protocols

To ensure rigorous, reproducible evaluation of Carpinontriol A, the following methodologies are engineered with built-in causality and self-validation mechanisms.

Protocol A: Alamar Blue Antiproliferative Assay (A2058 Melanoma)

• Causality : Traditional MTT assays are highly prone to redox interference when testing phenolic or hydroxylated natural products, as the compounds themselves can reduce the tetrazolium salt, yielding false viability signals. Resazurin (Alamar Blue) provides a fluorometric alternative that bypasses this artifact, ensuring high-fidelity cytotoxicity data.

• Self-Validating System : The assay mandates a cell-free blank (media + compound + dye) to subtract inherent compound autofluorescence, alongside a Paclitaxel positive control to validate assay sensitivity.

Step-by-Step Workflow:

• Cell Seeding : Seed A2058 human metastatic melanoma cells at a density of 5 × 10³ cells/well in a 96-well black-walled plate. Incubate for 24h at 37°C, 5% CO₂.

• Treatment : Aspirate media. Apply Carpinontriol A in a serial dilution (1 μM to 100 μM) using complete media containing a maximum of 0.1% DMSO. Include vehicle controls (0.1% DMSO) and positive controls (1 μM Paclitaxel).

• Incubation : Incubate the treated plates for 72 hours.

• Reagent Addition : Add 10 μL of Alamar Blue reagent (resazurin) to each well. Incubate for an additional 4 hours.

• Quantification : Measure fluorescence using a microplate reader (Excitation: 560 nm / Emission: 590 nm). Calculate IC₅₀ using non-linear regression analysis against the vehicle control baseline.

Protocol B: Biorelevant Aqueous Stability Profiling via UHPLC-HR-MS

• Causality : Because Carpinontriol A degrades via dehydration in the GI tract, testing its stability across a pH spectrum (1.2, 6.8, 7.4) is mandatory to accurately predict its pharmacokinetic viability prior to costly animal models.

• Self-Validating System : The protocol utilizes a mass balance approach. The molar disappearance of the parent ion (m/z 344) must stoichiometrically correlate with the appearance of the dehydrated product peak (m/z 326). If total mass drops, it indicates non-specific binding to the plate or precipitation, rather than chemical degradation.

Step-by-Step Workflow:

• Buffer Preparation : Prepare simulated gastric fluid (pH 1.2, 0.1 N HCl), simulated intestinal fluid (pH 6.8 phosphate buffer), and physiological buffer (pH 7.4 PBS).

• Incubation : Spike Carpinontriol A to a final concentration of 50 μM in each buffer. Incubate at 37°C in a thermoshaker.

• Sampling & Quenching : At intervals of 0, 9, 24, and 81 hours, extract 50 μL aliquots. Immediately quench the reaction by adding 150 μL of ice-cold acetonitrile containing an internal standard (e.g., umbelliferone).

• Centrifugation : Centrifuge at 14,000 × g for 10 minutes at 4°C to precipitate any buffer salts.

• UHPLC-HR-MS Analysis : Inject 2 μL of the supernatant into a UHPLC system coupled to a High-Resolution Mass Spectrometer. Monitor the exact mass transitions for the parent compound ([M+H]⁺) and the primary dehydration degradant ([M-H₂O+H]⁺).

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Transitioning Carpinontriol A from Bench to Preclinical: A Comparative Guide for In Vivo Validation

For researchers and drug development professionals, the journey from a promising in vitro result to a validated in vivo effect is both critical and challenging. This guide provides a comprehensive framework for translating the in vitro anti-inflammatory and anti-melanoma activities of Carpinontriol A, a cyclic diarylheptanoid, into robust preclinical in vivo studies. We will objectively compare its potential performance against established alternatives, providing the necessary experimental data and protocols to empower your research.

Introduction to Carpinontriol A and its In Vitro Promise

Carpinontriol A is a natural product isolated from plants of the Carpinus genus.[1] In vitro studies have highlighted its potential as a therapeutic agent in two key areas:

• Anti-inflammatory Activity: Carpinontriol A has been shown to reduce the production of the pro-inflammatory mediators nitric oxide (NO) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[1][2] This suggests its potential in treating inflammatory conditions.

• Anti-proliferative Activity: Research has demonstrated that Carpinontriol A inhibits the proliferation of A2058 human metastatic melanoma cells, indicating a potential role in oncology.

However, to ascertain its therapeutic relevance, these in vitro findings must be replicated and validated in well-established in vivo models. This guide will detail the methodologies to achieve this, comparing Carpinontriol A to standard-of-care compounds in each therapeutic area.

Experimental Design: Replicating In Vitro Findings In Vivo

To bridge the gap between in vitro and in vivo research, a carefully designed experimental plan is paramount. This involves selecting appropriate animal models, defining clear endpoints, and choosing relevant comparators.

In Vivo Model Selection

Based on the in vitro data, two distinct in vivo models are proposed:

• For Anti-inflammatory Activity: The LPS-induced systemic inflammation model in mice is a well-established and reproducible model that mimics the acute inflammatory response.[3][4] Intraperitoneal (IP) injection of LPS, a component of Gram-negative bacteria cell walls, triggers a robust inflammatory cascade, leading to the release of pro-inflammatory cytokines such as TNF-α and IL-6.[4][5]

• For Anti-melanoma Activity: The B16-F10 melanoma xenograft model in C57BL/6 mice is a widely used and aggressive model for studying melanoma tumor growth and metastasis.[6][7] Subcutaneous injection of B16-F10 cells leads to the formation of solid tumors, allowing for the evaluation of anti-cancer agent efficacy.[6]

Comparator Selection

For a meaningful comparison of Carpinontriol A's efficacy, established drugs are chosen as positive controls:

• For Anti-inflammatory Activity: Dexamethasone , a potent synthetic glucocorticoid, is a standard anti-inflammatory agent frequently used in the LPS-induced inflammation model.[7][8]

• For Anti-melanoma Activity: Dacarbazine (DTIC) is a conventional chemotherapeutic agent and has been a standard treatment for metastatic melanoma.[9][10]

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for conducting the proposed in vivo studies.

Protocol 1: LPS-Induced Systemic Inflammation in Mice

Objective: To evaluate the in vivo anti-inflammatory efficacy of Carpinontriol A by measuring its effect on pro-inflammatory cytokine levels in LPS-challenged mice.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Carpinontriol A (formulated for in vivo administration)

• Dexamethasone (positive control)

• Lipopolysaccharide (LPS) from E. coli

• Sterile, pyrogen-free saline

• ELISA kits for TNF-α and IL-6

• Standard laboratory equipment for animal handling and blood collection

Experimental Workflow:

Caption: Workflow for the B16-F10 melanoma xenograft model.

Step-by-Step Methodology:

• Cell Culture: Culture B16-F10 melanoma cells in appropriate media until they reach the desired confluency.

• Tumor Cell Implantation: Harvest and resuspend B16-F10 cells in sterile PBS (optionally mixed with Matrigel). Subcutaneously inject approximately 1 x 10^5 cells into the flank of each C57BL/6 mouse. [6][7]3. Tumor Growth and Grouping: Monitor mice for the development of palpable tumors. Once tumors reach a mean volume of approximately 100 mm³, randomize the mice into treatment groups (n=8-10 per group):

  • Group 1: Vehicle control

  • Groups 2-4: Carpinontriol A (e.g., 10, 30, 100 mg/kg, daily)

  • Group 5: Dacarbazine (e.g., 10 mg/kg, on a specified schedule) [10]4. Treatment Administration: Administer the compounds according to the predetermined schedule and route.

• Tumor Measurement: Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume using the formula: (Length x Width²) / 2.

• Monitoring: Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: Euthanize mice when tumors reach the maximum allowed size as per institutional guidelines or at the end of the study period.

• Tumor Excision and Analysis: At the end of the study, excise the tumors and record their final weight.

Comparative Data and Expected Outcomes

The following tables summarize the expected outcomes based on literature data for the comparator drugs, providing a benchmark for evaluating the performance of Carpinontriol A.

Table 1: Expected In Vivo Anti-inflammatory Efficacy of Dexamethasone

Compound	Dose	Route	Model	Endpoint	Expected Efficacy	Reference(s)
Dexamethasone	5 mg/kg	i.p.	LPS-induced inflammation in mice	Serum TNF-α	~72% reduction
Dexamethasone	5 mg/kg	i.p.	LPS-induced inflammation in mice	Serum IL-6	~76% reduction

Table 2: Expected In Vivo Anti-melanoma Efficacy of Dacarbazine

Compound	Dose	Route	Model	Endpoint	Expected Efficacy	Reference(s)
Dacarbazine	10 mg/kg	i.p.	B16-F10 xenograft in mice	Median Survival	Increase from 6 to 7.5 days	[10]
Dacarbazine	10 mg/kg	i.p.	B16-F10 metastasis model	Lung Metastases	Reduction from ~54 to ~32 nodules	[10]

Mechanistic Insights: The NF-κB Signaling Pathway

The anti-inflammatory effects of Carpinontriol A are likely mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by LPS, a signaling cascade is initiated, leading to the phosphorylation and subsequent degradation of IκBα. This allows the p65 subunit of NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for NO synthase (iNOS) and IL-6. [11][12][13]Diarylheptanoids, the class of compounds to which Carpinontriol A belongs, have been shown to inhibit NF-κB activation. [4][11]

Caption: Proposed mechanism of action of Carpinontriol A via NF-κB pathway inhibition.

Considerations for In Vivo Studies and Future Directions

Formulation: The bioavailability of diarylheptanoids can be a challenge. Consideration should be given to appropriate formulation strategies, such as nanoemulsions, to enhance solubility and in vivo activity. [14] Toxicity: It is crucial to monitor for signs of toxicity during in vivo studies. For Dexamethasone, potential side effects in mice include weight loss and metabolic changes. [3][15]Dacarbazine can cause myelosuppression and skin toxicity. [1][16][17]While some diarylheptanoids have shown low toxicity in vivo, a thorough toxicological assessment of Carpinontriol A will be necessary. [14][18][19] Future Studies: Successful in vivo validation of Carpinontriol A's efficacy would warrant further investigation into its pharmacokinetic and pharmacodynamic properties, as well as its performance in more chronic disease models.

This guide provides a robust starting point for the in vivo evaluation of Carpinontriol A. By following these detailed protocols and considering the comparative data, researchers can effectively translate promising in vitro findings into meaningful preclinical data, paving the way for potential therapeutic development.

References

• Ko, H. N., Oh, T. H., Baik, J. S., Hyun, C. G., Kim, S. S., & Lee, N. H. (2013). Anti-inflammatory Activities for the Extracts and Carpinontriols from Branches of Carpinus turczaninowii. International Journal of Pharmacology, 9(2), 157–163. [Link]

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• van der Valk, F. M., van den Bossche, J., van der Heijden, T., & Stroes, E. S. (2022). Dexamethasone-associated metabolic effects in male mice are partially caused by depletion of endogenous corticosterone. eLife, 11, e78003. [Link]

• Effect of dacarbazine (DTIC) against intravenously injected B16F10 melanoma cells. (n.d.). ResearchGate. [Link]

• Deng, Z., Huang, W., & Wang, X. (2015). Inhibitory effect of diarylheptanoids from Alpinia oxyphylla on angiogenesis. Journal of Functional Foods, 17, 58-66. [Link]

• Jin, W. Y., Cai, X. F., Na, M. K., Lee, J. J., & Bae, K. H. (2007). Diarylheptanoids from Alnus hirsuta inhibit the NF-kB activation and NO and TNF-alpha production. Biological & Pharmaceutical Bulletin, 30(4), 810–813. [Link]

• Chun, K. S., Surh, Y. J., & Kim, S. H. (2003). A diarylheptanoid from lesser galangal (Alpinia officinarum) inhibits proinflammatory mediators via inhibition of mitogen-activated protein kinase, p44/42, and transcription factor nuclear factor-kappa B. The Journal of Pharmacology and Experimental Therapeutics, 305(3), 913–920. [Link]

• Li, Y., Wang, Y., Zhang, Y., Wang, Y., Wang, Y., & Zhang, Y. (2024). Synergistic Therapy of Melanoma by Co-Delivery of Dacarbazine and Ferroptosis-Inducing Ursolic Acid Using Biomimetic Nanoparticles. ACS Omega. [Link]

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• Kim, Y. J., Jang, E. R., Lee, J. C., Kim, J., & Lee, J. H. (2010). Diarylheptanoid hirsutenoxime inhibits toll-like receptor 4-mediated NF-κB activation regulated by Akt pathway in keratinocytes. The American Journal of Chinese Medicine, 38(6), 1207–1222. [Link]

• Odoala, F. K., S., B. A., Udoh, E. S., & Idagu, A. G. (2022). In Silico Investigation of the Anti-Inflammatory Activity of Some Diarylheptanoids. Journal of Chemical Information and Modeling, 62(15), 3745-3759. [Link]

• Al-Hawary, B. A., & Al-Saleh, A. A. (2012). Reduction of Dacarbazine cytogenetic effects on somatic cells in male mice using bee glue (Propolis) to manifest the scientific miracles in the Quran. Journal of Taibah University for Science, 6(1), 1-9. [Link]

• Karatsoreos, I. N., & McEwen, B. S. (2021). Dexamethasone Administration in Mice Leads to Less Body Weight Gain over Time, Lower Serum Glucose, and Higher Insulin Levels Independently of NRF2. International Journal of Molecular Sciences, 22(25), 13893. [Link]

• Pérez-García, O., et al. (2024). Dexamethasone-Induced Insulin Resistance Attenuation by Oral Sulfur–Oxidovanadium(IV) Complex Treatment in Mice. Molecules, 29(12), 2789. [Link]

• Jin, W. Y., Cai, X. F., Na, M. K., Lee, J. J., & Bae, K. H. (2007). Diarylheptanoids from Alnus hirsuta inhibit the NF-kB activation and NO and TNF-alpha production. Biological & Pharmaceutical Bulletin, 30(4), 810–813. [Link]

• Watabe, T., Hishikawa, Y., & Koji, T. (2005). Inhibition of B16 melanoma growth and metastasis in C57BL mice by vaccination with a syngeneic endothelial cell line. BMC Cancer, 5, 12. [Link]

• Hoffman, R. M. (2015). A Clinically Relevant, Syngeneic Model of Spontaneous, Highly Metastatic B16 Mouse Melanoma. Anticancer Research, 35(2), 641-644. [Link]

• Efficacy of combined axitinib with dacarbazine in a B16F1 melanoma xenograft model. (n.d.). Semantic Scholar. [Link]

• Al-Hawary, B. A., & Al-Saleh, A. A. (1989). Cytogenetic effects of dacarbazine on mouse bone marrow cells in vivo. Mutation Research/Genetic Toxicology, 223(2), 259-266. [Link]

• Preventative effects of dexamethasone in lipopolysaccharide-induced neuroinflammation. (n.d.). Sygnature Discovery. [Link]

• Pre-Treatment with Dacarbazine Sensitizes B16 Melanoma to CAR T Cell Therapy in Syngeneic Mouse Model. (2025). MDPI. [Link]

• An, T., et al. (2014). Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum. The Molecules, 19(6), 7941-7960. [Link]

• Amalraj, A., et al. (2019). Diarylheptanoids as nutraceutical: A review. Journal of Food and Drug Analysis, 27(3), 569-583. [Link]

• Dexamethasone exacerbates cytotoxic chemotherapy induced lethargy and weight loss in female tumor free mice. (n.d.). NCBI. [Link]

• Effects of Early Initiation of High-Dose Dexamethasone Therapy on Pro-Inflammatory Cytokines and Mortality in LPS-Challenged Mice. (2022). OUC. [Link]

• Characterization of a B16-F10 melanoma model locally implanted into the ear pinnae of C57BL/6 mice. (2018). PLOS ONE, 13(11), e0206825. [Link]

• Chen, Y. F., Wang, C. C., & Lee, Y. C. (2015). Efficacy of combined axitinib with dacarbazine in a B16F1 melanoma xenograft model. Experimental and Therapeutic Medicine, 9(4), 1319–1324. [Link]

• Chen, Y. F., Wang, C. C., & Lee, Y. C. (2016). In-vitro and in-vivo inhibition of melanoma growth and metastasis by the drug combination of celecoxib and dacarbazine. Oncology Letters, 12(6), 4975–4980. [Link]

• The B16F10 Tumor Model for Melanoma. (n.d.). Melior Discovery. [Link]

• Suppression of LPS-induced inflammatory responses by the hydroxyl groups of dexamethasone. (n.d.). NCBI. [Link]

• Effects of Early Initiation of High-Dose Dexamethasone Therapy on Pro-Inflammatory Cytokines and Mortality in LPS-Challenged Mice. (2022). Kyung Hee University. [Link]

• Oh, S. Y., et al. (2022). Effects of Early Initiation of High-Dose Dexamethasone Therapy on Pro-Inflammatory Cytokines and Mortality in LPS-Challenged Mice. Healthcare (Basel, Switzerland), 10(7), 1247. [Link]

• Diarylheptanoid analogues from the rhizomes of Zingiber officinale and their anti-tumour activity. (2021). RSC Publishing. [Link]

• Lipopolysaccharide Induced Cytokine Cascade (Rat, Mouse). (n.d.). Inotiv. [Link]

• A nanoemulsion formulation of dacarbazine reduces tumor size in a xenograft mouse epidermoid carcinoma model compared to dacarbazine suspension. (n.d.). ResearchGate. [Link]

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Comparative Statistical Analysis of Carpinontriol A: Efficacy, Stability, and Experimental Validation

Diarylheptanoids represent a structurally diverse class of plant-derived secondary metabolites with significant pharmacological potential. While linear diarylheptanoids like curcumin have been extensively studied, their clinical translation is notoriously hindered by poor pharmacokinetic profiles and rapid hydrolytic degradation[1]. Consequently, research has pivoted toward cyclic diarylheptanoids—specifically meta,meta-cyclophanes—such as Carpinontriol A. Isolated primarily from the stems of Carpinus cordata and Carpinus turczaninowii, Carpinontriol A offers a unique tricyclic scaffold that confers distinct biological activities[2][3][4].

This guide provides a rigorous statistical and methodological comparison of Carpinontriol A against its structural analogs and standard therapeutics, equipping drug development professionals with actionable, data-backed insights.

Structural Causality and Mechanism of Action

Carpinontriol A (C19H20O6) is characterized by a conformationally rigid tricyclic structure containing five hydroxyl groups (at positions 3, 8, 11, 12, and 17) and a ketone group at position 9[4]. The absolute stereochemistry at the chiral centers (8R, 11R, 12S) fundamentally dictates its receptor binding affinity and chemical stability[4]. Unlike linear diarylheptanoids, the constrained cyclic nature of Carpinontriol A limits rotational degrees of freedom, which theoretically enhances target specificity but also introduces unique vulnerabilities to aqueous degradation[1][4].

Mechanistic pathway and biological interactions of Carpinontriol A across different cell lines.

Comparative Efficacy Profiling

To objectively evaluate Carpinontriol A, its performance must be benchmarked against closely related analogs (Carpinontriol B), widely used linear diarylheptanoids (Curcumin), and established clinical standards (Etoposide, EGCG).

Table 1: In Vitro Biological Activity Comparison

Compound	Structural Class	A2058 Melanoma Cytotoxicity (IC50)	RAW 264.7 NO Inhibition	DPPH Radical Scavenging (IC50)
Carpinontriol A	Cyclic Diarylheptanoid	14.9 ± 2.3 µM	Potent (Dose-dependent)	>100 µg/mL (Weak)
Carpinontriol B	Cyclic Diarylheptanoid	>50 µM (Inactive)	Potent (Dose-dependent)	80.2 µg/mL (Weak)
Curcumin	Linear Diarylheptanoid	~12.5 µM	Potent	Strong
Etoposide	Podophyllotoxin Derivative	8.9 ± 0.2 µM	N/A	N/A
EGCG	Catechin	N/A	N/A	2.7 µg/mL (Strong)

Data synthesized from standardized in vitro assays[1][2][3].

Statistical Interpretation & Causality:

• Antiproliferative Selectivity: Carpinontriol A demonstrates highly selective cytostatic activity against human metastatic melanoma cells (A2058) with an IC50 of 14.9 ± 2.3 µM, which is statistically comparable to the chemotherapeutic agent etoposide (8.9 ± 0.2 µM)[1]. Interestingly, its stereoisomer, Carpinontriol B, shows no significant activity in the same cell line, proving that the specific spatial orientation of the hydroxyl groups in Carpinontriol A is the causal factor for its target engagement[1].

• Anti-inflammatory vs. Antioxidant Discrepancy: Both Carpinontriol A and B effectively reduce lipopolysaccharide (LPS)-induced nitric oxide (NO) and Interleukin-6 (IL-6) secretion in RAW 264.7 macrophages[3]. However, Carpinontriol A exhibits negligible direct radical-scavenging activity (DPPH IC50 > 100 µg/mL) compared to standard antioxidants like EGCG (2.7 µg/mL)[2]. This indicates its anti-inflammatory mechanism is likely mediated through upstream signaling pathways (e.g., NF-κB inhibition) rather than direct reactive oxygen species (ROS) neutralization.

Table 2: Physicochemical & Stability Profiling

Compound	PAMPA-GI (logPe)	PAMPA-BBB (logPe)	Aqueous Stability (pH 7.4, 37°C)
Carpinontriol A	< -5.0 (Poor)	< -5.0 (Poor)	Significant Decomposition
Carpinontriol B	< -5.0 (Poor)	< -5.0 (Poor)	Highly Stable
Giffonin X	< -5.0 (Poor)	-5.92 (Moderate)	Significant Decomposition

Data derived from Parallel Artificial Membrane Permeability Assays (PAMPA) and UHPLC-HR-MS degradation kinetics[1].

Pharmacokinetic Limitations: While Carpinontriol A shows promising in vitro efficacy, its calculated clog P value is lower than 2.5, and its PAMPA-GI logPe value is less than -5.0[1]. This definitively proves it cannot cross biological membranes via passive diffusion[1]. Furthermore, UHPLC-HR-MS chromatograms reveal that Carpinontriol A undergoes significant aqueous decomposition, likely driven by a degradation mechanism involving the cleavage of a water molecule[1]. Future formulation strategies must utilize lipid nanoparticles or prodrug approaches to shield the vulnerable hydroxyl moieties.

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols represent the gold standard for isolating and evaluating Carpinontriol A. Each step is designed as a self-validating system.

Self-validating experimental workflow for the isolation and evaluation of Carpinontriol A.

Protocol 1: Bioassay-Guided Isolation and Structural Validation

• Extraction & Partitioning: Macerate Carpinus cordata stems in aqueous ethanol. Filter and concentrate the extract, then partition successively with n-hexane, ethyl acetate, and n-butanol[3].

  • Causality: Ethyl acetate selectively concentrates the moderately polar cyclic diarylheptanoids, leaving highly polar tannins in the aqueous phase and non-polar lipids in the hexane phase[3][4].

• Chromatographic Purification: Subject the bioactive ethyl acetate fraction to Sephadex LH-20 column chromatography, followed by reversed-phase (RP-18) HPLC[2][4].

• Structural Elucidation (Self-Validation): Confirm purity (>97%) using High-Resolution Electron Impact Mass Spectrometry (HREIMS). The molecular ion peak must appear at m/z 344.1245 [M]+[2]. Utilize 1H and 13C NMR to verify the tricyclic structure and the specific 8R, 11R, 12S stereochemistry via NOE correlations[2][4].

Protocol 2: Antiproliferative Evaluation (Alamar Blue Assay)

• Cell Culture: Seed human metastatic melanoma cells (A2058) in 96-well plates and incubate for 24 hours at 37°C in a 5% CO2 atmosphere[1].

• Compound Treatment: Treat cells with Carpinontriol A at concentrations ranging from 1 to 100 µM for 72 hours. Include Etoposide as a positive control and DMSO (vehicle) as a negative control[1].

• Metabolic Readout: Add Alamar Blue (resazurin) reagent to each well.

  • Causality: Viable cells metabolically reduce the non-fluorescent resazurin to highly fluorescent resorufin. This provides a direct, quantifiable readout of cell viability that is less prone to the chemical interference artifacts commonly seen in standard MTT assays.

• Statistical Analysis: Calculate the IC50 values using non-linear regression analysis (ANOVA). The assay is validated if the Etoposide control yields an IC50 of approximately 8.9 µM[1].

References

• New Diarylheptanoids from the Stems of Carpinus cordata. Journal of Natural Products.
• Anti-inflammatory Activities for the Extracts and Carpinontriols from Branches of Carpinus turczaninowii. International Journal of Pharmacology (IMR Press).
• Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.). MDPI.
• Carpinontriol A for sale. Vulcanchem.

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Safety & Regulatory Compliance

A Prudent Approach to the Disposal of Carpinontriol A

This guide provides a robust, step-by-step framework for the proper disposal of Carpinontriol A, grounded in the widely accepted principle of laboratory safety: in the absence of complete hazard information, a chemical must be treated as hazardous. [5] This protocol is designed to ensure the safety of laboratory personnel and maintain strict compliance with environmental regulations.

Part 1: Hazard Profile & Initial Risk Assessment

Carpinontriol A is a solid powder, soluble in various organic solvents such as DMSO, acetone, and dichloromethane.[1][6] It is sold for research use only.[3][4] Without a formal SDS, specific physical and health hazards (e.g., flammability, corrosivity, toxicity, carcinogenicity) are unconfirmed.

The Core Directive: The foundational step before any disposal action is to conduct a risk assessment. The guiding principle, as outlined in publications like Prudent Practices in the Laboratory by the National Research Council, is to presume a substance with unknown hazards is hazardous.[1][7][8] Therefore, all waste streams containing Carpinontriol A—including pure compound, solutions, and contaminated labware—must be managed as regulated hazardous waste.[9]

Part 2: The Disposal Protocol: A Step-by-Step Guide

This protocol ensures that Carpinontriol A waste is handled safely from the point of generation to its final disposal by a certified vendor.

Step 1: Personal Protective Equipment (PPE)

Before handling any Carpinontriol A waste, ensure appropriate PPE is worn. Given the unknown hazard profile, the minimum required PPE includes:

• A standard laboratory coat.

• Nitrile or neoprene gloves to protect against splashes.[5]

• ANSI Z87.1-compliant safety glasses or goggles.[5]

Step 2: Waste Segregation at the Point of Generation

Proper segregation is critical to prevent dangerous chemical reactions and to ensure compliant disposal.[3][10] Do not mix Carpinontriol A waste with other waste streams unless they are known to be compatible.

• Solid Waste: Collect unused or expired Carpinontriol A powder, along with any contaminated items like weigh boats, gloves, and bench paper, in a dedicated solid waste container.

• Liquid Waste (Organic Solvents): If Carpinontriol A is dissolved in an organic solvent (e.g., DMSO, acetone), collect this solution in a container designated for halogenated or non-halogenated solvent waste, as appropriate. Do not mix these two solvent types.

• Liquid Waste (Aqueous): While Carpinontriol A has low water solubility, any aqueous solutions or the first rinse from contaminated glassware must be collected as hazardous aqueous waste.[9] Subsequent rinses may be drain-disposed only if the initial rinse has removed all hazardous material.[9]

• Sharps: Any needles or blades contaminated with Carpinontriol A must be placed in a designated sharps container.

Step 3: Container Selection and Labeling

Federal and state regulations strictly prohibit the transport or disposal of unknown waste.[2][11] Proper container selection and labeling are therefore mandatory.

• Container Requirements:

  • Use containers that are in good condition (no cracks or leaks) and constructed of a material compatible with the waste (e.g., HDPE or glass for solvents).[12][13]

  • Always keep waste containers securely closed except when adding waste.[4][13]

  • Store containers in secondary containment to prevent spills.[5][13]

• Labeling Protocol:

  • Obtain a hazardous waste tag from your institution's Environmental Health and Safety (EHS) department.[14]

  • Affix the tag to the container as soon as the first drop of waste is added.[13]

  • Clearly write the words "Hazardous Waste ".[12]

  • List all chemical constituents by their full name—no abbreviations.[6][11] For a solution, this must include "Carpinontriol A" and the name of the solvent(s).

  • Provide an estimated percentage or concentration of each component.

  • Indicate the relevant hazards (e.g., Flammable, Toxic). Since the specific hazards are unknown, it is prudent to mark "Toxic".

  • Ensure the generator's name and the accumulation start date are clearly visible.

Step 4: Accumulation and Storage

Waste must be stored in a designated Satellite Accumulation Area (SAA) , which is at or near the point of generation and under the control of laboratory personnel.[4][10]

• Do not accumulate more than 55 gallons of hazardous waste (or 1 quart of acutely toxic waste) in an SAA.[4]

• Ensure incompatible waste types (e.g., acids and bases, oxidizers and flammables) are stored separately.[10]

• Containers should be inspected weekly for leaks or deterioration.[10]

Step 5: Arranging for Disposal

Once a waste container is full or has been in the lab for the maximum allowable time (typically 9-12 months), arrange for a pickup.[4][9]

• Complete and submit a hazardous waste pickup request form as required by your institution's EHS office.[13][14]

• EHS personnel or a licensed hazardous waste contractor will collect the waste. They are responsible for making the final regulatory determinations and packaging the waste for transport and disposal, often via incineration.[3][13]

Under the Resource Conservation and Recovery Act (RCRA), the waste generator retains "cradle-to-grave" responsibility for the waste until it is ultimately destroyed.[15]

Part 3: Data Summary and Workflow Visualization

To simplify these procedures, refer to the following summary table and workflow diagram.

Table 1: Summary of Disposal Do's and Don'ts for Carpinontriol A

Guideline Category	Do	Don't
Hazard Assessment	Treat Carpinontriol A as a hazardous chemical of unknown toxicity.[5]	Assume it is non-hazardous and safe for regular trash or drain disposal.
PPE	Wear a lab coat, chemical-resistant gloves, and safety goggles.[5]	Handle waste without appropriate personal protective equipment.
Segregation	Collect solid, organic liquid, and aqueous waste in separate, dedicated containers.[10]	Mix Carpinontriol A waste with incompatible chemicals or pour it down the sink.[3][9]
Labeling	Label containers with a "Hazardous Waste" tag as soon as waste is added, listing all constituents by full name.[11][13]	Use abbreviations, formulas, or leave containers unlabeled.[6][11]
Storage	Keep containers tightly closed and in secondary containment within a designated Satellite Accumulation Area.[4][13]	Leave containers open, store them in hallways, or exceed the 55-gallon accumulation limit.[4][9]
Disposal	Contact your institution's EHS office for pickup and final disposal.[13]	Attempt to dispose of the chemical yourself or allow it to accumulate for over a year.[4][10]

Carpinontriol A Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste containing Carpinontriol A.

A workflow for the safe disposal of Carpinontriol A laboratory waste.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US). Available from: [Link]

• OSHA Compliance For Laboratories. (2014, June 13). US Bio-Clean. Available from: [Link]

• Laboratory Waste Management Guidelines. (2020, October). East Carolina University Environmental Health and Safety. Available from: [Link]

• Disposing of unknown chemicals. (2024, April 12). CSG. Available from: [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Available from: [Link]

• Novel Chemicals with Unknown Hazards SOP. (n.d.). Texas Woman's University. Available from: [Link]

• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Available from: [Link]

• Chemical and Laboratory Waste Disposal. (n.d.). Triumvirate Environmental. Available from: [Link]

• Unknown Chemicals. (n.d.). Purdue University Environmental Health and Safety. Available from: [Link]

• Unwanted Hazardous Materials Disposal. (n.d.). University of Utah Environmental Health and Safety. Available from: [Link]

• Unknowns. (n.d.). Michigan State University Environmental Health & Safety. Available from: [Link]

• Chemical Waste Disposal. (n.d.). Stanford University Environmental Health & Safety. Available from: [Link]

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Navigating the Uncharted: A Guide to Personal Protective Equipment for Handling Carpinontriol A

For the pioneering researchers and scientists in drug development, the exploration of novel compounds like Carpinontriol A presents both exciting opportunities and inherent risks. As a cyclic diarylheptanoid with potential anti-proliferative and anti-inflammatory properties, its handling demands a meticulous and informed approach to safety. In the absence of a comprehensive toxicological profile, we must adopt the guiding principle of treating uncharacterized substances as potentially hazardous. This guide provides essential, immediate safety and logistical information, focusing on the correct selection and use of Personal Protective Equipment (PPE) to ensure your protection while working with this promising, yet unknown, compound.

The Rationale for a Precautionary Approach

Carpinontriol A is a solid powder, a physical state that presents a significant risk of aerosolization and subsequent inhalation.[1] Furthermore, its potential biological activity necessitates a stringent barrier to prevent dermal absorption or accidental ingestion. Therefore, our safety protocols are designed to mitigate these primary routes of exposure. This guide is built on the established best practices from authoritative bodies such as the Occupational Safety and Health Administration (OSHA) and the National Institute for Occupational Safety and Health (NIOSH) for handling potent or uncharacterized chemical compounds.[2][3][4][5]

Core Personal Protective Equipment (PPE) for Carpinontriol A

The following table summarizes the minimum recommended PPE for handling Carpinontriol A. The underlying principle is to create a comprehensive barrier between the researcher and the chemical.

PPE Component	Specifications and Rationale
Hand Protection	Double Gloving: Wear two pairs of powder-free nitrile gloves. The outer glove should be changed immediately upon suspected contamination or every 30-60 minutes.[2][4] The inner glove provides a secondary layer of protection during the removal of the outer glove.
Body Protection	Disposable Gown: A disposable, solid-front gown made of a low-permeability fabric, such as polyethylene-coated polypropylene, is required.[2][4] It should have long sleeves with tight-fitting cuffs. This prevents skin contact with any settled powder or spills.
Eye and Face Protection	Safety Goggles and Face Shield: Chemical splash goggles are mandatory to protect against accidental splashes.[6] When handling larger quantities or when there is a higher risk of aerosolization, a full-face shield should be worn in addition to goggles.
Respiratory Protection	Fit-Tested N95 Respirator (minimum): Due to the powdered nature of Carpinontriol A, a fit-tested N95 respirator is the minimum requirement to prevent inhalation of airborne particles.[3][6] For procedures with a high potential for aerosol generation, a higher level of respiratory protection, such as a Powered Air-Purifying Respirator (PAPR), should be considered.

Operational Plan: From Receipt to Disposal

A clear, step-by-step workflow is crucial for minimizing risk. The following protocol outlines the key stages of handling Carpinontriol A.

Receiving and Storage

• Upon receipt, visually inspect the container for any damage or leaks in a designated receiving area.

• Store Carpinontriol A in a clearly labeled, sealed container in a well-ventilated, secure location, away from incompatible materials.

• Access to the storage area should be restricted to authorized personnel.[7]

Preparation and Handling

• All handling of Carpinontriol A powder must be conducted within a certified chemical fume hood or a powder containment enclosure to minimize inhalation exposure.[8][9]

• Before starting work, ensure all necessary PPE is donned correctly.

• Use dedicated equipment (spatulas, weigh boats, etc.) for handling Carpinontriol A. If not disposable, these should be decontaminated immediately after use.

Spill Management

• In the event of a spill, evacuate the immediate area and restrict access.

• Trained personnel wearing appropriate PPE should clean the spill.

• For small powder spills, gently cover with a damp paper towel to avoid raising dust, then clean the area with a suitable solvent.

• All materials used for spill cleanup must be disposed of as hazardous waste.[8]

Disposal Plan: A Cradle-to-Grave Responsibility

All waste generated from handling Carpinontriol A, including contaminated PPE, consumables, and excess material, must be treated as hazardous waste.

• Waste Segregation: Do not mix Carpinontriol A waste with other waste streams.[3]

• Containerization: Collect all solid waste in a dedicated, leak-proof, and clearly labeled hazardous waste container.[10][11] The label should include "Hazardous Waste" and "Carpinontriol A".

• Liquid Waste: Any solutions containing Carpinontriol A should be collected in a separate, compatible, and labeled hazardous waste container. Never pour Carpinontriol A solutions down the drain.[3]

• Pickup and Disposal: Arrange for the disposal of all Carpinontriol A waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[10][11][12]

Experimental Workflow and Decision Making

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE and engineering controls when working with Carpinontriol A.

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